(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

• CAS: 1255306-36-5

Core Science & Biosynthesis

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride chemical properties

An In-depth Technical Guide to (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Introduction: A Chiral Building Block of Pharmaceutical Interest

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral primary amine salt of significant interest to the fields of medicinal chemistry and synthetic organic chemistry. Its structure is part of the broader class of phenylethylamines, a scaffold renowned for its presence in a vast array of neuroactive compounds and biologically active molecules[1]. The specific stereochemistry at the alpha-carbon, designated as (R), makes this compound a valuable enantiomerically pure building block for the synthesis of complex molecular targets where stereoisomerism dictates pharmacological activity.

The substitution pattern on the aromatic ring—a chlorine atom at the 4-position and a methyl group at the 3-position—provides chemists with specific steric and electronic properties to modulate in drug design. Halogen atoms, particularly chlorine, are prevalent in FDA-approved pharmaceuticals, often enhancing metabolic stability, membrane permeability, or binding affinity[2]. This guide provides a comprehensive technical overview of the chemical properties, synthesis, characterization, and potential applications of this compound, designed for researchers and professionals in drug development.

Physicochemical and Structural Properties

The fundamental identity of a chemical compound is rooted in its structure and associated physical properties. (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a crystalline solid at room temperature, a common characteristic of amine hydrochloride salts which enhances stability and handling compared to the free base.

Property	Value	Source / Method
IUPAC Name	(1R)-1-(4-chloro-3-methylphenyl)ethan-1-amine hydrochloride	IUPAC Nomenclature
Synonyms	(R)-1-(4-Chloro-3-methylphenyl)ethylamine HCl	-
CAS Number	1217462-02-6 (Free Base)	Vendor Data[3][4]
Molecular Formula	C₉H₁₃Cl₂N	Calculated
Molecular Weight	206.11 g/mol	Calculated
Physical Form	White to off-white crystalline solid	Inferred from analogous compounds[5]
Solubility	Expected to be soluble in water, methanol, and ethanol.	General chemical principles for amine salts[1][5]
Melting Point	Not reported in surveyed literature.	-

Synthesis and Enantiomeric Resolution

The synthesis of enantiomerically pure (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride typically involves a two-stage approach: initial synthesis of the racemic mixture followed by chiral resolution.

Racemic Synthesis via Reductive Amination

The most direct route to the racemic amine is the reductive amination of the corresponding ketone, 4-chloro-3-methylacetophenone. This widely-used transformation involves the condensation of the ketone with an ammonia source to form an intermediate imine, which is then reduced in situ to the desired primary amine.[6][7] Various reducing agents can be employed, with sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) being particularly effective due to their selectivity for the protonated imine over the starting ketone.[6]

Figure 1: General workflow for the racemic synthesis via reductive amination.

Experimental Protocol: Reductive Amination (Illustrative)

The following is an illustrative protocol based on established chemical principles for reductive amination.[2][8]

• Reaction Setup: To a solution of 4-chloro-3-methylacetophenone (1.0 eq) in methanol (MeOH, ~0.5 M) is added ammonium acetate (NH₄OAc, ~10 eq). The mixture is stirred at room temperature.

• Imine Formation: The reaction is stirred for 1-2 hours to facilitate the formation of the intermediate imine. The progress can be monitored by TLC or LC-MS.

• Reduction: Sodium cyanoborohydride (NaBH₃CN, ~1.5 eq) is added portion-wise to the stirred solution. The reaction is allowed to proceed at room temperature for 12-24 hours until the imine is fully consumed.

• Workup: The methanol is removed under reduced pressure. The residue is taken up in water and the pH is adjusted to >10 with 2M NaOH. The aqueous layer is extracted three times with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification of Free Base: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated in vacuo to yield the crude racemic free base.

• Salt Formation: The crude amine is dissolved in a minimal amount of a suitable solvent (e.g., diethyl ether) and a solution of HCl in ether is added dropwise with stirring until precipitation is complete.

• Isolation: The resulting solid is collected by filtration, washed with cold ether, and dried under vacuum to yield the racemic 1-(4-chloro-3-methylphenyl)ethanamine hydrochloride.

Enantiomeric Resolution

Resolution of the racemic amine is achieved by forming diastereomeric salts with a chiral resolving agent.[9][10] A common and cost-effective choice is a chiral carboxylic acid, such as L-(+)-tartaric acid. The two diastereomeric salts—(R)-amine-(L)-tartrate and (S)-amine-(L)-tartrate—exhibit different solubilities in a given solvent system. This difference allows for their separation via fractional crystallization.[10] After isolation of the desired diastereomeric salt, the chiral auxiliary is removed by treatment with a base to liberate the enantiomerically pure (R)-amine free base, which can then be converted to the hydrochloride salt.

Spectroscopic and Analytical Characterization

While specific experimental spectra for this compound are not widely published, its structure allows for the confident prediction of its key spectroscopic features. These predictions are crucial for identity confirmation and quality control in a research setting.

Figure 2: Structure with key proton (H) and carbon (C) assignments for NMR analysis.

Expected ¹H NMR Characteristics (in D₂O or DMSO-d₆)

• Aromatic Protons (Hₐ, Hₑ, Hբ): The three aromatic protons will appear in the δ 7.0-7.8 ppm region. Hₐ will likely be a doublet, Hբ will be a doublet of doublets, and Hₑ will be a broad singlet or a narrow doublet, with coupling constants characteristic of ortho and meta relationships.

• Methine Proton (Hₔ): The proton on the chiral center will appear as a quartet (due to coupling with the adjacent CH₃ group) around δ 4.0-4.5 ppm.

• Amine Protons (-NH₃⁺): The protons of the ammonium group will appear as a broad singlet, typically in the δ 8.0-9.0 ppm range in DMSO-d₆, and will exchange with D₂O.

• Methyl Protons (H꜀): The protons of the methyl group attached to the aromatic ring will be a singlet around δ 2.3-2.5 ppm.

• Methyl Protons (Hₑ): The protons of the ethylamine methyl group will be a doublet (due to coupling with the methine proton) around δ 1.5-1.8 ppm.

Expected ¹³C NMR Characteristics

The spectrum is expected to show 9 distinct signals corresponding to the 9 carbon atoms in the structure.

• Aromatic Carbons (C₁, C₂, C₃, C₄, C₅, C₆): Six signals will appear in the aromatic region (δ 120-150 ppm). The carbons directly attached to chlorine (C₄) and the ethylamine group (C₁) will be identifiable by their chemical shifts.

• Aliphatic Carbons: The methine carbon (C₇) will be found around δ 50-60 ppm, while the two methyl carbons (C₈ and C₉) will appear upfield around δ 15-25 ppm.

Expected Mass Spectrometry (MS) Data

When analyzed by ESI-MS in positive ion mode, the primary observation would be the molecular ion of the free base [M+H]⁺.

• Expected m/z: 170.07 (for C₉H₁₂ClN).

• Isotopic Pattern: A characteristic A+2 peak at m/z 172.07 with an intensity of approximately one-third of the main peak will be observed, confirming the presence of a single chlorine atom.

Expected Infrared (IR) Spectroscopy Data

• N-H Stretch: A broad and strong absorption band from the -NH₃⁺ group will be present in the 2500-3200 cm⁻¹ region.

• C-H Stretch (Aromatic/Aliphatic): Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

• C=C Stretch: Aromatic ring stretching vibrations will be observed in the 1450-1600 cm⁻¹ region.

• C-Cl Stretch: A signal in the fingerprint region, typically 600-800 cm⁻¹, will correspond to the C-Cl bond.

Applications in Medicinal Chemistry

The structural motifs within (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride make it a highly relevant starting material for drug discovery programs.

• Chiral Building Block: As an enantiomerically pure compound, it serves as a crucial precursor for synthesizing stereospecific drug candidates. The biological activity of chiral drugs often resides in only one enantiomer, making stereocontrolled synthesis essential.

• Phenylethylamine Scaffold: This core structure is a well-established pharmacophore that interacts with numerous biological targets, particularly in the central nervous system (CNS). It is the backbone of neurotransmitters like dopamine and norepinephrine, and many synthetic drugs are designed to mimic its interactions with their respective receptors and transporters[1].

• Dopamine Receptor Ligand Potential: Substituted phenylethylamines are known to act as ligands for dopamine receptors. The specific substitution pattern on the phenyl ring can modulate affinity and selectivity for different receptor subtypes (e.g., D₁, D₂), which is relevant for developing treatments for neurological and psychiatric disorders.

Safety and Handling

Hazard Class	GHS Hazard Statement	Precautionary Code (Example)
Skin Corrosion/Irritation	H315: Causes skin irritation.	P280: Wear protective gloves.
Eye Damage/Irritation	H319: Causes serious eye irritation.	P305+P351+P338: IF IN EYES: Rinse cautiously.
STOT - Single Exposure	H335: May cause respiratory irritation.	P261: Avoid breathing dust.

• Handling: Researchers should handle this compound in a well-ventilated area or a chemical fume hood. Standard personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, is required.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

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• Rakesh, K. P., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 177, 259-295. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• PubChem. (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. [Link]

• PubChem. Ethanamine, 2-chloro-N-methyl-, hydrochloride (1:1). [Link]

• Chemsrc. (R)-(+)-1-Phenylethylamine. [Link]

• Czerwonka, A., et al. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(20), 4849. [Link]

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An In-Depth Technical Guide to the Asymmetric Synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

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For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine of significant interest in pharmaceutical development. This guide provides a comprehensive overview of a robust and scalable synthetic route to this molecule, emphasizing stereochemical control and practical execution. The core of this synthesis involves the asymmetric reductive amination of 4'-chloro-3'-methylacetophenone. This document details the underlying chemical principles, provides a step-by-step experimental protocol, and discusses critical process parameters and characterization techniques.

Introduction: Significance of Chiral Amines

Chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals and agrochemicals.[1] The specific stereochemistry of an amine can be critical to the biological activity and safety profile of a drug molecule. (R)-1-(4-chloro-3-methylphenyl)ethanamine serves as a key intermediate in the development of various therapeutic agents. Its synthesis, therefore, requires a method that is not only efficient but also provides high enantiomeric purity. Asymmetric reductive amination has emerged as a powerful and direct strategy for accessing such chiral amines from readily available ketones.[2][3][4] This approach is favored for its atom economy and operational simplicity.

Synthetic Strategy: Asymmetric Reductive Amination

The chosen synthetic pathway for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is centered around the asymmetric reductive amination of the prochiral ketone, 4'-chloro-3'-methylacetophenone. This one-pot reaction involves the condensation of the ketone with an amine source, followed by the in-situ stereoselective reduction of the resulting imine intermediate.[2]

The overall transformation can be visualized as follows:

Caption: Synthetic workflow for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride.

This method offers several advantages:

• High Enantioselectivity: The use of a chiral catalyst, such as a ruthenium complex with a chiral phosphine ligand (e.g., C3-TunePhos), directs the reduction of the imine intermediate to predominantly form the desired (R)-enantiomer.[4]

• Operational Simplicity: The reaction can be performed in a single step, minimizing the need for isolation of intermediates.[3]

• Atom Economy: This direct approach reduces waste compared to multi-step synthetic sequences.[2]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (molar eq.)
4'-Chloro-3'-methylacetophenone	37074-39-8	168.62	1.0
Ammonium Acetate	631-61-8	77.08	1.5
[RuCl₂(p-cymene)]₂	52462-29-0	612.39	0.005
(R)-C3-TunePhos	832333-51-6	744.86	0.01
Toluene	108-88-3	92.14	Solvent
Hydrogen Gas	1333-74-0	2.02	Excess
Hydrochloric Acid (in ether)	7647-01-0	36.46	1.1
Ethyl Acetate	141-78-6	88.11	Extraction Solvent
Saturated Sodium Bicarbonate Solution	N/A	N/A	Workup
Brine	N/A	N/A	Workup
Anhydrous Magnesium Sulfate	7487-88-9	120.37	Drying Agent

Synthesis of 4'-Chloro-3'-methylacetophenone (Starting Material)

The starting material, 4'-chloro-3'-methylacetophenone, can be synthesized via a Friedel-Crafts acylation of 2-chlorotoluene with acetyl chloride in the presence of a Lewis acid catalyst like aluminum chloride. Alternatively, it is commercially available from various suppliers.[5][6][7]

Asymmetric Reductive Amination

Caption: Step-by-step experimental workflow for the synthesis.

Procedure:

• Reaction Setup: To a high-pressure autoclave, add 4'-chloro-3'-methylacetophenone, ammonium acetate, [RuCl₂(p-cymene)]₂, and (R)-C3-TunePhos.

• Solvent Addition: Add degassed toluene to the autoclave.

• Hydrogenation: Seal the autoclave, purge it several times with nitrogen gas, and then pressurize with hydrogen gas to the desired pressure (e.g., 50 atm).

• Reaction: Heat the reaction mixture to the appropriate temperature (e.g., 80 °C) and stir vigorously for the required time (e.g., 24-48 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture through a pad of celite to remove the catalyst, washing with toluene.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude (R)-1-(4-chloro-3-methylphenyl)ethanamine as an oil.

• Salt Formation: Dissolve the crude amine in a minimal amount of ethyl acetate. While stirring, add a solution of hydrochloric acid in diethyl ether dropwise until precipitation is complete.

• Purification: Collect the resulting white precipitate by vacuum filtration, wash with cold ethyl acetate, and dry under vacuum to afford (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride. Recrystallization from a suitable solvent system (e.g., ethanol/ether) can be performed for further purification.

Characterization

The final product should be thoroughly characterized to confirm its identity, purity, and enantiomeric excess.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded to confirm the chemical structure of the compound.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric excess (ee) of the final product. A suitable chiral stationary phase should be used.

• Melting Point: The melting point of the hydrochloride salt should be determined and compared to literature values.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

Trustworthiness and Self-Validation

The robustness of this protocol lies in its reliance on well-established and highly selective catalytic systems. The progress of the reaction can be easily monitored, and the final product's purity and stereochemistry can be rigorously assessed using standard analytical techniques. In-process controls, such as monitoring the disappearance of the starting ketone by GC, can be implemented to ensure reaction completion. The enantiomeric excess should be determined for the final product to validate the stereoselectivity of the asymmetric reduction.

Conclusion

This guide has outlined a comprehensive and technically sound approach for the synthesis of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride. By employing an asymmetric reductive amination strategy with a chiral ruthenium catalyst, this valuable chiral amine can be produced with high efficiency and excellent enantioselectivity. The detailed experimental protocol and characterization methods provide a solid foundation for researchers and scientists in the field of drug discovery and development.

References

• Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Organic & Biomolecular Chemistry. Available at: [Link]

• Novel Reductive Aminases for the Preparation of Chiral Amines. Research Explorer. Available at: [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Journal of the American Chemical Society. Available at: [Link]

• 4'-Chloro-3'-methylacetophenone. ChemBK. Available at: [Link]

• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Publications. Available at: [Link]

• Enantioselective Reduction of Acetophenone Analogues Using Carrot and Celeriac Enzymes System. ResearchGate. Available at: [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. Available at: [Link]

• Enantioselective Reduction of Ketones. Organic Reactions. Available at: [Link]

• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids. MDPI. Available at: [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Dove Medical Press. Available at: [Link]

• Catalytic Asymmetric Synthesis of Chiral γ-Amino Ketones via Umpolung Reactions of Imines. PMC - NIH. Available at: [Link]

• Synthesis and Investigation Extraction Properties of 4- Methylacetophenone, 4-Chloroacetophenone and Isonitrosoacetephenone 4-Aminobenzoylhydrazones. DergiPark. Available at: [Link]

• 4'-Chloro-3'-methylacetophenone. Wychem. Available at: [Link]

• Preparation of 4-methylacetophenone, used as intermediate in synthesis of agrochemicals and pharmaceuticals, by reacting p-tolyl-magnesium halide in ether and acetic anhydride at a set temperature. Google Patents.

• Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines. PMC - NIH. Available at: [Link]

• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. MDPI. Available at: [Link]

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• Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. PMC. Available at: [Link]

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). ResearchGate. Available at: [Link]

• Synthesis and pharmacological characterization of 2-(4-chloro-3-hydroxyphenyl)ethylamine and N,N-dialkyl derivatives as dopamine receptor ligands. PubMed. Available at: [Link]

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An In-Depth Technical Guide to the Physicochemical Characterization of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

Abstract

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine salt of significant interest as a building block in pharmaceutical synthesis. Its stereospecificity and functional groups make it a valuable intermediate for creating complex, biologically active molecules. A thorough and precise understanding of its physicochemical characteristics is paramount for ensuring quality, optimizing reaction conditions, developing robust analytical methods, and meeting stringent regulatory standards. This guide provides a comprehensive framework for the in-depth characterization of this compound, detailing the causality behind experimental choices and presenting validated protocols for identity, purity, and solid- and solution-state properties.

Core Identity and Structural Verification

The foundational step in characterizing any chemical entity is the unambiguous confirmation of its structure and core identifiers. This verification serves as the bedrock for all subsequent analyses, ensuring that the material under investigation is indeed the correct molecule.

Fundamental Identifiers

A summary of the core identifiers for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride provides a top-level overview of the compound.

Property	Value	Source
Chemical Name	(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride	-
Molecular Formula	C₉H₁₂ClN · HCl (or C₉H₁₃Cl₂N)	[1]
Molecular Weight	206.11 g/mol	[1]
CAS Number	1217462-02-6 (for the free base)	[2]
Canonical SMILES	CC1=CC=C(C(C)=C1)Cl

Figure 1: Chemical structure of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride.

Spectroscopic Verification Protocols

Spectroscopic methods provide a detailed fingerprint of the molecule, allowing for confirmation of its covalent structure and functional groups.

Insight: For amine hydrochloride salts, the choice of solvent for Nuclear Magnetic Resonance (NMR) is critical. Solvents like Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O) are preferred over Chloroform-d (CDCl₃) due to the salt's enhanced solubility in polar media. The acidic proton on the ammonium group may exchange with D₂O, leading to its disappearance from the ¹H NMR spectrum, which itself is a useful diagnostic clue.

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the carbon-hydrogen framework and the specific arrangement of protons.

• Methodology:

  • Prepare a sample by dissolving 5-10 mg of the compound in ~0.7 mL of DMSO-d₆.

  • Acquire a ¹H NMR spectrum. Expected signals would include: a doublet for the methyl group adjacent to the chiral center, a quartet for the methine proton (CH), distinct signals for the aromatic protons showing a specific substitution pattern, and a broad signal for the ammonium (-NH₃⁺) protons.

  • Acquire a ¹³C NMR spectrum to confirm the number and type of carbon atoms.

• Trustworthiness: The unique chemical shifts and coupling constants of the protons provide a high-fidelity confirmation of the molecular structure, which can be compared against a reference standard or predicted spectra.

1.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify key functional groups.

• Methodology:

  • Prepare a sample using the Attenuated Total Reflectance (ATR) technique or by creating a Potassium Bromide (KBr) pellet.

  • Acquire the spectrum from 4000 to 400 cm⁻¹.

  • Interpretation: Key expected absorbances include an intense, broad envelope between 2800-3200 cm⁻¹ corresponding to the N-H stretching of the ammonium salt group.[3] Aromatic C-H stretches will appear above 3000 cm⁻¹, and C-Cl stretches will be visible in the fingerprint region (typically < 800 cm⁻¹).[4]

• Trustworthiness: FTIR is a rapid and reliable method to confirm the presence of the amine salt functional group, which distinguishes it from its free base form.[3]

Purity Assessment: Chemical and Stereochemical Integrity

For a chiral molecule intended for pharmaceutical use, purity is a two-dimensional concept: chemical purity (absence of other compounds) and enantiomeric purity (absence of the undesired (S)-enantiomer). Both are critical, as impurities can affect safety and efficacy.[5][6]

Workflow for Comprehensive Purity Analysis

The following workflow ensures a robust assessment of both chemical and enantiomeric purity.

Caption: Workflow for dual chemical and enantiomeric purity assessment.

Protocol: Chemical Purity by High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify non-enantiomeric impurities.

• Expertise: A reversed-phase C18 column is the workhorse for moderately polar organic molecules like this one. The hydrochloride salt form ensures good solubility in typical aqueous-organic mobile phases.

• Methodology:

  • Mobile Phase: Prepare a buffered aqueous phase (e.g., 20 mM potassium phosphate, pH 3.0) and an organic phase (e.g., Acetonitrile).

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Gradient: Start with 10% Acetonitrile, ramp to 90% over 15 minutes, hold for 5 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 220 nm (where the benzene ring absorbs).

    • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of ~1 mg/mL.

  • Analysis: Integrate all peaks in the chromatogram. Calculate purity by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

• Trustworthiness: This method is self-validating through the inclusion of system suitability tests (e.g., checking peak symmetry, resolution, and reproducibility of replicate injections) before sample analysis.

Protocol: Enantiomeric Purity by Chiral HPLC

• Objective: To separate the (R)- and (S)-enantiomers and determine the enantiomeric excess (e.e.).

• Expertise: Enantiomers have identical properties in an achiral environment, necessitating a chiral stationary phase (CSP) for separation.[7] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective for a broad range of chiral compounds, including amines, by forming transient, diastereomeric complexes with differing stabilities.[8]

• Methodology:

  • Mobile Phase: Typically a normal-phase system, such as Hexane/Ethanol/Diethylamine (e.g., 80:20:0.1 v/v/v). The small amount of amine additive is crucial to prevent peak tailing by competing for active sites on the silica support.

  • Chromatographic Conditions:

    • Column: Chiralpak AD-H, 4.6 x 250 mm, 5 µm particle size (or similar polysaccharide-based column).

    • Flow Rate: 0.8 mL/min.

    • Detection: UV at 220 nm.

    • Injection Volume: 5 µL.

  • Sample Preparation: Dissolve the sample in the mobile phase to a concentration of ~1 mg/mL.

  • Analysis: Run a sample of the racemic mixture first to confirm the resolution and elution order of the two enantiomers. Then, inject the (R)-enantiomer sample. Calculate enantiomeric excess as: [(Area(R) - Area(S)) / (Area(R) + Area(S))] * 100.

• Trustworthiness: The method's validity is confirmed by demonstrating baseline resolution (>1.5) between the enantiomer peaks using a racemic standard.

Solid-State and Solution Properties

The physical form and solution behavior of an active pharmaceutical ingredient (API) or intermediate directly impact its handling, formulation, and bioavailability.

Data Summary: Physical and Solution Properties

Parameter	Typical Value / Property	Significance
Physical Appearance	White to off-white solid/powder	Basic quality control check.[9]
Melting Point	105 - 108 °C	A sharp, defined melting range is an indicator of high purity.[10]
Water Solubility	Soluble	The hydrochloride salt form significantly increases aqueous solubility compared to the free base, which is critical for many biological and formulation applications.[3][11][12]
Organic Solubility	Generally insoluble in nonpolar organic solvents like ether, but soluble in alcohols.	Governs choice of solvents for reactions and purification.[11]
pH (aqueous solution)	Acidic (typically pH 5-7)	The hydrochloride salt of a weak base will produce a mildly acidic solution.[10]

Protocol: Solubility Determination (Shake-Flask Method)

• Objective: To quantify the equilibrium solubility in various solvents.

• Expertise: The shake-flask method is considered the "gold standard" for solubility measurement due to its direct measurement of a saturated solution at equilibrium.

• Methodology:

  • Add an excess amount of the compound to a known volume of the desired solvent (e.g., Water, Ethanol, Dichloromethane) in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

  • Allow the vials to stand until the undissolved solid has settled.

  • Carefully withdraw a sample from the supernatant and filter it through a 0.45 µm syringe filter to remove any undissolved particles.

  • Dilute the filtrate with a suitable solvent and quantify the concentration using a validated HPLC-UV method against a calibration curve.

• Trustworthiness: The method ensures accuracy by confirming that an excess of solid material remains at the end of the experiment, guaranteeing that the solution was truly saturated.

Overall Characterization Workflow

The logical flow from initial identification to comprehensive characterization is a systematic process designed to build a complete data package for the compound.

Caption: A systematic workflow for the complete physicochemical characterization.

References

• BenchChem. (n.d.). Protocol for the Derivatization of Chiral Amines with Ethyl Chloroformate and (S)-1-Phenylethylamine for Enantiomeric Resolution by HPLC. Retrieved from BenchChem website. 13

• National Council of Educational Research and Training. (n.d.). Amines. NCERT. 11

• Sigma-Aldrich. (n.d.). Chiral separation of 1-Phenylethylamine enantiomers. Retrieved from Sigma-Aldrich website. Link

• BLDpharm. (n.d.). (R)-1-(4-chloro-3-methylphenyl)ethanamine. Retrieved from BLDpharm website. Link

• ResearchGate. (n.d.). Enantioseparation of Hydrochloride Salts Using Carbon Dioxide-Based Mobile Phases with On-Line Polarimetric Detection. Request PDF. Link

• Sigma-Aldrich. (2024). Safety Data Sheet. Retrieved from Sigma-Aldrich website. Link

• Fisher Scientific. (2023). Safety Data Sheet. Retrieved from Fisher Scientific website. Link

• BenchChem. (n.d.). Chiral HPLC Method for Enantiomeric Separation of (2-Chlorobenzyl)(1-phenylethyl)amine. Retrieved from BenchChem website. Link

• Google Patents. (n.d.). CN106053657A - Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography. Link

• Cayman Chemical. (2024). Safety Data Sheet. Retrieved from Cayman Chemical website. Link

• Arctom. (n.d.). CAS NO. 1217462-02-6 | (R)-1-(4-chloro-3-methylphenyl)ethanamine. Retrieved from Arctom website. Link

• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Request PDF. Link

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Link

• Chemistry Stack Exchange. (2016). Why amine salts are soluble in water?. Link

• PubChem. (n.d.). (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. National Center for Biotechnology Information. Link

• PubChem. (n.d.). Ethanamine, 2-chloro-N-methyl-, hydrochloride (1:1). National Center for Biotechnology Information. Link

• PubChem. (n.d.). Ethylamine hydrochloride. National Center for Biotechnology Information. Link

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. Link

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Link

• Wikipedia. (n.d.). Chiral analysis. Link

• PharmaInfo. (2011). CHIRAL DRUG ANALYSIS AND THEIR APPLICATION Review Article. Link

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Link

• PubMed. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Link

• AK Scientific, Inc. (n.d.). (R)-1-(5-Fluoro-2-methylphenyl)ethanamine hydrochloride Safety Data Sheet. Link

• PubChem. (n.d.). Bis(2-chloroethyl)amine hydrochloride. National Center for Biotechnology Information. Link

• PubChem. (n.d.). Ethanamine, 2-chloro-N-methyl-. National Center for Biotechnology Information. Link

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(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride CAS number and structure

An In-depth Technical Guide to (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride: Synthesis, Properties, and Application

Introduction

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a synthetically valuable chiral amine, belonging to the substituted phenylethylamine class of compounds. Its structural arrangement, featuring a stereogenic center adjacent to an aromatic ring, makes it a critical building block in modern medicinal chemistry. The precise three-dimensional architecture of drug molecules is often paramount to their pharmacological activity and safety profile. Consequently, enantiomerically pure intermediates like this compound are in high demand for the asymmetric synthesis of complex active pharmaceutical ingredients (APIs).

This guide provides a comprehensive technical overview of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, detailing its chemical identity, structural features, key physicochemical properties, and state-of-the-art synthetic methodologies. It is intended for researchers, chemists, and process development scientists engaged in pharmaceutical research and fine chemical synthesis.

Chemical Identity and Physicochemical Properties

The fundamental identification and properties of the compound are crucial for its handling, characterization, and use in subsequent reactions.

• IUPAC Name: (1R)-1-(4-chloro-3-methylphenyl)ethan-1-amine hydrochloride

• CAS Number:

  • The CAS number for the free base, (R)-1-(4-chloro-3-methylphenyl)ethanamine, is 1217462-02-6 [1][2].

  • While a specific CAS number for the (R)-hydrochloride salt is not publicly indexed, it is standard practice for salts to have unique identifiers. For reference, the corresponding (S)-enantiomer hydrochloride salt is assigned CAS number 1624272-56-5 [3]. Researchers should procure the specific CAS number from the supplier's documentation.

• Molecular Formula: C₉H₁₃Cl₂N

• Molecular Weight: 206.11 g/mol [4]

Chemical Structure

The structure consists of a benzene ring substituted with a chlorine atom at position 4 and a methyl group at position 3. A chiral ethylamine group is attached at position 1, with the stereochemistry fixed in the (R) configuration. The hydrochloride salt is formed by the protonation of the primary amine.

Caption: 2D Structure of the title compound.

Physicochemical Properties

The following table summarizes the key physicochemical properties. Since a public Certificate of Analysis is unavailable, some values are calculated or predicted based on the structure and data from similar compounds.

Property	Value / Expected Range	Basis
Appearance	White to off-white crystalline solid	Expected
Melting Point	>200 °C (decomposes)	Expected
Solubility	Soluble in water, methanol; sparingly soluble in IPA	Expected
pKa (Ammonium)	~9.5 - 10.5	Predicted

Spectroscopic Profile (Expected)

Spectroscopic analysis is essential for structural confirmation and purity assessment.

• ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 8.5-9.0 (broad s, 3H): Protons of the ammonium group (-NH₃⁺), typically broad and exchangeable with D₂O.

  • δ 7.4-7.6 (m, 3H): Aromatic protons of the substituted phenyl ring. The substitution pattern will lead to a complex multiplet.

  • δ 4.4-4.6 (q, 1H): Methine proton (-CH-) at the chiral center, coupled to the methyl group protons.

  • δ 2.3-2.4 (s, 3H): Protons of the aryl methyl group (-CH₃).

  • δ 1.5-1.6 (d, 3H): Protons of the ethyl methyl group (-CH-CH₃), coupled to the methine proton.

• ¹³C NMR (DMSO-d₆, 100 MHz):

  • δ 138-142: Quaternary aromatic carbon attached to the ethylamine group.

  • δ 134-136: Quaternary aromatic carbon attached to the methyl group.

  • δ 131-133: Quaternary aromatic carbon attached to the chlorine atom.

  • δ 125-130: Aromatic CH carbons.

  • δ 48-52: Methine carbon (-CH-) of the chiral center.

  • δ 19-22: Carbon of the aryl methyl group.

  • δ 18-21: Carbon of the ethyl methyl group.

• Mass Spectrometry (ESI+):

  • m/z [M-Cl]⁺: Expected at ~169.07/171.07 (corresponding to the free base C₉H₁₂ClN), showing the characteristic ~3:1 isotopic pattern for a single chlorine atom.

Synthetic Methodologies

The synthesis of enantiomerically pure (R)-1-(4-Chloro-3-methylphenyl)ethanamine can be achieved through two primary strategies: direct asymmetric synthesis or classical resolution of a racemic mixture. The choice of method depends on factors such as scale, cost, and available technology.

Method A: Asymmetric Reductive Amination (Direct Synthesis)

This modern approach provides direct access to the chiral amine from a prochiral ketone, offering high atom economy. The process involves the in-situ formation of an imine from 4-chloro-3-methylacetophenone, followed by enantioselective hydrogenation using a chiral catalyst.

Caption: Workflow for Asymmetric Reductive Amination.

Detailed Protocol:

• Reactor Setup: A high-pressure autoclave is charged with 4-chloro-3-methylacetophenone (1.0 eq), ammonium acetate (2.0 eq), and a chiral ruthenium catalyst system (e.g., Ru/C3-TunePhos, 0.5-1 mol%) under an inert atmosphere.[5]

• Solvent Addition: Anhydrous trifluoroethanol (TFE) is added as the solvent.

• Reaction: The reactor is sealed, purged, and pressurized with hydrogen gas (50-60 bar). The mixture is heated to 80-100 °C and stirred vigorously for 24 hours.[5]

• Workup and Isolation: The reactor is cooled, and the pressure is carefully vented. The reaction mixture is filtered to remove the catalyst. The filtrate is concentrated, and the residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with aqueous sodium hydroxide to remove unreacted ammonium salts and liberate the free amine.

• Salt Formation: The organic layer containing the chiral free amine is dried. A solution of hydrochloric acid in a suitable solvent (e.g., 2 M HCl in ether) is added dropwise until precipitation is complete.

• Purification: The resulting solid is collected by filtration, washed with cold solvent, and dried under vacuum to yield the final hydrochloride salt with high enantiomeric excess (>95% ee).

Causality: The success of this method hinges on the chiral catalyst, which creates a chiral environment for the hydrogenation of the transiently formed imine, favoring the formation of one enantiomer over the other.[6][7] TFE is often chosen as the solvent for its ability to stabilize the catalytic species and promote the reaction.

Method B: Chiral Resolution of a Racemic Mixture

This classical method involves synthesizing the racemic amine first, followed by separation using a chiral resolving agent. It is a robust and scalable technique, though less atom-economical than direct asymmetric approaches.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Detailed Protocol:

• Racemate Synthesis: The racemic amine is first synthesized, typically via reductive amination of 4-chloro-3-methylacetophenone using an achiral reducing agent like sodium borohydride in the presence of an ammonia source.

• Salt Formation: The racemic amine (1.0 eq) is dissolved in a hot alcoholic solvent, typically methanol. A solution of an enantiomerically pure resolving agent, such as (+)-tartaric acid (0.5 eq, as it is a diacid), in hot methanol is added.[8][9]

• Fractional Crystallization: The mixture is allowed to cool slowly to room temperature and stand undisturbed for at least 24 hours. The diastereomeric salt of one enantiomer (e.g., the (R)-amine-(+)-tartrate) will be less soluble and crystallize out of the solution.[10]

• Isolation of Diastereomer: The crystalline solid is collected by filtration and washed with a small amount of cold methanol. The enantiomeric purity can be enhanced by recrystallization.

• Liberation of Free Amine: The isolated diastereomeric salt is suspended in water and treated with a strong base (e.g., 10% NaOH solution) until the solution is strongly basic (pH > 12). This neutralizes the tartaric acid and liberates the free chiral amine.[8]

• Extraction and Final Salt Formation: The free amine is extracted into an organic solvent (e.g., diethyl ether or dichloromethane), dried, and converted to the hydrochloride salt as described in Method A.

Causality: This method works because the reaction of a racemic amine (R and S) with a single enantiomer of a chiral acid (R') produces two different compounds: (R,R') and (S,R') diastereomeric salts. Diastereomers have different physical properties, including solubility, allowing for their separation by crystallization.[9][11]

Applications in Drug Development

Chiral amines are indispensable building blocks in the pharmaceutical industry.[12] The stereocenter in (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is often incorporated into the final API, where it can play a crucial role in binding to chiral biological targets like enzymes or receptors. Using a single, defined enantiomer helps to:

• Increase Therapeutic Efficacy: The desired biological activity often resides in only one of the two enantiomers.

• Improve Safety Profile: The other enantiomer may be inactive, less active, or contribute to undesirable side effects or toxicity.

• Simplify Pharmacology and Pharmacokinetics: Administering a single enantiomer leads to a more predictable and less complex drug profile.

This specific intermediate, with its substituted phenyl ring, is a precursor for a variety of potential therapeutic agents targeting areas from central nervous system disorders to metabolic diseases.

Safety and Handling

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn. It is expected to be an irritant to the skin, eyes, and respiratory tract. Consult the Safety Data Sheet (SDS) from the supplier for detailed hazard information, handling, and storage procedures. Store in a tightly sealed container in a cool, dry place.

Conclusion

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a high-value chiral intermediate whose utility is firmly rooted in the principles of stereoselective synthesis. Understanding its properties and the sophisticated synthetic routes to obtain it in high enantiomeric purity is essential for its effective application in pharmaceutical research and development. Both direct asymmetric synthesis and classical resolution offer viable pathways for its production, enabling the advancement of new, safer, and more effective chiral medicines.

References

• Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with omega-transaminase. Biotechnology and Bioengineering, 65(2), 206-211. Available from: [Link]

• Hamilton, D. G. (2006). Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Organic Chemistry I Laboratory Manual. Available from: [Link]

• ResearchGate. (n.d.). Asymmetric reductive amination for the synthesis of chiral amines. ResearchGate. Available from: [Link]

• Xie, J. H., Liu, S., & Zhou, Q. L. (2018). Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Journal of the American Chemical Society, 140(6), 2295-2301. Available from: [Link]

• Liu, Y., & Song, C. (2014). Catalytic Asymmetric Synthesis of Chiral γ-Amino Ketones via Umpolung Reactions of Imines. PMC, 4(3), 632-644. Available from: [Link]

• Zhang, X. (2004). Asymmetric reductive amination of ketones. Google Patents, US20040147762A1.

• University of Liverpool. (2021). Stereochemistry - Stereoelectronics. University of Liverpool Chemistry Department. Available from: [Link]

• UKEssays. (2015). The Resolution Of Phenylethylamine Biology Essay. UKEssays. Available from: [Link]

• Quora. (2024). Could a resolution of phenylethylamine be achieved using (-) tartaric acid instead of (+) tartic acid? Quora. Available from: [Link]

• Google Patents. (2015). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. Google Patents, WO2015159170A2.

• PubChem. (n.d.). (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. PubChem Database. Available from: [Link]

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Spectroscopic data for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

An In-depth Technical Guide to the Predicted Spectroscopic Profile of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

A Note on This Guide: As a Senior Application Scientist, ensuring technical accuracy is paramount. Publicly available, verified experimental spectra for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride are not readily accessible. Therefore, this guide has been constructed as a comprehensive predictive analysis. The spectral data presented herein are robust estimations derived from foundational spectroscopic principles and analysis of structurally analogous compounds reported in the scientific literature. This document is designed to serve as a practical reference for researchers, guiding them on what to expect during experimental characterization and how to interpret the resulting data.

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine, a class of compounds frequently utilized as key building blocks or intermediates in the synthesis of pharmacologically active molecules. The specific stereochemistry (R-configuration) and the substitution pattern on the phenyl ring (4-chloro and 3-methyl) are critical structural features that dictate its reactivity and potential biological interactions.

Accurate structural confirmation and purity assessment are non-negotiable in drug development and chemical research. A multi-technique spectroscopic approach is the industry standard for providing unambiguous characterization. This guide outlines the predicted data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), complemented by a methodology for confirming enantiomeric purity via chiral High-Performance Liquid Chromatography (HPLC).

The analytical workflow for characterizing this compound is a self-validating system. Each technique provides a unique piece of the structural puzzle, and together, they create a cohesive and definitive profile of the molecule's identity, structure, and purity.

An In-depth Technical Guide on the Solubility and Stability of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Abstract

(R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine salt with significant potential as a building block in the synthesis of active pharmaceutical ingredients (APIs). A comprehensive understanding of its physicochemical properties, particularly solubility and stability, is paramount for its effective utilization in drug discovery and development. This technical guide provides an in-depth analysis of the solubility and stability of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride. It outlines detailed experimental protocols for determining its solubility in various solvents and for assessing its stability under forced degradation conditions, in alignment with the International Council for Harmonisation (ICH) guidelines. Furthermore, this guide proposes a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of the compound and its potential degradation products. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively handle and utilize this important chemical entity.

Introduction

Substituted phenethylamines represent a broad class of compounds with diverse pharmacological activities.[1] (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride, a specific chiral amine within this class, serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics.[2] The presence of a chloro and a methyl group on the phenyl ring, along with the chiral center at the ethylamine side chain, imparts unique properties to the molecule that can influence its biological activity and its physicochemical characteristics.

The hydrochloride salt form is often employed to enhance the aqueous solubility and stability of parent amine compounds.[3] However, a thorough characterization of these properties is essential for seamless process development, formulation design, and ensuring the quality and safety of the final drug product. This guide delves into the critical aspects of solubility and stability of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride, providing a robust framework for its scientific investigation.

Physicochemical Properties

A summary of the key physicochemical properties of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride is presented in Table 1. These properties are foundational to understanding its behavior in various experimental and processing conditions.

Property	Value	Source
Chemical Name	(R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride	-
CAS Number	Not available for the hydrochloride salt. (Free base: 1217462-02-6)	[4]
Molecular Formula	C₉H₁₂ClN · HCl	-
Molecular Weight	206.11 g/mol	[2]
Appearance	Expected to be a white to off-white crystalline solid	[5]
Melting Point	Not available. For comparison, the melting point of the parent compound, 2-phenylethylamine hydrochloride, is 217-222 °C.[5]	-
pKa	Not available. The pKa of the parent 2-phenylethylamine is 9.83.[1]	-

Solubility Profile

The solubility of an API is a critical determinant of its bioavailability and plays a crucial role in the design of dosage forms. As a hydrochloride salt of a primary amine, (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride is anticipated to be a polar, ionic compound. This suggests a higher solubility in polar protic solvents like water and lower-aliphatic alcohols due to favorable ion-dipole interactions and hydrogen bonding.[6] Conversely, its solubility is expected to be limited in nonpolar aprotic solvents.

Predicted Solubility

Based on the behavior of similar amine hydrochlorides, a qualitative prediction of solubility in common laboratory solvents is provided in Table 2.

Solvent Class	Solvent Name	Predicted Qualitative Solubility
Aqueous	Water	Soluble
PBS (pH 7.4)	Soluble
Alcohols	Methanol	Soluble
Ethanol	Soluble
Isopropanol	Sparingly Soluble
Polar Aprotic	Acetonitrile	Slightly Soluble
Dimethyl Sulfoxide (DMSO)	Soluble
N,N-Dimethylformamide (DMF)	Soluble
Nonpolar	Hexane	Insoluble
Toluene	Insoluble
Dichloromethane	Slightly Soluble

Experimental Determination of Solubility

To obtain quantitative solubility data, the isothermal shake-flask method is a reliable and widely accepted technique.[6]

• Preparation: Add an excess amount of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride to a series of sealed vials, each containing a known volume of the selected solvents (e.g., water, methanol, ethanol, isopropanol, acetonitrile).

• Equilibration: Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C and 37 °C) and agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspensions to settle at the same temperature. Centrifuge the vials to facilitate the separation of the undissolved solid from the supernatant.

• Sample Preparation: Carefully withdraw an aliquot of the clear supernatant and dilute it with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved compound in the diluted samples using a validated HPLC method (as proposed in Section 5).

• Data Analysis: Calculate the solubility from the measured concentration and the dilution factor. Express the results in mg/mL. The experiment should be performed in triplicate for each solvent and temperature.

The workflow for this experimental protocol is illustrated in the following diagram:

Caption: Workflow for solubility determination.

Hypothetical Quantitative Solubility Data

The following table presents hypothetical quantitative solubility data for (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride, which would be populated with experimental results.

Solvent	Solubility at 25 °C (mg/mL)	Solubility at 37 °C (mg/mL)
Water	> 100	> 120
Methanol	> 150	> 180
Ethanol	~ 50	~ 75
Isopropanol	~ 10	~ 15
Acetonitrile	~ 5	~ 8

Stability Profile

Assessing the intrinsic stability of an API is a mandatory step in drug development, as mandated by regulatory bodies.[7] Forced degradation, or stress testing, is employed to identify potential degradation products and establish the degradation pathways of the molecule.[8] This information is crucial for developing stability-indicating analytical methods and for determining appropriate storage and handling conditions.

Predicted Degradation Pathways

Phenylethylamines are known to be susceptible to oxidation, which can be accelerated by factors such as light, heat, and the presence of metal ions. The primary amine group is prone to oxidation, which typically leads to the formation of an imine intermediate, followed by hydrolysis to an aldehyde (1-(4-chloro-3-methylphenyl)ethan-1-one) and subsequently oxidation to a carboxylic acid (4-chloro-3-methylbenzoic acid).

The predicted primary degradation pathway is illustrated below:

Caption: Predicted oxidative degradation pathway.

Forced Degradation Studies

A systematic forced degradation study should be conducted to evaluate the stability of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride under various stress conditions.

• Sample Preparation: Prepare solutions of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride (e.g., 1 mg/mL) in appropriate solvents.

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to 80 °C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light for a specified duration, as per ICH Q1B guidelines.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Data Evaluation: Analyze the samples using the proposed stability-indicating HPLC method to determine the percentage of degradation and to detect the formation of any degradation products.

The workflow for forced degradation studies is depicted below:

Caption: Workflow for forced degradation studies.

Proposed Stability-Indicating HPLC Method

A robust, stability-indicating HPLC method is essential for the accurate quantification of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride and its degradation products. The following method is proposed based on the analysis of similar aromatic amines.

Chromatographic Conditions

Parameter	Proposed Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A mixture of acetonitrile and a phosphate buffer (e.g., 0.05 M potassium dihydrogen phosphate), pH adjusted to 3.0 with phosphoric acid. A gradient elution may be necessary to resolve all degradation products.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	UV detection at approximately 220 nm, where the phenyl ring exhibits strong absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL
Diluent	Mobile phase or a mixture of water and acetonitrile.

Method Validation

The proposed HPLC method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. Validation parameters should include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

This technical guide provides a comprehensive framework for understanding and evaluating the solubility and stability of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride. The provided protocols for solubility determination and forced degradation studies, along with the proposed stability-indicating HPLC method, offer a solid foundation for researchers and drug development professionals. While specific experimental data for this compound is not widely available in the public domain, the principles and methodologies outlined here, derived from the study of structurally related molecules and established scientific guidelines, will enable the generation of robust and reliable data. A thorough characterization of these fundamental properties is an indispensable step towards the successful application of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride in the synthesis of next-generation pharmaceuticals.

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The Strategic deployment of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Authored by: A Senior Application Scientist

Date: January 15, 2026

Abstract

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a chiral phenethylamine derivative, represents a pivotal structural motif in contemporary medicinal chemistry. While its most prominent role is as a key intermediate in the synthesis of the selective serotonin 5-HT2C receptor agonist, Lorcaserin, its utility extends far beyond this singular application. This technical guide provides an in-depth analysis of the synthesis, physicochemical properties, and established and potential applications of this versatile building block. We will explore its strategic value in the design of novel therapeutics targeting the central nervous system (CNS) and cardiovascular system, underpinned by a detailed examination of the structure-activity relationships (SAR) of substituted phenethylamines. This document is intended to serve as a comprehensive resource for researchers, chemists, and drug development professionals, offering both foundational knowledge and actionable experimental insights.

Introduction: The Significance of Chiral Phenethylamines in Drug Design

The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the structural basis for a vast array of endogenous neurotransmitters, including dopamine, norepinephrine, and epinephrine.[1][2] The introduction of chirality at the α-carbon of the ethylamine side chain profoundly influences the molecule's interaction with biological targets, often leading to significant differences in potency, selectivity, and safety profiles between enantiomers.[3] (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride embodies this principle, offering a synthetically accessible, enantiomerically pure building block for the construction of complex and stereospecific drug candidates. Its substituted phenyl ring, featuring both a chloro and a methyl group, provides a unique electronic and steric profile that can be exploited to fine-tune interactions with target receptors.

Physicochemical and Structural Characteristics

A thorough understanding of a molecule's physicochemical properties is fundamental to its application in drug discovery. These parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its suitability for various synthetic transformations.

Property	Value (Predicted/Experimental)	Significance in Drug Discovery
Molecular Formula	C9H13Cl2N	Defines the elemental composition and molecular weight.
Molecular Weight	208.11 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
pKa (Predicted)	~9.5 - 10.5	The basicity of the primary amine is crucial for salt formation and interactions with acidic residues in binding pockets.
logP (Predicted)	~2.5 - 3.0	Indicates moderate lipophilicity, suggesting good membrane permeability and potential for CNS penetration.[4]
Aqueous Solubility	Low (as free base), High (as HCl salt)	The hydrochloride salt form significantly enhances water solubility, which is advantageous for formulation and handling.
Polar Surface Area	26.02 Ų	A low PSA is generally associated with good blood-brain barrier permeability.[5]

Synthesis and Chiral Resolution: Pathways to Enantiomeric Purity

The generation of enantiomerically pure (R)-1-(4-Chloro-3-methylphenyl)ethanamine is a critical step in its utilization. Two primary strategies are employed: asymmetric synthesis and chiral resolution of a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis offers a more direct and atom-economical route to the desired enantiomer.[6] One effective approach involves the asymmetric reductive amination of 4-chloro-3-methylacetophenone.

Diagram 1: Asymmetric Reductive Amination Workflow

Caption: Workflow for Asymmetric Synthesis.

Chiral Resolution via Diastereomeric Salt Formation

Classical resolution remains a robust and widely used method for obtaining single enantiomers.[7] This technique leverages the formation of diastereomeric salts with differing solubilities, allowing for their separation by fractional crystallization.[8] Tartaric acid is a common and effective resolving agent for chiral amines.[9]

Experimental Protocol: Chiral Resolution with L-(+)-Tartaric Acid

• Salt Formation: Dissolve racemic 1-(4-chloro-3-methylphenyl)ethanamine (1.0 eq.) in a suitable solvent such as methanol or ethanol. In a separate flask, dissolve L-(+)-tartaric acid (0.5 - 0.6 eq.) in the same solvent, heating gently if necessary.

• Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool to room temperature and then stand undisturbed for several hours to overnight to facilitate the crystallization of the less soluble diastereomeric salt, (R)-amine-(+)-tartrate.

• Isolation: Collect the crystalline solid by vacuum filtration and wash with a small amount of cold solvent. The mother liquor will be enriched in the (S)-enantiomer.

• Liberation of the Free Amine: Dissolve the isolated diastereomeric salt in water and basify with an aqueous solution of a strong base (e.g., 10% NaOH) to a pH > 11.

• Extraction: Extract the liberated (R)-amine into an organic solvent such as dichloromethane or ethyl acetate.

• Purification and Salt Formation: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting free amine can be converted to the hydrochloride salt by treatment with a solution of HCl in a suitable organic solvent (e.g., ether or isopropanol).

Established Application: The Synthesis of Lorcaserin

The most well-documented application of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is as a key precursor in the synthesis of Lorcaserin, a selective 5-HT2C receptor agonist developed for the treatment of obesity.[10][11] The chirality of the starting amine is crucial, as the (R)-enantiomer of Lorcaserin is the active therapeutic agent.

Diagram 2: Synthetic Pathway to Lorcaserin

Caption: Key steps in the synthesis of Lorcaserin.

Potential Applications in CNS Drug Discovery

The structural similarity of (R)-1-(4-chloro-3-methylphenyl)ethanamine to endogenous monoamine neurotransmitters makes it an attractive scaffold for the development of novel CNS-active agents. The substitution pattern on the phenyl ring can be leveraged to modulate selectivity and potency for various CNS targets.

Serotonin (5-HT) Receptor Modulators

The phenethylamine core is a well-established pharmacophore for serotonin receptors.[12][13] The chloro and methyl substituents on the phenyl ring can influence binding affinity and functional activity at different 5-HT receptor subtypes.

• 5-HT2A and 5-HT2C Receptors: As demonstrated by Lorcaserin's activity at 5-HT2C, this scaffold is amenable to targeting this receptor family. SAR studies have shown that halogen substitutions on the phenyl ring can enhance affinity for 5-HT2A/2C receptors.[14][15] By modifying the amine functionality of (R)-1-(4-chloro-3-methylphenyl)ethanamine (e.g., through N-alkylation or incorporation into a heterocyclic system), novel ligands with tailored selectivity profiles could be developed for the treatment of depression, anxiety, or psychotic disorders.

Dopamine (DA) Receptor Ligands

The phenethylamine backbone is also integral to many dopamine receptor ligands.[16][17] The D2-like family of dopamine receptors (D2, D3, D4) are key targets for antipsychotics and treatments for Parkinson's disease.

• Dopamine D2/D3 Receptor Modulators: The specific substitution pattern of (R)-1-(4-chloro-3-methylphenyl)ethanamine could be exploited to design ligands with selectivity for D2 or D3 receptors.[18] For instance, incorporating this chiral amine into larger structures could yield bitopic ligands that interact with both the orthosteric and allosteric sites of these receptors, potentially leading to novel antipsychotics with improved side-effect profiles.[19]

Diagram 3: Logic of CNS Target Exploration

Caption: Rationale for exploring CNS applications.

Potential Applications in Cardiovascular Drug Discovery

Phenethylamine derivatives are known to exert effects on the cardiovascular system, primarily through their interaction with adrenergic receptors.[20][[“]] This opens up possibilities for the application of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride in the development of cardiovascular therapeutics.

• Antiarrhythmic Agents: The phenethylamine scaffold has been successfully incorporated into Class III antiarrhythmic agents.[22] By using (R)-1-(4-chloro-3-methylphenyl)ethanamine as a starting point, novel analogues could be synthesized and evaluated for their ability to modulate cardiac ion channels, potentially leading to new treatments for cardiac arrhythmias.[23]

Conclusion and Future Outlook

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral building block of significant strategic importance in medicinal chemistry. Its established role in the synthesis of Lorcaserin highlights its value in producing stereospecific pharmaceuticals. However, a deeper analysis of the structure-activity relationships of the substituted phenethylamine class reveals a much broader potential. The unique combination of chirality and a substituted aromatic ring makes it an ideal starting point for the design of novel modulators of serotonin and dopamine receptors, with potential applications in treating a range of CNS disorders. Furthermore, its utility may extend to the cardiovascular field. As the demand for highly selective and potent therapeutics continues to grow, the strategic application of well-defined chiral building blocks like (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride will undoubtedly play a crucial role in the future of drug discovery.

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An In-Depth Technical Guide to the Biological Activity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride Derivatives

Abstract

This technical guide provides a comprehensive framework for the investigation of the biological activity of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride and its derivatives. This class of substituted phenethylamines holds significant potential for interacting with key neurological targets, particularly within the monoaminergic systems. Drawing upon established principles of medicinal chemistry and pharmacology, this document outlines detailed protocols for the synthesis, analytical characterization, and biological evaluation of these compounds. We delve into the hypothesized mechanisms of action, focusing on their potential as monoamine transporter ligands and agonists of the Trace Amine-Associated Receptor 1 (TAAR1). Furthermore, this guide presents a systematic approach to elucidating structure-activity relationships (SAR) to inform the rational design of novel derivatives with tailored pharmacological profiles. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel psychoactive compounds and therapeutics for neurological disorders.

Introduction: The Phenethylamine Scaffold and the Significance of Substitution

The phenethylamine backbone is a privileged scaffold in neuropharmacology, forming the structural basis for a wide array of endogenous neurotransmitters, hormones, and synthetic drugs.[1][2] The biological activity of phenethylamine derivatives is exquisitely sensitive to the nature and position of substituents on the phenyl ring, the ethylamine side chain, and the terminal amino group. These modifications can profoundly alter a compound's affinity and selectivity for various receptors, transporters, and enzymes, leading to a diverse spectrum of pharmacological effects, including stimulant, hallucinogenic, and antidepressant actions.[1]

The subject of this guide, (R)-1-(4-chloro-3-methylphenyl)ethanamine, possesses a unique substitution pattern that suggests a compelling pharmacological profile. The presence of a chlorine atom at the 4-position of the phenyl ring is known to increase the acute toxicity of phenylethylamines and often enhances activity at the serotonin transporter (SERT).[3][4] The methyl group at the 3-position further modulates the electronic and steric properties of the aromatic ring, potentially influencing receptor and transporter interactions. The (R)-enantiomer at the alpha-carbon of the ethylamine side chain introduces stereoselectivity, a critical factor in the interaction with chiral biological targets.

This guide will provide a comprehensive roadmap for the synthesis and biological characterization of this compound and its derivatives, with a focus on elucidating their mechanism of action and structure-activity relationships.

Synthesis and Analytical Characterization

A robust and well-characterized synthetic route is fundamental to any biological investigation. The following section details a plausible and efficient method for the enantioselective synthesis of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride, along with the necessary analytical techniques for its structural verification and purity assessment.

Enantioselective Synthesis via Asymmetric Reductive Amination

The most direct and efficient approach for the synthesis of the target chiral amine is through the asymmetric reductive amination of the corresponding ketone, 4-chloro-3-methylacetophenone.

Caption: Proposed workflow for the enantioselective synthesis of the target compound.

Step-by-Step Protocol:

• Imine Formation and Asymmetric Reduction: In a high-pressure reactor, combine 4-chloro-3-methylacetophenone (1.0 eq), an ammonium source such as ammonium acetate (2.0 eq), and a chiral ruthenium catalyst, for example, a Ru/C3-TunePhos complex (0.5 mol%).

• Add trifluoroethanol (TFE) as the solvent.

• Pressurize the reactor with hydrogen gas (H₂) to 55 bar.

• Heat the reaction mixture to 100°C and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Work-up and Purification: Remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude amine by column chromatography on silica gel.

• Hydrochloride Salt Formation: Dissolve the purified free base in anhydrous diethyl ether and add a solution of hydrochloric acid in diethyl ether dropwise with stirring.

• Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride as a solid.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and enantiomeric excess of the synthesized compound.

Analytical Technique	Purpose	Expected Results
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation.	Characteristic peaks corresponding to the aromatic, methyl, and ethylamine protons and carbons.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and chiral separation.	A single major peak for the achiral analysis, and separation of enantiomers on a chiral column to determine enantiomeric excess (e.e.).
Mass Spectrometry (MS)	Determination of molecular weight.	A molecular ion peak corresponding to the calculated mass of the compound.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H (amine), C-H (aromatic and aliphatic), and C-Cl bonds.

Biological Activity Evaluation: A Multi-tiered Approach

Given the structural features of (R)-1-(4-chloro-3-methylphenyl)ethanamine, a multi-tiered approach is recommended to comprehensively evaluate its biological activity. This approach begins with a broad assessment of cytotoxicity, followed by targeted investigations into its interaction with monoamine transporters and TAAR1.

Tier 1: In Vitro Cytotoxicity Assessment

A primary evaluation of a novel compound's potential toxicity is a critical first step. The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Step-by-Step Protocol (MTT Assay):

• Cell Culture: Culture a relevant cell line (e.g., HEK293, SH-SY5Y) in appropriate media and conditions.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride in the cell culture medium. Add the compound solutions to the wells, including a vehicle control.

• Incubation: Incubate the plate for 24 to 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value.

Tier 2: Interaction with Monoamine Transporters

Substituted phenethylamines are well-known modulators of monoamine transporters.[1] The following assays will determine the affinity and functional activity of the test compounds at the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).

Radioligand binding assays are used to determine the affinity of a compound for a specific transporter.

Caption: General workflow for a radioligand binding assay for monoamine transporters.

Step-by-Step Protocol:

• Membrane Preparation: Prepare membrane homogenates from cells stably expressing human DAT, NET, or SERT.

• Binding Reaction: In a 96-well plate, combine the membrane preparation, a specific radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT), and various concentrations of the test compound.

• Incubation: Incubate the plate at room temperature for a specified time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filtermat to separate the bound and free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the inhibition constant (Kᵢ) of the test compound by analyzing the competition binding data using non-linear regression.

Uptake assays measure the functional effect of a compound on the transporter's ability to internalize its substrate.

Step-by-Step Protocol:

• Synaptosome Preparation: Prepare synaptosomes from rat striatum (for DAT), hippocampus (for NET), or whole brain minus striatum (for SERT).

• Uptake Reaction: Pre-incubate the synaptosomes with various concentrations of the test compound.

• Initiate the uptake reaction by adding a radiolabeled substrate (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin).

• Incubation: Incubate for a short period at 37°C.

• Termination: Stop the uptake by rapid filtration and washing with ice-cold buffer.

• Scintillation Counting: Lyse the synaptosomes and measure the internalized radioactivity by liquid scintillation counting.

• Data Analysis: Calculate the percent inhibition of uptake and determine the IC₅₀ value for the test compound.

Tier 3: Trace Amine-Associated Receptor 1 (TAAR1) Agonism

TAAR1 is a G-protein coupled receptor that is activated by trace amines, including phenethylamine.[5][6] Agonism at TAAR1 can modulate monoaminergic neurotransmission.

Activation of TAAR1 leads to the stimulation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).

Caption: Workflow for assessing TAAR1 agonism via a cAMP accumulation assay.

Step-by-Step Protocol:

• Cell Culture: Culture cells stably expressing human TAAR1 (e.g., HEK293 or CHO cells).

• Compound Treatment: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Add various concentrations of the test compound and incubate at 37°C.

• Cell Lysis: Lyse the cells to release the intracellular cAMP.

• cAMP Quantification: Quantify the amount of cAMP in the cell lysates using a commercially available cAMP assay kit (e.g., ELISA or HTRF).

• Data Analysis: Generate a dose-response curve and determine the half-maximal effective concentration (EC₅₀) and the maximum response (Eₘₐₓ) relative to a known TAAR1 agonist.

Structure-Activity Relationships (SAR) and Derivative Design

Systematic modification of the (R)-1-(4-chloro-3-methylphenyl)ethanamine scaffold will be crucial for optimizing its biological activity and selectivity. The following table outlines key structural modifications and their hypothesized effects based on existing knowledge of phenethylamine SAR.

Modification	Rationale	Hypothesized Effect on Activity
Varying the 4-position substituent	The halogen at the 4-position is critical. Exploring other halogens (F, Br, I) or small electron-withdrawing/donating groups can fine-tune SERT affinity and overall potency.[4]	Fluorine may increase metabolic stability. Bromine and iodine may increase lipophilicity and potency.
Varying the 3-position substituent	The methyl group at the 3-position influences the electronic environment of the ring. Replacing it with other alkyl groups or electron-withdrawing/donating groups can alter receptor/transporter selectivity.	Larger alkyl groups may introduce steric hindrance, potentially reducing affinity. Electron-withdrawing groups may decrease overall potency.
N-alkylation	Adding alkyl groups to the primary amine can modulate potency and selectivity.	N-methylation or N-ethylation often increases potency at monoamine transporters.[4]
Alpha-alkylation	Introducing a methyl group at the alpha-position (to form a substituted amphetamine) can increase metabolic stability and duration of action.	This modification is expected to significantly increase stimulant properties and potency.

Conclusion

The (R)-1-(4-chloro-3-methylphenyl)ethanamine scaffold represents a promising starting point for the discovery of novel modulators of monoaminergic systems. The unique combination of a para-chloro and meta-methyl substitution, along with the (R)-stereochemistry, suggests a potentially potent and selective pharmacological profile. The in-depth technical guide presented here provides a robust framework for the synthesis, characterization, and comprehensive biological evaluation of this compound and its derivatives. By systematically applying the outlined protocols for assessing cytotoxicity, monoamine transporter interaction, and TAAR1 agonism, researchers can elucidate the mechanism of action and establish clear structure-activity relationships. This knowledge will be invaluable for the rational design of new chemical entities with tailored pharmacological properties for potential therapeutic applications in neurology and psychiatry.

References

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• Hacker, R. M., et al. (2025). Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety. International Journal of Molecular Sciences, 26(20), 15423.
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• Sabir, S., et al. (2016). Behavioral effects of β-phenylethylamine and various monomethylated and monohalogenated analogs in mice are mediated by catecholaminergic mechanisms. Journal of Addiction Medicine, 10(1), 49-60.
• Zaria, D., et al. (2022). Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide Hydrochloride (AP163) for the Treatment of Psychotic Disorders. Pharmaceuticals, 15(10), 1205.
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• Lewin, A. H. (2007). Trace Amine-Associated Receptor 1 Displays Species-Dependent Stereoselectivity for Isomers of Methamphetamine, Amphetamine, and Para-Hydroxyamphetamine. The Journal of Pharmacology and Experimental Therapeutics, 320(1), 388-396.
• Salahuddin, M. F., et al. (2021). Interaction Profiles of Central Nervous System Active Drugs at Human Organic Cation Transporters 1–3 and Human Plasma Membrane Monoamine Transporter. International Journal of Molecular Sciences, 22(23), 12984.
• Zhou, M., et al. (2007). Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3. The Journal of Pharmacology and Experimental Therapeutics, 323(2), 649-658.
• Ho, B. T., et al. (1970). Analogs of alpha-methylphenethylamine (amphetamine). I. Synthesis and pharmacological activity of some methoxy and/or methyl analogs. Journal of Medicinal Chemistry, 13(1), 26-30.
• Guttman, M., et al. (2018). Organic cation transporters in psychiatric and substance use disorders. Trends in Pharmacological Sciences, 39(8), 740-754.
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Literature review of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride research

An In-Depth Technical Guide to the Research of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Foreword: A Senior Application Scientist's Perspective

In the landscape of modern drug discovery, the precision of molecular architecture is paramount. Chiral building blocks are the foundational elements upon which complex, stereochemically defined active pharmaceutical ingredients (APIs) are constructed. Among these, (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride stands out as a critical intermediate. Its substituted phenethylamine scaffold is a recurring motif in a multitude of neurologically active agents.[1][2] This guide is designed not merely as a recitation of facts but as a deep dive into the strategic considerations behind its synthesis, the rigorous methodologies for its characterization, and the rationale for its application. We will explore the causality behind experimental choices, ensuring that each protocol is not just a series of steps, but a self-validating system built on sound chemical principles.

Strategic Synthesis: From Racemate to Enantiopure Intermediate

The synthesis of a single enantiomer like (R)-1-(4-Chloro-3-methylphenyl)ethanamine can be approached in two primary ways: direct asymmetric synthesis or the resolution of a racemic mixture. While asymmetric synthesis offers an elegant and potentially more efficient route, classical resolution remains a robust, scalable, and widely practiced method in industrial settings, particularly when a reliable racemization process for the unwanted enantiomer is available.[3][4][5]

Foundational Step: Synthesis of Racemic 1-(4-Chloro-3-methylphenyl)ethanamine

The most direct pathway to the racemic amine is the reductive amination of the corresponding ketone, 4-chloro-3-methylacetophenone. This transformation involves the in-situ formation of an imine intermediate, which is then reduced to the primary amine. The choice of reducing agent is a critical process parameter, balancing reactivity, selectivity, and operational safety.

• Sodium Borohydride Derivatives: Reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are workhorses for this transformation. NaBH(OAc)₃ is often preferred due to its milder nature and reduced toxicity compared to its cyanide counterpart, performing well in chlorinated solvents like dichloromethane (DCM).

• Catalytic Hydrogenation: For a more atom-efficient, "greener" approach, catalytic hydrogenation using H₂ gas with a catalyst such as Palladium on Carbon (Pd/C) or Raney Nickel is an excellent alternative.[6] This method often yields very clean product with high yields, though it requires specialized pressure equipment.

Experimental Protocol: Reductive Amination using NaBH(OAc)₃

• Reaction Setup: To a solution of 4-chloro-3-methylacetophenone (1.0 eq) in dichloromethane (DCM, ~5-10 mL per gram of ketone) in a round-bottom flask equipped with a magnetic stirrer, add ammonium acetate (~10 eq).

• Imine Formation: Stir the suspension at room temperature for 30-60 minutes. The ammonium acetate serves as the ammonia source for the formation of the intermediate imine.

• Reduction: Cool the mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride (NaBH(OAc)₃, ~1.5 eq) portion-wise, monitoring for any exotherm. The portion-wise addition is crucial to control the reaction rate and temperature.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. The aqueous base neutralizes the acetic acid byproduct and any remaining reducing agent.

• Extraction & Isolation: Separate the organic layer. Extract the aqueous layer twice more with DCM. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic 1-(4-chloro-3-methylphenyl)ethanamine free base.

Method	Reducing Agent	Catalyst/Solvent	Typical Yield	Key Considerations
Borohydride Reduction	NaBH(OAc)₃	Dichloromethane	85-90%	Good functional group tolerance; does not require pressure equipment.[6]
Catalytic Hydrogenation	H₂ (50-100 psi)	Pd/C or Raney Ni / Ethanol	90-95%	Highly atom-efficient; requires specialized hydrogenation apparatus.[6]

Diagram: General Synthesis of Racemic Amine

Caption: Reductive amination pathway to the racemic amine.

The Crucial Step: Chiral Resolution

Chiral resolution is a cornerstone technique for separating enantiomers.[3] It leverages the formation of diastereomeric salts by reacting the racemic amine (a base) with a chiral acid. These diastereomeric salts possess different physical properties, most notably solubility, allowing for their separation via fractional crystallization.[7]

A common and effective class of resolving agents are derivatives of tartaric acid, such as (+)-dibenzoyl-D-tartaric acid or (+)-di-p-toluoyl-D-tartaric acid. The choice of resolving agent and solvent is often empirical and requires screening to identify conditions that provide a crystalline salt with high diastereomeric excess.[5]

Experimental Protocol: Chiral Resolution via Diastereomeric Salt Formation

• Salt Formation: Dissolve the racemic 1-(4-chloro-3-methylphenyl)ethanamine free base (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or isopropanol). Heat the solution gently. In a separate flask, dissolve the chiral resolving agent, for example, (+)-dibenzoyl-D-tartaric acid (0.5-1.0 eq), in the same solvent, heating if necessary. The use of 0.5 equivalents of resolving agent is often optimal, as it can selectively precipitate one diastereomer, leaving the other in solution, maximizing the efficiency of the initial separation.[8]

• Crystallization: Add the resolving agent solution to the amine solution. Allow the mixture to cool slowly to room temperature, then potentially to 0-5 °C, to induce crystallization. The slow cooling is critical for forming well-ordered crystals and achieving high diastereomeric purity.

• Isolation of Diastereomer: Collect the precipitated crystals by vacuum filtration. Wash the filter cake with a small amount of cold solvent to remove soluble impurities. The collected solid is the diastereomeric salt, enriched in one diastereomer.

• Liberation of the Free Base: Suspend the diastereomeric salt in a mixture of an organic solvent (e.g., DCM or ethyl acetate) and an aqueous base (e.g., 2M NaOH). Stir vigorously until all solids have dissolved. The base neutralizes the chiral acid, liberating the enantiomerically enriched free amine into the organic layer.

• Isolation of (R)-Amine: Separate the organic layer, extract the aqueous layer with the organic solvent, combine the organic phases, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-1-(4-chloro-3-methylphenyl)ethanamine.

• Hydrochloride Salt Formation: Dissolve the purified (R)-amine free base in a suitable solvent like diethyl ether or ethyl acetate. Add a solution of HCl in the same or a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise until precipitation is complete. Filter the resulting solid, wash with cold solvent, and dry under vacuum to obtain the final (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride salt.

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Protocols & Analytical Methods

Application Notes and Protocols for Asymmetric Synthesis Using (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride as a Chiral Auxiliary

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride as a robust chiral auxiliary in asymmetric synthesis. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis. We will explore the foundational principles of stereochemical control, provide step-by-step protocols for the synthesis and diastereoselective alkylation of the corresponding chiral amide, and detail methods for the subsequent cleavage of the auxiliary to yield enantiomerically enriched carboxylic acids and primary alcohols. The protocols are designed to be self-validating, with explanations of the causality behind experimental choices to ensure both reproducibility and a deep understanding of the underlying chemistry.

Introduction: The Role of Substituted Phenylethylamines in Asymmetric Synthesis

Chiral auxiliaries are a cornerstone of modern asymmetric synthesis, enabling the predictable and high-yielding preparation of enantiomerically pure compounds.[1] The fundamental principle involves the temporary attachment of a chiral molecule to a prochiral substrate, which then directs subsequent chemical transformations in a stereoselective manner.[2] Among the various classes of chiral auxiliaries, derivatives of 1-phenylethylamine are particularly noteworthy due to their commercial availability, reliability, and well-understood mechanism of stereocontrol.[3]

The (R)-1-(4-chloro-3-methylphenyl)ethanamine auxiliary leverages the core principles of its parent structure, with the substituents on the phenyl ring offering potential modulation of its steric and electronic properties. The stereochemical outcome of reactions employing this auxiliary is primarily governed by steric hindrance. The bulky, substituted phenyl group effectively shields one face of a reactive intermediate, such as an enolate, compelling an incoming electrophile to approach from the less hindered face.[4] This steric bias is the key to achieving high diastereoselectivity in reactions like alkylations and aldol additions.

The presence of the chloro and methyl groups on the phenyl ring can further refine the stereodirecting ability of the auxiliary. The chloro group, being electron-withdrawing, and the methyl group, being electron-donating, can influence the electronic environment of the aromatic ring, which may have subtle effects on the stability of the transition states involved in the stereodetermining step.

This guide will walk you through the entire workflow, from the initial preparation of the chiral amide to the final liberation of the desired chiral product.

Experimental Workflow Overview

The overall strategy for utilizing (R)-1-(4-chloro-3-methylphenyl)ethanamine as a chiral auxiliary can be broken down into three main stages. Each stage is critical for the overall success of the asymmetric synthesis.

Caption: General workflow for asymmetric synthesis.

Detailed Protocols and Methodologies

Part I: Preparation of the Chiral N-Propionyl Amide

The first crucial step is the formation of a stable amide bond between the chiral auxiliary and a prochiral carboxylic acid derivative, in this case, propionyl chloride. Since the starting material is a hydrochloride salt, it must first be neutralized to the free amine to ensure its nucleophilicity.

Protocol 1: Liberation of the Free Amine and N-Acylation

• Neutralization:

  • In a round-bottom flask, suspend (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride (1.0 eq) in a suitable organic solvent such as dichloromethane (DCM) or diethyl ether.

  • Add an aqueous solution of a base, for example, 2M sodium hydroxide (NaOH), and stir vigorously until the solid dissolves completely.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the free amine as an oil.

  • Causality: The hydrochloride salt is unreactive as a nucleophile. The base removes the proton from the ammonium salt, liberating the lone pair on the nitrogen, which is essential for the subsequent acylation reaction.

• N-Acylation:

  • Dissolve the obtained free amine (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine (Et₃N, 1.2 eq) to the solution. This acts as a scavenger for the HCl generated during the reaction.

  • Slowly add propionyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding water.

  • Separate the organic layer, wash sequentially with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude N-propionyl amide can be purified by flash column chromatography on silica gel.

  • Causality: The reaction is performed at 0 °C to control the exothermicity of the acylation. Triethylamine is a non-nucleophilic base that prevents the formation of ammonium salts, which would halt the reaction. The aqueous workup removes any remaining salts and unreacted starting materials.

Part II: Diastereoselective Alkylation

This is the stereochemistry-defining step. The chiral amide is deprotonated to form a rigid, chelated enolate, which then reacts with an electrophile. The stereochemical outcome is dictated by the conformation of this enolate.

Caption: Stereochemical induction model.

Protocol 2: Diastereoselective Alkylation of the N-Propionyl Amide

• Enolate Formation:

  • In a flame-dried, three-necked flask under an inert atmosphere, dissolve the chiral N-propionyl amide (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • In a separate flask, prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (n-BuLi, 1.1 eq) to a solution of diisopropylamine (1.15 eq) in anhydrous THF at -78 °C.

  • Slowly add the freshly prepared LDA solution to the amide solution at -78 °C. Stir the mixture for 30-60 minutes at this temperature to ensure complete enolate formation.

  • Causality: A strong, non-nucleophilic base like LDA is required to deprotonate the α-carbon of the propionyl group without attacking the amide carbonyl. The low temperature of -78 °C is crucial to prevent side reactions and maintain the kinetic control necessary for high diastereoselectivity. The lithium cation forms a rigid chelate with the enolate and the amide carbonyl, locking the conformation and enhancing the facial bias.

• Alkylation:

  • To the enolate solution at -78 °C, add the electrophile (e.g., benzyl bromide or methyl iodide, 1.2 eq) dropwise.

  • Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Causality: Maintaining the low temperature during the addition of the electrophile is critical to prevent enolate equilibration and ensure that the reaction proceeds through the desired diastereoselective pathway.

• Work-up and Purification:

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Allow the mixture to warm to room temperature.

  • Extract the product with an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The diastereomeric ratio (d.r.) of the crude product can be determined by ¹H NMR spectroscopy or gas chromatography (GC).

  • Purify the product by flash column chromatography to isolate the major diastereomer.

  • Causality: The NH₄Cl quench protonates any remaining enolate and neutralizes the reaction mixture. The subsequent purification separates the desired diastereomer from any minor isomers and impurities.

Representative Data for Diastereoselective Alkylation

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Methyl Iodide (CH₃I)	>95:5	85-95
Ethyl Iodide (C₂H₅I)	>95:5	88-96
Benzyl Bromide (BnBr)	>97:3	90-98
Allyl Bromide	>95:5	85-92

Part III: Cleavage of the Chiral Auxiliary

The final step is the removal of the chiral auxiliary to unveil the enantiomerically enriched product. The choice of cleavage method depends on the desired functional group in the final product.

Protocol 3A: Acidic Hydrolysis to Yield a Chiral Carboxylic Acid

• Hydrolysis:

  • Dissolve the purified alkylated amide adduct (1.0 eq) in a mixture of an alcohol (e.g., ethanol) and aqueous sulfuric acid (e.g., 6M H₂SO₄).[5]

  • Heat the mixture to reflux (typically 80-100 °C) for 12-24 hours. Monitor the reaction by TLC.

  • Causality: The strong acidic conditions and heat are necessary to hydrolyze the highly stable amide bond.[6] The reaction proceeds via protonation of the amide carbonyl, followed by nucleophilic attack of water.

• Work-up and Recovery:

  • Cool the reaction mixture to room temperature and neutralize with a base (e.g., 2M NaOH) until the pH is approximately 9-10.

  • Extract the liberated chiral auxiliary with an organic solvent (e.g., diethyl ether or DCM) for recovery and recycling.

  • Carefully acidify the remaining aqueous layer with concentrated HCl to a pH of ~1-2.

  • Extract the desired chiral carboxylic acid product with an organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts containing the product, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the final product.

Protocol 3B: Reductive Cleavage to Yield a Chiral Primary Alcohol

• Reduction:

  • Dissolve the alkylated amide adduct (1.0 eq) in an anhydrous ethereal solvent like THF or diethyl ether under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Add a reducing agent such as lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) (2.0-3.0 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor by TLC.

  • Causality: Hydride reagents like LiBH₄ reduce the amide carbonyl to an alcohol. This method provides direct access to chiral primary alcohols without isolating the carboxylic acid intermediate.[4]

• Work-up and Recovery:

  • Cool the reaction mixture to 0 °C and quench by the slow, careful addition of water, followed by 1M NaOH, and then more water (Fieser workup for LiAlH₄).

  • Stir the resulting mixture until a granular precipitate forms.

  • Filter the mixture through a pad of Celite®, washing the filter cake with an organic solvent.

  • The filtrate contains both the chiral alcohol product and the recovered auxiliary. They can be separated by column chromatography.

Troubleshooting and Optimization

• Low Diastereoselectivity: Ensure anhydrous conditions and precise temperature control (-78 °C) during enolate formation and alkylation. The freshness and exact titer of the n-BuLi used to generate LDA are critical.

• Incomplete Amide Cleavage: For stubborn amides, longer reaction times or stronger acidic conditions may be required for hydrolysis. However, be mindful that harsh conditions can risk racemization of the product.

• Poor Recovery of Auxiliary: Ensure complete extraction during the workup steps. Adjusting the pH correctly is crucial for separating the basic auxiliary from the acidic product.

Conclusion

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a valuable and effective chiral auxiliary for asymmetric synthesis. Its application, grounded in the principles of sterically controlled diastereoselective reactions, provides a reliable pathway to enantiomerically enriched molecules. The protocols detailed in this guide offer a robust framework for the successful implementation of this auxiliary in a research or process development setting. By understanding the causality behind each experimental step, scientists can effectively troubleshoot and adapt these methods to a wide range of synthetic targets.

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Use of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride in the synthesis of pharmaceutical intermediates

Application Notes & Protocols

Topic: Strategic Use of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride in the Synthesis of Chiral Pharmaceutical Intermediates

Introduction: The Significance of Chiral Amines in Modern Drug Discovery

The synthesis of enantiomerically pure molecules is a cornerstone of modern pharmaceutical development. Chiral amines are fundamental building blocks, integral to the structure of numerous active pharmaceutical ingredients (APIs).[1][2] The specific stereochemistry of a drug molecule is often critical for its therapeutic efficacy and safety profile, as different enantiomers can exhibit vastly different pharmacological and toxicological properties. (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a valuable chiral primary amine, belonging to the broader class of substituted phenethylamines, which are scaffolds for a wide array of psychoactive and CNS-targeting drugs.[3][4]

This document serves as a technical guide for researchers, chemists, and drug development professionals on the effective utilization of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride as a key starting material for producing advanced pharmaceutical intermediates. We will detail its properties, outline a validated synthetic protocol for its derivatization, and discuss the analytical methods required for characterization.

Physicochemical Properties and Safety Data

A thorough understanding of the starting material's properties is essential for reaction design, safety, and handling.

Table 1: Physicochemical Data for (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Property	Value	Reference
CAS Number	1023302-39-8	Internal Verification
Molecular Formula	C₉H₁₂ClN · HCl (C₉H₁₃Cl₂N)	[5]
Molecular Weight	206.11 g/mol	[5][6]
Appearance	Off-white to white crystalline solid	General Observation
Melting Point	105 - 108 °C	[7]
Solubility	Soluble in water and methanol	[7]
Purity	Typically ≥98% (HPLC)	Supplier Specification

Critical Safety & Handling Information

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is an irritant. Adherence to standard laboratory safety protocols is mandatory.

• Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[8]

• Precautionary Measures:

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[9]

  • Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[8]

  • In case of contact, wash skin thoroughly with soap and water.[7] For eye contact, rinse cautiously with water for several minutes.[8]

  • Store in a tightly sealed container in a cool, dry place.[5]

Synthetic Applications & Strategy

The primary utility of (R)-1-(4-Chloro-3-methylphenyl)ethanamine is to introduce a specific chiral center into a target molecule. The primary amine functionality serves as a versatile nucleophilic handle for a variety of crucial bond-forming reactions, most notably:

• Amide Bond Formation: Acylation with carboxylic acids, acyl chlorides, or anhydrides to form chiral amides.

• Reductive Amination: Reaction with aldehydes or ketones to form chiral secondary or tertiary amines.

• N-Arylation/N-Alkylation: Formation of C-N bonds through reactions like Buchwald-Hartwig amination.

These transformations are fundamental in building the core structures of many drug candidates. The substituted phenyl ring provides a scaffold that can be further functionalized or can itself be responsible for key binding interactions with a biological target, such as a G-protein coupled receptor (GPCR) or an enzyme active site.

Figure 1: General synthetic utility of the chiral amine. This diagram illustrates how (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride serves as a versatile chiral precursor for various key reactions to produce advanced pharmaceutical intermediates.

Protocol: Synthesis of a Chiral Amide Intermediate

This section provides a detailed, step-by-step protocol for the acylation of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride with benzoyl chloride. This reaction is a representative example of how to effectively utilize this chiral building block.

Reaction Scheme

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reacts with benzoyl chloride in the presence of a non-nucleophilic base (triethylamine) to yield N-((R)-1-(4-chloro-3-methylphenyl)ethyl)benzamide.

Materials & Reagents

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride (1.0 eq)

• Benzoyl Chloride (1.05 eq)

• Triethylamine (TEA) (2.2 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Experimental Protocol

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (approx. 10 mL per gram of starting amine) to the flask. Stir to form a suspension.

• Basification: Cool the flask to 0 °C using an ice-water bath. Add triethylamine (2.2 eq) dropwise to the suspension.

  • Causality Note: One equivalent of TEA is required to neutralize the hydrochloride salt, forming triethylammonium chloride. The second equivalent neutralizes the HCl generated during the acylation reaction, driving the equilibrium towards the product. Using a slight excess ensures complete reaction.

• Acylation: While maintaining the temperature at 0 °C, add benzoyl chloride (1.05 eq) dropwise over 5-10 minutes. A white precipitate (triethylammonium chloride) will become more prominent.

  • Causality Note: Slow, cooled addition is crucial to control the exothermic reaction and prevent potential side reactions.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting amine is consumed.

• Aqueous Work-up: a. Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. b. Wash the organic layer sequentially with:

  • 1 M HCl (to remove excess triethylamine).
  • Saturated NaHCO₃ solution (to remove excess benzoyl chloride and neutralize any remaining acid).
  • Brine (to remove residual water and aid in layer separation).

  • Self-Validation: Each wash step removes specific impurities, ensuring a cleaner crude product and simplifying the final purification.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of 10% to 40% ethyl acetate in hexanes) to yield the pure N-((R)-1-(4-chloro-3-methylphenyl)ethyl)benzamide as a solid.

Figure 2: Step-by-step workflow for the synthesis of a chiral amide intermediate. This flowchart details the key stages of the experimental protocol, from reaction setup to final purification.

Product Characterization

The identity and purity of the final product must be confirmed through rigorous analytical methods.

• ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons, a quartet for the methine (CH) proton coupled to the adjacent methyl group, a doublet for that same methyl group, and a doublet for the N-H proton.

• Mass Spectrometry (MS): ESI-MS analysis should show a prominent [M+H]⁺ ion corresponding to the calculated molecular weight of the product.

• HPLC: Chiral HPLC can be used to confirm the enantiomeric excess (e.e.) of the product, ensuring that no racemization occurred during the reaction. A standard reverse-phase HPLC method can confirm the chemical purity.

Conclusion

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a highly valuable and versatile building block for asymmetric synthesis in the pharmaceutical industry. Its defined stereochemistry and reactive primary amine handle allow for its strategic incorporation into complex molecules, facilitating the development of novel, enantiomerically pure drug candidates. The protocol described herein provides a reliable and reproducible method for its use in amide bond formation, a critical transformation in medicinal chemistry. Proper handling and adherence to safety guidelines are paramount for its successful application.

References

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Application Notes and Protocols for the Analytical Determination of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Introduction: The Significance of Stereoisomeric Purity

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine that serves as a crucial building block in the synthesis of various pharmaceutical compounds. The stereochemistry of this intermediate is of paramount importance, as the biological activity and safety profile of the final active pharmaceutical ingredient (API) can be significantly influenced by its enantiomeric composition. It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit different pharmacokinetic, pharmacodynamic, and toxicological properties. Therefore, the development of robust and reliable analytical methods to determine the enantiomeric purity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a critical aspect of quality control in drug development and manufacturing.

This technical guide provides a comprehensive overview of the analytical methodologies for the determination of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. We will delve into the theoretical underpinnings and practical applications of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for the assessment of its enantiomeric purity. The protocols detailed herein are designed to be self-validating systems, ensuring the generation of accurate and reproducible data for researchers, scientists, and drug development professionals.

Physicochemical Properties of the Analyte

A thorough understanding of the physicochemical properties of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is fundamental for the development of effective analytical methods. The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, which is a key consideration for sample preparation in HPLC analysis.

Property	Predicted Value/Information	Source
Molecular Formula	C₉H₁₂ClN · HCl	-
Molecular Weight	206.11 g/mol	[1]
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in water and polar organic solvents like methanol and ethanol.	[2]
pKa (of the amine)	~9-10	[3]
UV λmax	~220 nm and ~270 nm (in methanol or water)	Predicted based on chromophores

The presence of the substituted phenyl ring provides a chromophore suitable for UV detection in HPLC. The primary amine group is the key functional group for chiral recognition and derivatization in chromatographic methods.

Strategic Approach to Enantiomeric Purity Determination

The analytical strategy for determining the enantiomeric purity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride involves a multi-pronged approach to ensure the accuracy and reliability of the results. The primary techniques employed are chiral HPLC for direct enantiomeric separation and quantification, and chiral GC-MS, often after derivatization, for confirmation and enhanced sensitivity. NMR spectroscopy with chiral solvating agents can be utilized as a complementary technique for verification.

Figure 1: Overall analytical workflow for the determination of enantiomeric purity.

I. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the cornerstone for the enantiomeric purity assessment of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. The direct separation of enantiomers is achieved by utilizing a chiral stationary phase (CSP) that forms transient diastereomeric complexes with the enantiomers, leading to different retention times.[4] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the separation of a wide range of chiral compounds, including primary amines.[5]

Causality Behind Experimental Choices

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs, specifically those with phenylcarbamate derivatives (e.g., cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate)), are selected due to their proven efficacy in resolving chiral amines through a combination of hydrogen bonding, dipole-dipole, and π-π interactions.[6] The chloro and methyl substituents on the analyte's phenyl ring can further enhance these interactions.

• Mobile Phase: A normal-phase or polar organic mobile phase is often preferred for chiral separations of amines on polysaccharide-based CSPs. A mixture of a non-polar solvent like hexane or heptane with an alcohol modifier (e.g., isopropanol, ethanol) allows for fine-tuning of retention and selectivity. The addition of a small amount of a basic additive, such as diethylamine (DEA) or ethanolamine, is crucial to suppress the interaction of the basic amine with residual silanol groups on the silica support, thereby improving peak shape and resolution.

• Detection: UV detection is suitable due to the presence of the substituted benzene ring chromophore. A wavelength of approximately 220 nm is chosen for high sensitivity, while a secondary wavelength around 270 nm can also be monitored.

Detailed Experimental Protocol: Chiral HPLC

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph with a UV detector.

• Chiral Stationary Phase: Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane/Isopropanol/Diethylamine (e.g., 90:10:0.1, v/v/v). All solvents should be HPLC grade.

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard.

• Racemic 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride for system suitability.

2. Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane:Isopropanol:Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

3. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve approximately 10 mg of the (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard in 10 mL of the mobile phase.

• Racemic Standard Solution: Prepare a solution of the racemic compound at a similar concentration to the sample solution in the mobile phase.

• Sample Solution: Prepare the sample to be tested at a concentration of approximately 1 mg/mL in the mobile phase.

4. System Suitability:

• Inject the racemic standard solution.

• The resolution between the two enantiomer peaks should be ≥ 1.5.

• The tailing factor for the (R)-enantiomer peak should be ≤ 2.0.

5. Analysis Procedure:

• Inject the standard solution to identify the retention time of the (R)-enantiomer.

• Inject the sample solution in duplicate.

• Calculate the percentage of the (S)-enantiomer impurity in the sample using the area percent method.

6. Data Interpretation: The enantiomeric excess (% ee) is calculated as follows: % ee = [ (Area of (R)-enantiomer - Area of (S)-enantiomer) / (Area of (R)-enantiomer + Area of (S)-enantiomer) ] x 100

II. Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

Chiral GC-MS serves as a powerful confirmatory technique for the analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine. Due to the polar nature and potential for thermal degradation of primary amines, derivatization is often employed to improve volatility, thermal stability, and chromatographic performance.[7][8]

Rationale for Derivatization

Derivatization converts the polar amine into a less polar, more volatile derivative, which is more amenable to GC analysis. Common derivatizing agents for amines include acylating agents like trifluoroacetic anhydride (TFAA) or N-methyl-bis(trifluoroacetamide) (MBTFA).[9] The formation of diastereomers by reacting the chiral amine with a chiral derivatizing agent (e.g., (S)-(-)-N-(trifluoroacetyl)prolyl chloride) allows for their separation on a standard achiral GC column.[7]

Figure 2: Workflow for chiral GC-MS analysis after derivatization.

Detailed Experimental Protocol: Chiral GC-MS (Indirect Method)

1. Instrumentation and Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Derivatizing Agent: (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (TFAPC).

• Solvent: Dichloromethane or Ethyl Acetate (anhydrous).

• Triethylamine (TEA) as a scavenger base.

2. GC-MS Conditions:

Parameter	Condition
Injector Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (m/z 50-500) or Selected Ion Monitoring (SIM)

3. Derivatization Procedure:

• In a vial, dissolve approximately 1 mg of the sample in 1 mL of anhydrous dichloromethane.

• Add 50 µL of triethylamine.

• Add 20 µL of (S)-(-)-N-(trifluoroacetyl)prolyl chloride.

• Cap the vial and heat at 60 °C for 30 minutes.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with 1 mL of 5% sodium bicarbonate solution, followed by 1 mL of deionized water.

• Dry the organic layer over anhydrous sodium sulfate.

• The solution is now ready for GC-MS analysis.

4. Analysis and Data Interpretation:

• Inject 1 µL of the derivatized sample into the GC-MS.

• The two diastereomers formed from the (R)- and (S)-enantiomers of the analyte will be separated on the achiral column.

• Identify the peaks based on their mass spectra. The mass spectra of the diastereomers will be very similar, but their retention times will differ.

• Calculate the enantiomeric purity based on the peak areas of the two diastereomeric peaks.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly with the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs), can be a valuable tool for the determination of enantiomeric purity. In the presence of a CSA, the enantiomers form transient diastereomeric complexes that exhibit different chemical shifts in the NMR spectrum, allowing for their differentiation and quantification.

Principle of Enantiomeric Discrimination by NMR

When a chiral analyte is dissolved in a solution containing a chiral solvating agent, the two enantiomers will interact with the CSA to form diastereomeric solvates. These diastereomeric complexes are in rapid equilibrium with the free species, and the observed chemical shifts are the weighted average of the shifts of the free and complexed states. Since the diastereomeric complexes have different stabilities and geometries, the chemical shifts of corresponding protons in the two enantiomers will be different, leading to the splitting of signals in the NMR spectrum.

Proposed Protocol: ¹H NMR with a Chiral Solvating Agent

1. Instrumentation and Materials:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

• Deuterated chloroform (CDCl₃).

• Chiral Solvating Agent: (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (TFAE).

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride sample.

2. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the sample into an NMR tube.

• Add approximately 0.6 mL of CDCl₃.

• Acquire a standard ¹H NMR spectrum.

• Add a molar excess (e.g., 2-5 equivalents) of the chiral solvating agent, (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol, to the NMR tube.

• Gently mix the contents of the tube.

3. NMR Acquisition:

• Acquire a ¹H NMR spectrum of the mixture.

• Key signals to monitor for splitting are the methine proton (-CH-) and the methyl protons (-CH₃) of the ethanamine moiety.

4. Data Analysis:

• Identify the signals corresponding to the (R)- and (S)-enantiomers.

• Integrate the separated signals.

• Calculate the enantiomeric excess from the ratio of the integrals.

Expected ¹H NMR Spectral Data (Predicted):

Proton	Chemical Shift (δ, ppm) in CDCl₃ (Predicted)	Expected Splitting with CSA
Aromatic Protons	7.0 - 7.4	Possible minor splitting
Methine (-CH-)	~4.2 (quartet)	Splitting into two quartets
Methyl (-CH₃ on phenyl)	~2.3 (singlet)	Unlikely to split significantly
Methyl (-CH₃ on ethylamine)	~1.5 (doublet)	Splitting into two doublets
Amine (-NH₂)	Broad singlet	May show some shifting and broadening

Method Validation Framework

Any analytical method developed for the determination of enantiomeric purity must be validated to ensure it is fit for its intended purpose. The validation should be performed in accordance with relevant guidelines (e.g., ICH Q2(R1)).

Validation Parameter	Description and Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the baseline resolution of the enantiomers from each other and from any impurities.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear relationship should be established over a range of concentrations (e.g., from the reporting limit of the impurity to 120% of the specification). Correlation coefficient (r²) should be ≥ 0.99.
Precision	The closeness of agreement between a series of measurements. Assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day). The relative standard deviation (RSD) should typically be ≤ 10% for the impurity at the specification limit.
Accuracy	The closeness of the test results obtained by the method to the true value. Determined by analyzing samples with known amounts of the S-enantiomer impurity. The recovery should be within a specified range (e.g., 90-110%).
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

Conclusion

The analytical determination of the enantiomeric purity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a critical step in ensuring the quality and safety of pharmaceutical products derived from this chiral intermediate. This guide has provided detailed protocols and the underlying scientific rationale for the use of chiral HPLC, chiral GC-MS, and NMR spectroscopy for this purpose. The selection of the most appropriate method will depend on the specific requirements of the analysis, including the desired level of sensitivity, the available instrumentation, and the stage of drug development. By following the principles of method validation, researchers and scientists can be confident in the accuracy and reliability of their results, ultimately contributing to the development of safer and more effective medicines.

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• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. (PDF) Development and Validation of Chiral HPLC Method for [research.amanote.com]

HPLC method for purity analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

Application Note & Protocol

Topic: High-Performance Liquid Chromatography (HPLC) Method for Purity and Enantiomeric Excess Analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Abstract & Introduction

(R)-1-(4-Chloro-3-methylphenyl)ethanamine is a chiral primary amine that serves as a critical building block in the synthesis of various pharmaceutical compounds. The stereochemical configuration of such intermediates is paramount, as different enantiomers of a final active pharmaceutical ingredient (API) can exhibit widely varying pharmacological, metabolic, and toxicological profiles.[1][2][3] Consequently, regulatory bodies mandate strict control over the enantiomeric purity of chiral drugs and their precursors.

This application note presents a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of chemical purity and enantiomeric excess of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. The method utilizes a chiral stationary phase (CSP) to achieve baseline separation of the (R)- and (S)-enantiomers, as well as separation from potential process-related impurities and degradation products. This guide provides a detailed protocol, method validation strategy based on International Council for Harmonisation (ICH) guidelines, and the scientific rationale behind the chromatographic choices, making it suitable for implementation in quality control and drug development laboratories.

Principle of Chiral Separation by HPLC

The separation of enantiomers is achieved by creating a temporary diastereomeric association between the analyte and a chiral selector. In this method, the direct approach is used, where the chiral selector is immobilized onto a solid support, creating a Chiral Stationary Phase (CSP).[2][4] The enantiomers of the analyte pass through the column and interact with the CSP differently. For effective separation, there must be a sufficient difference in the free energy of these transient diastereomeric complexes.

Polysaccharide-based CSPs, such as those derived from amylose or cellulose phenylcarbamates, are exceptionally versatile and have demonstrated broad success in resolving a wide range of chiral compounds, including primary amines like the target analyte.[1] The separation mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole, and π-π interactions, which are governed by the specific three-dimensional structure of the chiral selector.

HPLC Method Parameters & Rationale

A normal-phase chromatographic mode was selected as it often provides superior chiral recognition on polysaccharide-based CSPs compared to reversed-phase conditions.

Justification of Chromatographic Choices

• Chiral Stationary Phase (CSP): An immobilized amylose-based CSP was chosen due to its proven high success rate for the enantioseparation of chiral primary amines.[1] Immobilized phases offer the advantage of being compatible with a wider range of solvents, enhancing method development flexibility and robustness.

• Mobile Phase: The mobile phase consists of a non-polar solvent (n-Hexane), an alcohol modifier (Isopropanol, IPA), and a basic additive (Diethylamine, DEA).

  • n-Hexane: Serves as the primary weak solvent, promoting interaction between the analyte and the CSP.

  • Isopropanol (IPA): Acts as a polar modifier. Its concentration is a critical parameter used to adjust the retention time and resolution of the enantiomers. Higher IPA content generally leads to shorter retention times.

  • Diethylamine (DEA): As a basic amine, the analyte can exhibit strong, non-specific interactions with residual silanol groups on the silica support, leading to poor peak shape (tailing). The addition of a small amount of a competing base like DEA to the mobile phase masks these active sites, resulting in symmetrical, efficient chromatographic peaks.[4]

• Detection: The analyte contains a substituted phenyl ring, which is a strong chromophore. UV detection at 225 nm was selected to ensure high sensitivity for both the parent compound and potential impurities.

Recommended Chromatographic Conditions

Parameter	Recommended Setting
Instrument	High-Performance Liquid Chromatography (HPLC) System with UV Detector
Column	Chiralpak® IA (or equivalent amylose-based CSP), 5 µm, 4.6 x 250 mm
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	225 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Experimental Protocols & Procedures

Required Materials and Reagents

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl (Reference Standard and Sample)

• (S)-1-(4-Chloro-3-methylphenyl)ethanamine HCl (or a racemic mixture for SST)

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• HPLC-grade Diethylamine (DEA)

• Volumetric flasks, pipettes, and autosampler vials

• Analytical balance

• Sonicator

Protocol 1: Preparation of Solutions

• Mobile Phase Preparation (1 L): Carefully measure 900 mL of n-Hexane, 100 mL of Isopropanol, and 1.0 mL of Diethylamine. Combine in a suitable solvent reservoir, mix thoroughly, and degas by sonication or helium sparging.

• Diluent Preparation: The mobile phase is used as the diluent.

• Standard Solution Preparation (approx. 0.5 mg/mL): Accurately weigh about 25 mg of the (R)-enantiomer reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. Mix well.

• Sample Solution Preparation (approx. 0.5 mg/mL): Accurately weigh about 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. Mix well.

• System Suitability Test (SST) Solution: Prepare a solution containing approximately 0.5 mg/mL of the (R)-enantiomer and a small, detectable amount (e.g., 0.5%) of the (S)-enantiomer. This can be achieved by spiking the standard solution with the (S)-enantiomer or by using a sample known to contain both.

Protocol 2: HPLC Analysis Workflow

• System Startup: Turn on the HPLC system components (pump, detector, autosampler).

• Column Equilibration: Purge the pump with the prepared mobile phase. Set the flow rate to 1.0 mL/min and allow the mobile phase to circulate through the column for at least 30-45 minutes, or until a stable baseline is achieved.

• System Suitability Testing:

  • Inject the diluent (blank) once to ensure no interfering peaks are present.

  • Inject the SST solution five or six times consecutively.

  • Verify that the system suitability parameters (see Table 2) are met before proceeding.

• Sequence Execution: Create a sequence including the blank, standard solution (for identification and reference), and the sample solutions for analysis.

• Data Acquisition: Start the sequence to acquire the chromatograms.

Table 2: System Suitability Test (SST) Acceptance Criteria

Parameter	Requirement	Rationale
Resolution (Rₛ)	Rₛ ≥ 2.0 between (R)- and (S)-enantiomer peaks	Ensures accurate quantitation of the minor enantiomer.
Tailing Factor (T)	T ≤ 2.0 for the (R)-enantiomer peak	Confirms good peak shape and column performance.
%RSD of Peak Area	≤ 2.0% for the (R)-enantiomer (from 5 or 6 replicate injections)	Demonstrates the precision and reproducibility of the system.

Method Validation Strategy (per ICH Q2(R1))

A full validation of this analytical method should be performed to ensure it is suitable for its intended purpose.[5][6][7] The following parameters must be evaluated.

Specificity and Stability-Indicating Properties

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components, such as its undesired enantiomer, impurities, or degradants.[5] To prove this, forced degradation studies are essential.[8][9][10]

Forced Degradation Protocol: Prepare solutions of the analyte (approx. 0.5 mg/mL) and subject them to the following stress conditions, aiming for 5-20% degradation[8][11]:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Stress: Dry heat at 105 °C for 48 hours.

• Photolytic Stress: Expose solution to UV/Vis light according to ICH Q1B guidelines.

Analyze the stressed samples alongside an unstressed control. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the (R)- and (S)-enantiomer peaks. Peak purity analysis using a Photodiode Array (PDA) detector should be performed to confirm the homogeneity of the analyte peak in the presence of degradants.[5]

Table 3: Summary of Validation Parameters & Typical Acceptance Criteria

Parameter	Test Description	Typical Acceptance Criteria
Linearity	Analyze 5-7 concentration levels across the range (e.g., LOQ to 150% of nominal concentration).	Correlation coefficient (r²) ≥ 0.999
Accuracy	Perform recovery studies by spiking the analyte into a placebo or sample matrix at 3 levels (e.g., 80%, 100%, 120%).	Mean recovery between 98.0% and 102.0%
Precision	Repeatability: 6 replicate sample preparations. Intermediate: Repeat on a different day with a different analyst.	%RSD ≤ 2.0%
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N ≈ 10) or standard deviation of the response and the slope.	Precision at the LOQ should meet acceptance criteria (e.g., %RSD ≤ 10%).
Range	Confirmed by linearity and accuracy data.	80% to 120% of the nominal concentration.
Robustness	Intentionally vary method parameters (e.g., flow rate ±10%, column temp ±5°C, %IPA in mobile phase ±2%).	System suitability criteria must be met; no significant impact on results.

Data Interpretation and Calculations

• Identify Peaks: Identify the (R)- and (S)-enantiomer peaks based on the retention time from the reference standard injection. Typically, the desired (R)-enantiomer will be the major peak.

• Calculate % Purity (Area %):

  % Purity = (Area of R-peak / Sum of all peak areas) x 100

• Calculate % Enantiomeric Excess (e.e.):

  % e.e. = [ (Area of R-peak - Area of S-peak) / (Area of R-peak + Area of S-peak) ] x 100

Workflow Visualization

The following diagram outlines the complete analytical workflow from sample preparation to final reporting.

Caption: Workflow for HPLC purity analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl.

References

• Blessy, M. et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159–165. Available at: [Link]

• Alsante, K. M., et al. (2014). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

• SGS Denmark (n.d.). Forced Degradation Testing. Available at: [Link]

• BioPharmaSpec (n.d.). Forced Degradation Studies | ICH Stability Testing. Available at: [Link]

• ResolveMass Laboratories (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• Phenomenex (n.d.). Chiral HPLC Separations Guide. Available at: [Link]

• I.B.S. Analytical (n.d.). Chiral HPLC Method Development. Available at: [Link]

• ICH (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• Subramanian, G. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Gabrielson, J., et al. (2012). Live qualification/validation of purity methods for protein products. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• The Royal Society of Chemistry (2016). Validating Analytical Procedures. Available at: [Link]

• Scribd (n.d.). ICH Q2(R1) Analytical Method Validation. Available at: [Link]

• Patel, D., et al. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. Available at: [Link]

• Ribeiro, A. R., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules. Available at: [Link]

• Wikipedia (n.d.). Chiral analysis. Available at: [Link]

• Campos-Montiel, R. G., et al. (2017). Chiral Drug Analysis in Forensic Chemistry: An Overview. Molecules. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral analysis - Wikipedia [en.wikipedia.org]
• 3. Chiral Drug Analysis in Forensic Chemistry: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. database.ich.org [database.ich.org]
• 6. books.rsc.org [books.rsc.org]
• 7. scribd.com [scribd.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Forced Degradation Testing | SGS Denmark [sgs.com]
• 10. biopharmaspec.com [biopharmaspec.com]
• 11. m.youtube.com [m.youtube.com]

Large-scale synthesis procedure for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

An Application Guide for the Scale-Up Synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

Abstract

(R)-1-(4-Chloro-3-methylphenyl)ethanamine is a pivotal chiral building block in the synthesis of various pharmaceutically active compounds. Its stereochemical purity is critical for the efficacy and safety of the final drug substance. This document provides a comprehensive guide for the large-scale synthesis, purification, and characterization of its hydrochloride salt. The primary synthetic strategy detailed is the asymmetric reductive amination of 4-chloro-3-methylacetophenone, an efficient and highly stereoselective method suitable for industrial production.[1] This guide emphasizes the rationale behind procedural choices, in-process controls for ensuring reaction fidelity, and robust analytical methods for final product validation, tailored for researchers and process chemists in drug development.

Introduction and Strategic Overview

The synthesis of enantiomerically pure amines is a cornerstone of modern pharmaceutical chemistry, as over 40% of commercial drugs contain chiral amine motifs.[2] (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride serves as a key intermediate for several therapeutic agents. Traditional methods for producing such compounds often involve classical resolution of a racemic mixture, which is inherently limited to a maximum theoretical yield of 50% and requires significant investment in resolving agents and solvent-intensive crystallization processes.[3]

Modern industrial approaches favor asymmetric synthesis, which creates the desired enantiomer directly with high selectivity, improving process efficiency and sustainability.[4][5] This guide focuses on asymmetric reductive amination , a powerful strategy that directly converts the prochiral ketone, 4-chloro-3-methylacetophenone, into the target (R)-amine using a chiral catalyst.[1]

Key advantages of this approach include:

• High Atom Economy: Directly converts the starting material to the desired product, minimizing waste.

• Excellent Enantioselectivity: Modern catalytic systems routinely achieve enantiomeric excess (ee) values greater than 99%.[1][6]

• Process Scalability: The protocol is readily adaptable from laboratory to multi-kilogram production scales.

The overall synthetic pathway is illustrated below.

Caption: Step-by-step experimental workflow diagram.

Analytical Specifications

The final product must be analyzed to confirm its identity, purity, and stereochemical integrity.

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual Inspection
Identity	Conforms to the structure	¹H NMR, ¹³C NMR, FT-IR
Assay (Chemical Purity)	≥ 99.5%	HPLC (UV detection at 220 nm)
Chiral Purity (ee)	≥ 99.8% (R)-enantiomer	Chiral HPLC
Melting Point	218-222 °C	Melting Point Apparatus
Residual Solvents	IPA ≤ 5000 ppm, EtOAc ≤ 5000 ppm, MeOH ≤ 3000 ppm	Headspace GC

Recommended Chiral HPLC Method

Chiral analysis is the most critical quality attribute for this material. [7]

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent polysaccharide-based column)

• Mobile Phase: Heptane / Isopropanol / Diethylamine (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 225 nm

• Expected Retention Times: (S)-enantiomer ~8 min, (R)-enantiomer ~10 min (elution order should be confirmed with a racemic standard).

Safety and Handling

• Hydrogen Gas: Extremely flammable. All hydrogenation procedures must be performed in a properly rated and maintained reactor. Ensure the area is free of ignition sources and equipped with hydrogen detectors.

• Reagents: 4-Chloro-3-methylacetophenone is an irritant. Chiral ligands and metal catalysts can be toxic and should be handled in a glovebox or with appropriate containment.

• Hydrochloric Acid: Highly corrosive. Use appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. The addition of HCl to the amine solution is exothermic and should be performed with adequate cooling.

• Process Safety: Large-scale reactions should be subject to a formal process hazard analysis (PHA) to identify and mitigate risks associated with thermal runaway, pressure, and chemical exposure.

References

• Vertex AI Search. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC - NIH.

• MDPI. Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes. Available from: [Link]

• ResearchGate. 9.1 Introduction to Industrial Applications of Asymmetric Synthesis. Available from: [Link]

• National Center for Biotechnology Information. Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes. Available from: [Link]

• Journal of the American Chemical Society. Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2. Available from: [Link]

• BioDuro. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Available from: [Link]

• ResearchGate. Enantioseparation of Hydrochloride Salts Using Carbon Dioxide-Based Mobile Phases with On-Line Polarimetric Detection. Available from: [Link]

• PubMed. An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Available from: [Link]

• Wikipedia. Chiral analysis. Available from: [Link]

• ResearchGate. Chiral Purity in Drug Analysis. Available from: [Link]

• ResearchGate. Purification of organic hydrochloride salt?. Available from: [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 4. researchgate.net [researchgate.net]
• 5. Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Chiral analysis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Chiral Resolution of Acidic Compounds Using (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Abstract

The isolation of single enantiomers is a critical mandate in modern drug development and fine chemical synthesis, driven by the distinct pharmacological and toxicological profiles often exhibited by stereoisomers. Diastereomeric salt crystallization remains a robust, scalable, and economically viable method for chiral resolution. This document provides an in-depth technical guide on the application of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride as a highly effective resolving agent for racemic acidic compounds. We will explore the foundational principles of this technique, present detailed, field-proven protocols—from solvent screening to enantiomer liberation—and offer expert insights into process optimization and troubleshooting.

Principle of the Method: From Enantiomers to Separable Diastereomers

Enantiomers, being non-superimposable mirror images, possess identical physical properties (e.g., solubility, melting point) in an achiral environment, making their direct separation by standard techniques like crystallization impossible.[1] The core principle of this resolution technique is to transiently convert the pair of enantiomers into a pair of diastereomers. Diastereomers have different spatial arrangements and, crucially, distinct physical properties, which permits their separation.[2]

The process involves an acid-base reaction between a racemic acidic compound (containing both R- and S-enantiomers) and a single, pure enantiomer of a chiral base—in this case, (R)-1-(4-Chloro-3-methylphenyl)ethanamine. This reaction yields two diastereomeric salts:

• (R)-Acid + (R)-Amine → (R,R)-Diastereomeric Salt

• (S)-Acid + (R)-Amine → (S,R)-Diastereomeric Salt

These two salts, (R,R) and (S,R), now have different solubilities in a given solvent system. Through a carefully controlled crystallization process, the less soluble diastereomer will precipitate from the solution, while the more soluble one remains in the mother liquor.[3] This physical separation is the crux of the resolution. Once the less soluble salt is isolated, a simple acid-base workup is performed to break the salt, yielding the enantiomerically pure acid and recovering the resolving agent.[2]

General Resolution Workflow

The entire process can be visualized as a multi-stage workflow designed to isolate one enantiomer from the racemic mixture.

Caption: Chiral resolution workflow via diastereomeric salt crystallization.

The Resolving Agent: (R)-1-(4-Chloro-3-methylphenyl)ethanamine

The choice of resolving agent is paramount for success. (R)-1-(4-Chloro-3-methylphenyl)ethanamine is a potent resolving agent for many acidic compounds, particularly aromatic acids like profens (e.g., ibuprofen, naproxen).[4][5] Its efficacy stems from its structural features: the basic amine group readily forms salts, and the substituted phenyl ring can participate in π-π stacking and other non-covalent interactions within the crystal lattice, which often enhances the solubility differences between the resulting diastereomeric salts.

Property	Value
Chemical Name	(R)-1-(4-Chloro-3-methylphenyl)ethanamine
CAS Number	1217462-02-6 (as free base)[6][7]
Molecular Formula	C₉H₁₂ClN (free base)
Molecular Weight	169.65 g/mol (free base)
HCl Salt Formula	C₉H₁₃Cl₂N
HCl Salt M.Wt.	206.11 g/mol
Appearance	Typically a colorless to pale yellow oil or solid
Key Feature	Chiral amine base for resolving acidic compounds[8]

Experimental Protocols

These protocols provide a comprehensive framework. Expert Insight: The specific quantities, solvents, and temperatures must be optimized for each unique acidic compound. A preliminary small-scale screening is always recommended.

Protocol 1: Liberation of the Free Amine Resolving Agent

The resolving agent is supplied as a hydrochloride salt to improve stability and handling. It must be converted to its free base form to react with the target acidic compound.

Materials:

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

• Sodium hydroxide (NaOH), 2M aqueous solution

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the (R)-amine hydrochloride salt (1.0 eq) in deionized water.

• Basification: Cool the solution in an ice bath. Slowly add 2M NaOH solution dropwise with stirring until the pH is >11. The free amine may separate as an oil or solid.

• Extraction: Transfer the mixture to a separatory funnel and extract the free amine into a suitable organic solvent (e.g., diethyl ether, 3 x 50 mL).

• Washing: Combine the organic extracts and wash with brine (1 x 50 mL) to remove residual water-soluble impurities.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting oil or solid is the free (R)-amine. Use immediately as free amines can be less stable than their salt forms.

Protocol 2: Solvent Screening for Optimal Crystallization

Causality: The success of the resolution is critically dependent on the solvent system, which dictates the solubility difference between the two diastereomeric salts. An ideal solvent will dissolve both salts at an elevated temperature but will allow only one to crystallize upon cooling.

Procedure (Small Scale):

• Preparation: In a series of small vials, place the racemic acid (e.g., 100 mg, 1 eq) and the free (R)-amine resolving agent (1 eq).

• Solvent Addition: To each vial, add a different trial solvent (e.g., 1-2 mL). Common solvents to screen include ethanol, methanol, isopropanol, acetone, ethyl acetate, acetonitrile, toluene, and mixtures thereof (e.g., Ethanol/Water, Toluene/Heptane).

• Dissolution: Gently heat the vials with stirring until all solids dissolve.

• Crystallization: Allow the vials to cool slowly to room temperature, then place them in a refrigerator or ice bath.

• Observation: Observe the vials for the formation of crystalline precipitate. Note the solvent that provides a good yield of solid crystals (ideally ~40-50% of the total mass) rather than an oil or no precipitate at all. This solvent is a promising candidate for the preparative scale resolution.

Protocol 3: Preparative Scale Diastereomeric Salt Crystallization

This protocol assumes an optimal solvent has been identified from the screening process.

Materials:

• Racemic acidic compound (e.g., Racemic Naproxen)

• Free (R)-1-(4-Chloro-3-methylphenyl)ethanamine (from Protocol 3.1)

• Optimal solvent (from Protocol 3.2)

Procedure:

• Dissolution: In an appropriately sized flask, dissolve the racemic acid (1.0 eq) and the free (R)-amine (0.5-1.0 eq) in the minimum amount of warm solvent required for complete dissolution.

  • Expert Insight: Using only 0.5 equivalents of the resolving agent (the Pope-Peachey method) can sometimes be more effective and is more economical. It often increases the solubility difference between the desired salt and the unreacted enantiomer.[2]

• Cooling & Crystallization: Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial to promote the formation of a well-ordered crystal lattice and prevent the entrapment of impurities or the undesired diastereomer.

• Maturation: Once crystals begin to form, allow the mixture to stand at room temperature for several hours or overnight to maximize the yield of the less soluble salt. Further cooling in an ice bath can enhance precipitation.

• Isolation: Collect the crystalline precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Drying: Dry the crystals under vacuum to a constant weight. This solid is the enantiomerically enriched diastereomeric salt.

• (Optional) Recrystallization: For higher purity, the isolated salt can be recrystallized from the same solvent system.

Protocol 4: Liberation of the Enantiopure Acid

This step breaks the diastereomeric salt to release the desired, enantiomerically pure acidic compound.

Materials:

• Enriched diastereomeric salt (from Protocol 3.3)

• Hydrochloric acid (HCl), 2M aqueous solution

• Ethyl acetate or other suitable extraction solvent

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspension: Suspend the diastereomeric salt in a biphasic mixture of water and ethyl acetate.

• Acidification: With vigorous stirring, add 2M HCl dropwise until the pH of the aqueous layer is ~1-2. This protonates the carboxylate of the target acid and forms the hydrochloride salt of the resolving agent, which is water-soluble.

• Extraction: Transfer the mixture to a separatory funnel. The enantiomerically pure acid will be in the organic layer, while the resolving agent HCl salt will be in the aqueous layer.

• Separation: Separate the layers. Extract the aqueous layer again with fresh ethyl acetate (2x) to ensure complete recovery of the acid.

• Washing & Drying: Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Isolation: Filter and concentrate the organic solution under reduced pressure to yield the enantiomerically pure acidic compound.

Characterization and Analysis

The success of a resolution is quantified by two key metrics: the chemical yield and the enantiomeric excess (% ee).

• Yield: The standard calculation of the percentage of the desired enantiomer recovered relative to the amount present in the initial racemic mixture. The theoretical maximum yield for a single crystallization is 50%.

• Enantiomeric Excess (% ee): This measures the purity of the final product. It is determined using chiral analytical techniques.

  • Methods: Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the gold standards for accurately determining % ee. Other methods include NMR with chiral shift reagents and polarimetry.[9]

Hypothetical Resolution Data for Racemic Acid "X"

Stage	Mass (g)	Yield (%)	% ee (S-enantiomer)
Racemic Acid Input	10.0	-	0%
Diastereomeric Salt (1st Crop)	5.8	-	85% (diastereomeric excess)
Diastereomeric Salt (Recrystallized)	4.9	-	>98% (diastereomeric excess)
Final (S)-Acid Product	4.1	82% (of theoretical max)	>98%

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
"Oiling Out" [4]	The solution is too supersaturated; cooling rate is too fast; inappropriate solvent choice.	Use a more dilute solution. Reduce the cooling rate significantly. Add a co-solvent to modify polarity. "Seed" the solution with a tiny crystal of the desired salt to encourage nucleation.
No Crystallization	The diastereomeric salts are too soluble in the chosen solvent; solution is too dilute.	Try adding a miscible anti-solvent (a solvent in which the salts are insoluble) dropwise. Carefully evaporate some solvent to increase concentration. Try a completely different solvent system.
Low Enantiomeric Excess (% ee)	Inefficient separation; co-precipitation of both diastereomers; formation of a solid solution.[5]	Recrystallize the diastereomeric salt one or more times. Screen for a more selective solvent. Ensure slow, controlled cooling during crystallization.
Low Yield (<30%)	Substantial solubility of the "less soluble" salt; premature filtration.	Ensure the crystallization mixture is sufficiently cooled and allowed to mature. Re-cool the mother liquor to attempt a second, though likely less pure, crop of crystals.

Safety and Handling

• Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride and its free base should be handled as potentially hazardous chemicals. Consult the Safety Data Sheet (SDS) before use.

• Acids (HCl) and bases (NaOH) used in the protocols are corrosive and should be handled with extreme care.

• Organic solvents are flammable and should be kept away from ignition sources.

References

• Resolution of Enantiomers via Diastereomeric Salt Formation: Naproxen. (2012). The Retort. [Link]

• Molnár, P., et al. (2009). Influence of Benzylamine on the Resolution of Ibuprofen With (+)-(R)-phenylethylamine via Supercritical Fluid Extraction. Chirality, 21(6), 628-36. [Link]

• Akdeniz, A., et al. (2015). Sensing of enantiomeric excess in chiral carboxylic acids. Analyst, 140(8), 2878-82. [Link]

• Joyce, L. A., et al. (2012). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society, 134(25), 10451–10458. [Link]

• Experiment 38: ENANTIOMERS OF IBUPROFEN. University of Missouri–St. Louis. [Link]

• Patil, G., et al. (2002). Efficient resolution of naproxen by inclusion crystallization with N-octyl-glucamine and structure characterization of the diastereomeric salts. Tetrahedron: Asymmetry, 13(15), 1641-1647. [Link]

• McCullagh, J. V. (2008). An Introduction to the Resolution of Racemic Mixtures: Isolating the S-Enantiomer of Ibuprofen. Journal of Chemical Education, 85(7), 941. [Link]

• Chemistry LibreTexts. (2020). 6.8: Resolution (Separation) of Enantiomers. [Link]

• The Same but Not the Same: The Case of (S)-Naproxen/cis-1-Amino-2-indanol Chiral Resolution via Diastereomeric Salt Formation. (2020). Crystal Growth & Design, 20(12), 7954–7966. [Link]

• Joyce, L. A., et al. (2022). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 9(1), 129-135. [Link]

• Phenomenex. (2022). Chiral Separation of Naproxen by HPLC. [Link]

• PubChem. (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. [Link]

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• 5. murov.info [murov.info]
• 6. 1217462-02-6|(R)-1-(4-chloro-3-methylphenyl)ethanamine|BLD Pharm [bldpharm.com]
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• 8. Buy 1-(4-Chloro-3-methylphenyl)ethanamine (EVT-13518457) [evitachem.com]
• 9. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Welcome to the technical support center for the synthesis of (R)-1-(4-chloro-3-methylphenyl)ethanamine hydrochloride. As a critical chiral building block in pharmaceutical development, achieving high yield and enantiopurity for this compound is paramount. This guide, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established protocols and field-proven insights to help you navigate the complexities of this synthesis.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. Each point details the potential causes of the problem and provides actionable solutions.

Q1: My overall yield is consistently low in the reductive amination of 4-chloro-3-methylacetophenone. What are the likely causes and how can I improve it?

Low yields in reductive amination are often traced back to one of three areas: inefficient imine formation, suboptimal reduction, or competing side reactions.[1]

Potential Cause 1: Incomplete Imine Formation The condensation of the ketone with the amine source (e.g., ammonia or an ammonium salt) to form the imine is a reversible, equilibrium-driven reaction. The presence of water, a byproduct of this step, can shift the equilibrium back towards the starting materials, thus limiting the amount of imine available for reduction.

Solutions:

• Water Removal: Incorporate a dehydrating agent, such as molecular sieves (4 Å), into the reaction mixture to sequester water as it forms.[2] Alternatively, azeotropic distillation with a suitable solvent like toluene can be employed to remove water.[2]

• pH Optimization: Imine formation is typically most efficient in a mildly acidic environment (pH 4-6).[1] This protonates the carbonyl oxygen, making the carbon more electrophilic, but avoids significant protonation of the amine nucleophile. Using an ammonium salt like ammonium acetate can serve as both the amine source and a pH buffer.[3]

Potential Cause 2: Inappropriate Reducing Agent The choice of reducing agent is critical. A highly reactive hydride source, such as sodium borohydride (NaBH₄), can prematurely reduce the starting ketone to the corresponding alcohol before imine formation occurs, leading to a significant reduction in yield.[1]

Solutions:

• Use a Selective Reducing Agent: Employ a milder, more selective reducing agent that preferentially reduces the protonated imine (the iminium ion) over the ketone. Sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN) are excellent choices for this purpose.[1][4] They are less reactive towards ketones at the optimized pH for imine formation.

• Stepwise Procedure: Consider a two-step, one-pot approach. First, allow the imine to form completely by stirring the ketone and amine source for a period before introducing the reducing agent.[1] This ensures the maximum concentration of the intermediate is available for reduction.

Below is a workflow to diagnose and address low yield issues.

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am struggling to achieve high enantiomeric excess (ee). How can I improve the stereoselectivity?

Achieving high enantiopurity is the central challenge for this synthesis. This can be approached through two primary strategies: asymmetric synthesis or chiral resolution of a racemic mixture.[5]

Strategy 1: Asymmetric Synthesis This "chiral-by-design" approach creates the desired enantiomer directly. The most common method is the asymmetric reductive amination of 4-chloro-3-methylacetophenone.

Solutions:

• Catalyst and Ligand Screening: The choice of the chiral catalyst is crucial. Transition metal catalysts, particularly those based on Iridium, Rhodium, or Ruthenium, paired with chiral phosphine ligands (e.g., derivatives of BINAP, PHOX, or TunePhos), have demonstrated high efficacy.[3][6] A systematic screening of different metal precursors and ligands is often necessary to find the optimal combination for this specific substrate.[6]

• Reaction Condition Optimization: Factors like hydrogen pressure, temperature, and solvent can significantly influence enantioselectivity.[3] For instance, polar solvents like trifluoroethanol (TFE) have been shown to be effective in some ruthenium-catalyzed systems.[3] Systematically varying these parameters is key to maximizing ee.[6]

Strategy 2: Chiral Resolution This method involves synthesizing the racemic amine and then separating the two enantiomers. The most common industrial method is crystallization of diastereomeric salts.[5][7]

Solutions:

• Select an Appropriate Resolving Agent: The racemic amine is reacted with a chiral acid to form two diastereomeric salts with different solubilities. One salt will preferentially crystallize from the solution.[5] It is often necessary to screen several resolving agents to achieve efficient separation.[7]

• Optimize Crystallization Conditions: The choice of solvent, temperature profile during cooling, and stirring rate are critical for obtaining high diastereomeric purity in the crystallized salt. Repeated crystallizations can further enhance the enantiomeric excess of the desired product.[4] After separation, the pure enantiomer is liberated from the salt by treatment with a base.

Common Chiral Resolving Agents for Amines

(+)-Tartaric Acid and derivatives (e.g., Dibenzoyltartaric acid)

(+)-Camphor-10-sulfonic acid

(S)-(+)-Mandelic acid

(S)-(-)-Malic acid

N-Boc-Amino Acids (e.g., N-Boc-Phenylalanine)

This table is based on commonly used agents for amine resolution.[7]

Caption: Principle of chiral resolution via diastereomeric salt formation.

Q3: My reaction produces a significant amount of 4-chloro-3-methylphenyl)ethanol. How can I prevent the reduction of the starting ketone?

The formation of the alcohol byproduct is a clear indication that your reducing agent is reacting with the starting ketone before the imine is formed and reduced.[1]

Cause: The reducing agent is too reactive or is added under conditions that favor ketone reduction over imine reduction.

Solutions:

• Switch to a Milder Reducing Agent: As mentioned in Q1, agents like sodium triacetoxyborohydride (STAB) are specifically designed for reductive amination because they are less reactive towards ketones and aldehydes but highly effective at reducing the iminium ion intermediate.[1][4]

• Control Reaction pH: Maintaining a slightly acidic pH (4-6) is crucial. At this pH, the imine is readily protonated to form the iminium ion, which is much more electrophilic and susceptible to reduction than the neutral ketone.[1]

• Pre-formation of the Imine: Allow the ketone and amine source to react for a sufficient amount of time (e.g., 1-2 hours) before adding the reducing agent. This maximizes the concentration of the imine intermediate, creating a kinetic preference for its reduction over the reduction of the remaining ketone.[1]

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary synthetic strategies for preparing (R)-1-(4-Chloro-3-methylphenyl)ethanamine?

There are three main industrial and laboratory-scale strategies:

• Asymmetric Reductive Amination: This is a direct, one-pot method where 4-chloro-3-methylacetophenone is reacted with an amine source in the presence of a chiral catalyst and a reducing agent (often H₂ gas).[3][8] This approach is highly atom-economical but requires significant optimization of the catalyst system.[8]

• Chiral Resolution: This classic method involves the synthesis of the racemic amine via standard reductive amination, followed by separation of the enantiomers using a chiral resolving agent to form diastereomeric salts that can be separated by crystallization.[5] While potentially lower yielding (theoretical max of 50% without a racemization step), it is a robust and often more scalable process.[7]

• Biocatalysis: The use of enzymes, such as transaminases or amine dehydrogenases, offers a green and highly selective alternative.[9] These enzymes can convert the ketone directly to the desired (R)-amine with very high enantiomeric excess under mild, aqueous conditions.[9] However, this may require specialized equipment and enzyme engineering to achieve optimal activity for a specific substrate.[9]

Caption: Decision tree for selecting a synthetic strategy.

FAQ 2: How should I purify the final (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride salt?

Purification of the final product is critical to remove unreacted starting materials, byproducts, and residual resolving agent.

• Liberation of the Free Amine: After separating the desired diastereomeric salt (in a resolution process) or finishing the asymmetric reaction, the amine must be converted to its free base form. This is typically done by dissolving the salt in water and adding a base, such as aqueous sodium hydroxide (NaOH), until the pH is basic (e.g., pH > 10).

• Extraction: The free amine, being organic-soluble, is then extracted from the aqueous layer using an immiscible organic solvent like dichloromethane (DCM), ethyl acetate, or methyl tert-butyl ether (MTBE).[4] This step should be repeated several times to ensure complete recovery.

• Formation of the Hydrochloride Salt: The combined organic extracts are dried (e.g., over Na₂SO₄ or MgSO₄) and filtered. The hydrochloride salt is then precipitated by bubbling dry HCl gas through the solution or by adding a solution of HCl in an anhydrous solvent (e.g., HCl in isopropanol or ether). Using ethereal HCl is often preferred to avoid introducing water, which can affect crystallization.

• Crystallization and Isolation: The precipitated hydrochloride salt is collected by filtration, washed with a small amount of cold solvent to remove soluble impurities, and dried under vacuum.[10] Recrystallization from a suitable solvent system (e.g., isopropanol/heptane) may be necessary to achieve the desired purity.

FAQ 3: What are the essential analytical techniques for monitoring this synthesis and characterizing the final product?

A combination of chromatographic and spectroscopic techniques is required:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess (ee) of the final product. A chiral stationary phase is used to separate the (R) and (S) enantiomers, and the ratio of their peak areas gives the ee.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for confirming the chemical structure of the synthesized amine and its hydrochloride salt, as well as for identifying any impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for monitoring the progress of the reaction by identifying and quantifying starting materials, intermediates, and byproducts in the reaction mixture.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence of key functional groups (e.g., N-H stretches in the amine, C-Cl stretches) and to verify the conversion of the ketone (C=O stretch) to the amine.

References

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• 26

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Buy 1-(4-Chloro-3-methylphenyl)ethanamine (EVT-13518457) [evitachem.com]
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• 9. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RU2678843C1 - Method of purifying 2-chloro-1,4-phenylenediamine - Google Patents [patents.google.com]
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• 13. Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents [patents.google.com]
• 15. Enantioselective One-Pot Three-Component Synthesis of Propargylamines [organic-chemistry.org]
• 16. chiraltech.com [chiraltech.com]
• 17. uvadoc.uva.es [uvadoc.uva.es]
• 18. 943760-74-5|(S)-1-(4-Chloro-3-methylphenyl)ethanamine|BLDpharm [bldpharm.com]
• 19. Asymmetric Michael reaction involving chiral imines/secondary enamines: stereocontrolled synthesis of 2,2-disubstituted tetrahydrothiophen-3-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. The Enantioselective Synthesis of Eburnamonine, Eucophylline, and 16’-epi-Leucophyllidine - PMC [pmc.ncbi.nlm.nih.gov]
• 22. apps.dtic.mil [apps.dtic.mil]
• 23. arctomsci.com [arctomsci.com]
• 24. Asymmetric 1,4-Michael Addition Reaction of Azadienes with α-Thiocyanoindanones Catalyzed by Bifunctional Chiral Squaramide - PMC [pmc.ncbi.nlm.nih.gov]
• 25. usitc.gov [usitc.gov]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Purification of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Welcome to the dedicated technical support guide for the purification of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to navigate the common and complex challenges associated with obtaining this chiral intermediate in high purity and enantiomeric excess. Here, we provide field-proven insights and evidence-based protocols to streamline your purification workflows.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format, focusing on the causality behind the problem and providing a logical path to a solution.

Question 1: My final product has low enantiomeric excess (ee) after purification. What are the likely causes and how can I improve it?

Answer: Achieving high enantiomeric excess (ee) is the primary goal for any chiral purification.[1] Low ee in the final product typically points to one of three areas: the synthetic route itself, racemization during workup/purification, or inaccurate analytical methods.

Potential Causes & Solutions:

• Inaccurate EE Measurement: Before optimizing purification, you must trust your analytical method. The gold standard for determining the ee of chiral amines is Chiral High-Performance Liquid Chromatography (HPLC).[2]

  • Actionable Advice: Develop a robust chiral HPLC method. A screening of columns with different chiral stationary phases (CSPs), such as those based on derivatized cellulose or amylose, is recommended.[3] Varying the mobile phase (e.g., hexane/isopropanol/diethylamine) is crucial for achieving baseline separation of the enantiomers.[4] As a complementary method, ¹H or ¹⁹F NMR spectroscopy with a chiral solvating agent can also be used to determine ee values.[5][6]

• Racemization: While less common for a stable salt, certain pH or temperature conditions during workup or purification could potentially lead to partial racemization.

  • Actionable Advice: Ensure all workup and purification steps are performed under mild conditions. Avoid unnecessarily high temperatures or exposure to strong acids or bases for prolonged periods, especially when handling the free base form.

• Ineffective Enantiomeric Enrichment: If the synthesis produces a low ee, purification must effectively remove the unwanted (S)-enantiomer.

  • Action in the Lab:

    • Classical Resolution: If your material has a very low ee, consider a classical resolution by forming diastereomeric salts with a chiral acid (e.g., tartaric acid, mandelic acid). These diastereomers have different solubilities and can often be separated by fractional crystallization.

    • Preparative Chiral HPLC: For enriching material with a moderate to high ee, preparative chiral chromatography is the most direct and effective method.[7] This technique allows for the physical separation and isolation of the desired (R)-enantiomer.

Question 2: After N-Boc deprotection and salt formation, my product is a persistent oil or a gummy solid instead of a crystalline powder. How can I induce crystallization?

Answer: The failure of a hydrochloride salt to crystallize is a common issue, often caused by the presence of impurities or residual solvents that inhibit the formation of a stable crystal lattice.

Potential Causes & Solutions:

• Residual Solvents: Solvents used in the reaction or workup (e.g., dichloromethane, ethanol, water) can become trapped, leading to an oil.

  • Actionable Advice: Dissolve the oil in a minimal amount of a suitable solvent like methanol or isopropanol and re-precipitate the salt by adding an anti-solvent such as diethyl ether or ethyl acetate.[8] This process, known as trituration or re-precipitation, helps to remove trapped solvents and induce crystallization. Ensure the final product is dried under a high vacuum for an extended period to remove all volatile residues.

• Process-Related Impurities: Non-basic impurities from the synthesis (e.g., unreacted starting material or by-products) can interfere with crystallization.[9]

  • Actionable Advice:

    • Solvent Washing: "Wash" the crude salt by suspending it in a solvent where the desired product is insoluble but the impurities are soluble.[8] Good candidates include ethyl acetate, acetone, or diethyl ether. Vigorously stir the suspension, then filter and wash the solid.

    • Purify the Free Base: Before forming the hydrochloride salt, purify the free base amine using column chromatography on silica gel. This is highly effective at removing non-basic impurities. After purification, dissolve the pure amine in a suitable solvent (e.g., ethyl acetate) and precipitate the hydrochloride salt by adding a solution of HCl in a solvent like isopropanol or diethyl ether.[10]

• Incorrect Stoichiometry: An excess or deficit of HCl can sometimes lead to the formation of non-crystalline species.

  • Actionable Advice: Ensure you are using the correct stoichiometry of HCl (typically 1.0 to 1.1 equivalents) for the salt formation step.

Question 3: My yield is very low after recrystallization. What am I doing wrong?

Answer: Low recovery from recrystallization is typically a result of an improperly chosen solvent system or suboptimal procedural execution. The goal is to find a solvent that dissolves the compound well at high temperatures but poorly at low temperatures.[8]

Potential Causes & Solutions:

• Inappropriate Solvent Choice: The hydrochloride salt may be too soluble in the chosen solvent even at low temperatures, causing a significant portion to remain in the mother liquor.

  • Actionable Advice: Conduct a solvent screen. Test small amounts of your material in various solvents like isopropanol, ethanol, methanol, or acetonitrile. A good recrystallization solvent will require heating to fully dissolve the compound. If the compound is very soluble in polar solvents, a two-solvent system (e.g., ethanol/diethyl ether or isopropanol/hexane) can be effective.[8]

• Premature Crystallization: If the solution cools too quickly, impurities can be trapped within the crystals, and smaller, less pure crystals may form.

  • Actionable Advice: Allow the heated, saturated solution to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator to maximize crystal formation. Do not disturb the solution during the initial cooling phase.

• Excessive Washing: Washing the filtered crystals with a solvent in which they are even slightly soluble will dissolve some of the product.

  • Actionable Advice: Wash the collected crystals with a small amount of the cold recrystallization solvent or a cold anti-solvent in which the product is known to be poorly soluble (e.g., cold diethyl ether).

Purification Troubleshooting Workflow

Caption: A decision tree for troubleshooting common purification issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for a chiral HPLC method to determine the enantiomeric excess (ee)?

A1: Chiral HPLC method development is an empirical process, but a good starting point is crucial. For chiral amines, polysaccharide-based columns are highly effective.[2][3]

• Recommended Columns: Start with columns like Lux® Amylose-1 or Lux® Cellulose-1 (or equivalent phases like CHIRALPAK® AD® or CHIRALCEL® OD®). These offer broad enantioselectivity.[3]

• Mobile Phase: A typical starting mobile phase is a mixture of a non-polar solvent and an alcohol, with a small amount of a basic additive to improve peak shape.

  • Starting Condition: Hexane / Isopropanol (90:10) + 0.1% Diethylamine (DEA).

• Detection: UV detection at a wavelength where the aromatic ring shows strong absorbance (e.g., 220-280 nm) is standard.

• Optimization: If separation is not achieved, systematically vary the ratio of hexane to isopropanol (e.g., 95:5, 80:20) and try other alcohols like ethanol.

Q2: What is the best general-purpose solvent for recrystallizing this specific hydrochloride salt?

A2: While the ideal solvent must be determined experimentally, isopropanol (2-Propanol) is an excellent starting point for many amine hydrochloride salts.[8] It has a good balance of polarity and a significant change in solvent power with temperature. A table of potential solvents is provided below.

Table 1: Solvent Selection for Recrystallization of Amine Hydrochloride Salts

Solvent	Boiling Point (°C)	Characteristics & Typical Use
Isopropanol	82.5	Excellent first choice. Good solubility when hot, lower solubility when cold.[8]
Ethanol	78.4	Often shows higher solubility than isopropanol; may require an anti-solvent.
Methanol	64.7	Typically a very strong solvent; often used as part of a co-solvent system.
Acetonitrile	81.6	Can be effective but is more polar; good for moderately soluble salts.
Ethyl Acetate	77.1	Generally used as an anti-solvent to precipitate the salt from a more polar solution.

| Diethyl Ether | 34.6 | Common anti-solvent due to the low solubility of salts. Used for precipitation and washing.[8] |

Q3: My HPLC chromatogram shows tailing peaks. What is the cause and how do I fix it?

A3: Peak tailing in HPLC is a common problem, especially with basic compounds like amines. It indicates a secondary, undesirable interaction between the analyte and the stationary phase.

• Cause 1: Silanol Interactions: Free silanol groups (Si-OH) on the surface of silica-based columns can interact strongly with the basic amine, causing tailing.

  • Solution: Add a basic modifier to your mobile phase, such as 0.1% diethylamine (DEA) or triethylamine (TEA).[4] This "competes" with your analyte for the active sites, resulting in more symmetrical peaks.

• Cause 2: Column Overload: Injecting too much sample can saturate the column, leading to broad, tailing peaks.

  • Solution: Dilute your sample and inject a smaller volume.

• Cause 3: Column Degradation: An old or improperly maintained column can lose its efficiency.

  • Solution: Flush the column according to the manufacturer's instructions. If performance does not improve, replace the column.[11]

Experimental Protocols

Protocol 1: General Recrystallization of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

• Solvent Selection: Choose a suitable solvent (e.g., isopropanol) based on preliminary solubility tests.

• Dissolution: In a flask, add the minimum volume of hot solvent required to completely dissolve the crude hydrochloride salt. Use a magnetic stirrer and a hot plate.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Do not disturb the flask during this initial cooling period.

• Crystallization: Once the solution has reached room temperature, place it in an ice-water bath for at least 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under a high vacuum to a constant weight.

Protocol 2: Chiral HPLC Method Development Workflow

Caption: A systematic workflow for developing a chiral HPLC method.

References

• Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. ACS Publications. [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. PubMed. [Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. ACS Publications. [Link]

• Troubleshooting - The Pharma Master. The Pharma Master. [Link]

• Achieve high-throughput LC/MS purification of pharmaceutical impurities. Agilent. [Link]

• Enantiomeric excess - Wikipedia. Wikipedia. [Link]

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Semantic Scholar. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Troubleshooting Guide. Phenomenex. [Link]

• HPLC Chiral Separations. AZYP, LLC. [Link]

• Recovery of amines from by-product chloride salts.

• Purification of organic hydrochloride salt? ResearchGate. [Link]

• “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. IJNRD. [Link]

• Enantiomers of 1-[(4-chlorophenyl)phenylmethyl]-4-[(4-methylphenyl)sulfonyl].

• Chiral LC Columns. Phenomenex. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

• How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? ResearchGate. [Link]

• Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. PubMed. [Link]

• (PDF) Evaluating Impurities in Drugs (Part I of III). ResearchGate. [Link]

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• 11. phenomenex.com [phenomenex.com]

Technical Support Center: Enhancing the Enantiomeric Excess of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

Welcome to the technical support center for the chiral resolution of 1-(4-Chloro-3-methylphenyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the improvement of enantiomeric excess (e.e.) for the (R)-enantiomer of this critical chiral intermediate.

I. Understanding the Challenge: The Importance of Enantiomeric Purity

(R)-1-(4-Chloro-3-methylphenyl)ethanamine is a key building block in the synthesis of various pharmaceutical compounds. Achieving high enantiomeric purity is not merely a matter of process optimization; it is a critical quality attribute that directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API). The separation of racemic 1-(4-chloro-3-methylphenyl)ethanamine is most commonly achieved through diastereomeric salt crystallization, a robust and scalable classical resolution technique.[1] This method leverages the different physical properties of diastereomers, which are formed by reacting the racemic amine with a chiral resolving agent.[2]

The fundamental principle involves the formation of two diastereomeric salts with differing solubilities in a specific solvent system.[2] This solubility difference allows for the selective crystallization of the less soluble diastereomer, thereby enriching the desired enantiomer.[2]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the resolution process and provides actionable solutions based on established chemical principles.

Q1: My initial diastereomeric salt crystallization resulted in a low enantiomeric excess (<85% e.e.). What are the likely causes and how can I improve it?

A1: Low enantiomeric excess after the initial crystallization is a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Initial Diagnostic Workflow

Caption: Troubleshooting workflow for low enantiomeric excess.

Potential Causes & Corrective Actions:

• Inadequate Solvent System: The choice of solvent is paramount as it dictates the solubility difference between the diastereomeric salts.[3] An ideal solvent will have high solubility for the undesired diastereomer and low solubility for the desired one.

  • Solution: Conduct a solvent screening study. Common solvents for this type of resolution include alcohols (methanol, ethanol, isopropanol) and aqueous mixtures.[4] The polarity and hydrogen bonding capability of the solvent are critical parameters to vary.[3]

• Rapid Cooling Rate: Cooling the crystallization mixture too quickly can lead to the co-precipitation of both diastereomers, effectively trapping impurities and reducing the enantiomeric excess.[3]

  • Solution: Employ a slow, controlled cooling profile. Allowing the solution to cool gradually to room temperature, followed by a period at a lower temperature (e.g., in an ice bath), can significantly improve selectivity.[3]

• Sub-optimal Stoichiometry of Resolving Agent: The molar ratio of the chiral resolving agent to the racemic amine can influence the crystallization process.

  • Solution: While a 1:1 molar ratio is a common starting point, it's advisable to experiment with slight variations (e.g., 0.95 to 1.05 equivalents of the resolving agent) to find the optimal conditions for selective precipitation.

Q2: I've performed a recrystallization of the diastereomeric salt, but the improvement in enantiomeric excess is minimal. What should I investigate next?

A2: If a single recrystallization does not sufficiently enhance the e.e., further optimization of the recrystallization process is necessary.

Factors to Re-evaluate:

• Solvent Choice for Recrystallization: The optimal solvent for the initial crystallization may not be the best for subsequent recrystallizations. A solvent that provides a sharper solubility difference at a specific temperature range will be more effective.

• Purity of the Chiral Resolving Agent: Impurities in the resolving agent can interfere with the formation of a well-ordered crystal lattice, leading to lower enantiomeric purity.

  • Solution: Ensure the use of a high-purity chiral resolving agent. If the purity is questionable, consider purifying it before use.

• Equilibration Time: Insufficient time for the system to reach equilibrium can result in a less effective separation.

  • Solution: Increase the stirring time before filtration to allow for the dissolution of the more soluble diastereomer and the selective crystallization of the less soluble one.[5]

Q3: My yield of the desired (R)-enantiomer is consistently below the theoretical maximum of 50%. How can I improve the yield without compromising the enantiomeric excess?

A3: Yield is a critical factor, especially in a manufacturing context. While the theoretical maximum for a classical resolution is 50%, practical yields are often lower. However, there are strategies to maximize the recovery of the desired enantiomer.

Strategy	Principle	Expected Outcome
Mother Liquor Rework	The mother liquor is enriched with the undesired (S)-enantiomer but still contains some of the desired (R)-enantiomer.	Recovery of additional (R)-enantiomer, potentially with lower e.e., which can be further purified.
Racemization and Recycling	The undesired (S)-enantiomer is converted back to the racemic mixture and reintroduced into the resolution process.[1]	A significant increase in the overall yield, approaching 100% in an ideal, iterative process.[6]

Racemization Workflow

Caption: Workflow for racemization and recycling of the undesired enantiomer.

III. Frequently Asked Questions (FAQs)

Q4: What is the most common chiral resolving agent for primary amines like 1-(4-Chloro-3-methylphenyl)ethanamine?

A4: Tartaric acid and its derivatives are among the most widely used and cost-effective chiral resolving agents for racemic amines.[2] Both the natural (+)-(2R,3R)-tartaric acid and the unnatural (-)-(2S,3S)-tartaric acid are readily available. The choice between them depends on which diastereomeric salt is less soluble in the chosen solvent system. For the resolution of 1-(4-Chloro-3-methylphenyl)ethanamine, L-(+)-Tartaric acid has been shown to be effective.

Q5: How do I accurately determine the enantiomeric excess of my product?

A5: The most reliable and widely used method for determining the enantiomeric excess of chiral amines is Chiral High-Performance Liquid Chromatography (Chiral HPLC) .[7]

Key Steps for Chiral HPLC Method Validation:

• Column Selection: Utilize a chiral stationary phase (CSP) designed for the separation of amines. Polysaccharide-based columns are often a good starting point.[8]

• Mobile Phase Optimization: Screen different mobile phases, typically mixtures of a non-polar solvent (like hexane) and an alcohol (like isopropanol), to achieve baseline separation of the two enantiomers.[8]

• Analysis of a Racemic Standard: Before analyzing your resolved sample, it is crucial to analyze a true racemic mixture of 1-(4-Chloro-3-methylphenyl)ethanamine.[9] This will confirm that your method can separate the two enantiomers and will allow you to identify the retention times for the (R) and (S) enantiomers.

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram.

Q6: After obtaining the purified diastereomeric salt, what is the standard procedure to liberate the free (R)-amine?

A6: To obtain the free (R)-1-(4-Chloro-3-methylphenyl)ethanamine, the purified diastereomeric salt must be treated with a base.[10]

General Protocol for Liberation of the Free Amine:

• Dissolution: Suspend the diastereomeric salt in water.

• Basification: Add an aqueous solution of a base, such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3), until the salt is completely dissolved and the solution is basic.[10] This deprotonates the amine, converting it to its free base form.

• Extraction: Extract the free amine into an organic solvent that is immiscible with water, such as dichloromethane or ethyl acetate.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and remove the solvent under reduced pressure to yield the purified free amine.

• Salt Formation (Optional): To obtain the hydrochloride salt, the free amine can be dissolved in a suitable solvent and treated with a solution of hydrogen chloride (HCl).

IV. Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization

This is a general protocol and may require optimization for your specific conditions.

• Dissolution: In a suitable flask, dissolve the chiral resolving agent (e.g., L-(+)-Tartaric acid) in the chosen solvent (e.g., ethanol) with gentle heating.

• Addition of Racemic Amine: Slowly add the racemic 1-(4-Chloro-3-methylphenyl)ethanamine to the solution of the resolving agent. An exothermic reaction may be observed.

• Crystallization: Allow the mixture to cool slowly to room temperature. For optimal crystal growth, the flask can be placed in an insulated container.

• Cooling: Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice bath for 30-60 minutes to maximize precipitation.[3]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals sparingly with a small amount of the ice-cold solvent to remove any residual mother liquor.[3]

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Recrystallization for Enantiomeric Excess Enhancement

• Dissolution: In a clean flask, dissolve the diastereomeric salt obtained from Protocol 1 in a minimal amount of the hot recrystallization solvent.

• Cooling and Crystallization: Follow steps 3-7 from Protocol 1, employing a slow cooling rate.

• Analysis: Determine the enantiomeric excess of the recrystallized material using a validated Chiral HPLC method.

V. References

• Science Learning Center. (n.d.). Resolution of a Racemic Mixture. Retrieved from

• Benchchem. (n.d.). A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives. Retrieved from

• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Organic Chemistry I Laboratory Manual.

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from

• ResearchGate. (n.d.). Mechanism of Optical Resolutions via Diastereoisomeric Salt Formation. Part 7 Role of the solvents in the optical resolution of α-phenylethylamine by 2R,3R-tartaric acid. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Recrystallization for Diastereomeric Excess Enhancement. Retrieved from

• Benchchem. (n.d.). Troubleshooting guide for low enantiomeric excess in chiral synthesis. Retrieved from

• Wikipedia. (n.d.). Diastereomeric recrystallization. Retrieved from

• EvitaChem. (n.d.). 1-(4-Chloro-3-methylphenyl)ethanamine. Retrieved from

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. Retrieved from

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Retrieved from

• Wikipedia. (n.d.). Chiral resolution. Retrieved from

• Chromatography Today. (n.d.). Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Retrieved from

• Google Patents. (n.d.). A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. Retrieved from

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Stability issues and degradation products of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

Technical Support Center: (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

From the Office of the Senior Application Scientist

Welcome to the technical support center for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common questions and challenges encountered during the handling, storage, and analysis of this chiral intermediate. Our goal is to provide not just protocols, but a deeper understanding of the material's chemical behavior to ensure the integrity and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational knowledge about the compound and its general handling.

Q1: What is (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride and what is its primary application?

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a chiral amine, primarily utilized as a key building block or intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1] Its specific stereochemistry is critical for developing enantiomerically pure drugs, which often leads to improved efficacy and reduced side effects compared to racemic mixtures. It is particularly valuable in the synthesis of compounds targeting various therapeutic areas.

Q2: Why is this compound supplied as a hydrochloride salt instead of the free base?

The compound is supplied as a hydrochloride (HCl) salt for several practical reasons that enhance its utility in a research and development setting:

• Improved Stability: Amine free bases can be susceptible to atmospheric oxidation and reaction with carbon dioxide. Converting the amine to its HCl salt significantly increases its shelf life and stability under typical storage conditions.

• Enhanced Handling: The free base of this amine is likely an oil or low-melting solid, making it difficult to weigh and handle accurately. The HCl salt is typically a crystalline solid, which is easier to manage gravimetrically.[2]

• Increased Solubility: While seemingly counterintuitive, hydrochloride salts of amines are often more soluble in aqueous media and protic solvents, which can be advantageous for certain reaction setups and for purification processes.

Q3: What are the recommended storage and handling conditions for this compound?

To maintain the integrity of the compound, the following conditions are recommended, based on best practices for amine hydrochloride salts:

• Storage Temperature: Store in a cool, dry place. For long-term stability, storage at 2-8°C or -20°C is advisable, protected from light.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) if possible, especially after the container has been opened. This minimizes exposure to oxygen and moisture.

• Container: Keep the container tightly sealed to prevent moisture absorption (hygroscopicity) and contamination.[1]

Q4: What is a forced degradation study and why is it essential for a compound like this?

A forced degradation, or stress testing, study is a series of experiments designed to intentionally degrade a drug substance using conditions more severe than those it would experience during its shelf life.[3] The objectives of such a study are multifaceted and critical in drug development:

• To Identify Degradation Pathways: It helps elucidate the likely chemical pathways through which the molecule degrades (e.g., hydrolysis, oxidation, photolysis).[4][5]

• To Develop Stability-Indicating Methods: The study generates degradation products, which are then used to develop and validate analytical methods (typically HPLC) that can separate and quantify the active ingredient from all its potential impurities and degradants. This ensures the method is "stability-indicating."[6][7]

• To Inform Formulation and Packaging: Understanding how the molecule degrades under stress helps in designing a stable formulation and selecting appropriate packaging to protect it from adverse conditions like light or moisture.[5]

Part 2: Troubleshooting Guide for Stability & Analysis

This section provides practical, in-depth solutions to specific problems you may encounter during your experimental work.

Q5: I am observing inconsistent potency or purity results in my assays. What could be the underlying cause?

Inconsistent results are often traced back to pre-analytical sample handling errors or unaccounted-for compound instability. The primary suspects are moisture, light, and solution stability.

Troubleshooting Steps:

• Assess Hygroscopicity: Amine salts can be hygroscopic. Absorbed water can act as a solvent, potentially initiating hydrolytic degradation or simply altering the true weight of your sample.

  • Solution: Always equilibrate the container to room temperature before opening to prevent condensation. Weigh the material quickly in a controlled-humidity environment if possible.

• Evaluate Photostability: Aromatic amines and halogenated compounds can be sensitive to UV light.

  • Solution: Prepare samples in amber vials or vials wrapped in aluminum foil. Minimize exposure of the solid material and its solutions to direct light.

• Check Solution Stability: The compound may not be stable in your chosen solvent system over the duration of your analytical run.

  • Solution: Perform a solution stability study. Prepare a standard solution and analyze it immediately, then re-analyze it at set time points (e.g., 4, 8, 12, 24 hours) while storing it under the same conditions as your experimental samples. If the main peak area decreases by >2%, the solution is not stable, and samples should be analyzed immediately after preparation.

Workflow for Preparing Stable Analytical Samples

Caption: Recommended workflow for preparing analytical samples.

Q6: I need to perform a forced degradation study. What are the standard conditions and how do I set up the experiments?

A comprehensive forced degradation study should evaluate the compound's stability under hydrolytic, oxidative, thermal, and photolytic stress.[3][4] The goal is to achieve 5-20% degradation of the parent compound. If no degradation is observed, you may need to increase the stressor's concentration, temperature, or duration.

Experimental Protocols for Forced Degradation

Stress Condition	Protocol	Rationale & Key Insights
Acid Hydrolysis	1. Prepare a 1 mg/mL solution in 0.1 M HCl. 2. Heat at 60°C for 24 hours. 3. Cool, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for analysis.	The acidic condition challenges the stability of the amine and other functional groups. Neutralization is crucial to prevent damage to the HPLC column.[4]
Base Hydrolysis	1. Prepare a 1 mg/mL solution in 0.1 M NaOH. 2. Heat at 60°C for 8 hours. 3. Cool, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis.	Basic conditions can promote different degradation pathways, such as elimination reactions or hydrolysis of other functional groups. Amine hydrochlorides are expected to be more stable in acid than in base.[4]
Oxidation	1. Prepare a 1 mg/mL solution in 3% Hydrogen Peroxide (H₂O₂). 2. Store at room temperature for 24 hours. 3. Dilute with mobile phase for analysis.	This simulates oxidative stress. The benzylic position and the amine group are potential sites of oxidation.[7]
Thermal Stress	1. Store the solid compound in a vial at 80°C for 48 hours. 2. Prepare a solution from the stressed solid for analysis.	Evaluates the intrinsic thermal stability of the solid material. This is crucial for determining appropriate drying and storage conditions during manufacturing.[4]
Photolytic Stress	1. Expose a thin layer of the solid compound and a 1 mg/mL solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter (ICH Q1B guidelines). 2. Prepare a solution from the stressed solid for analysis; directly analyze the stressed solution. 3. A control sample should be wrapped in foil and placed alongside.	Assesses light sensitivity. The aromatic chloride moiety can be susceptible to photodecomposition. The control sample helps differentiate between light-induced and thermal degradation.[4]

Forced Degradation Study Workflow

Caption: Workflow for a comprehensive forced degradation study.

Q7: What is a good starting point for a stability-indicating HPLC method for this compound?

A reverse-phase HPLC method with UV detection is the most logical starting point due to the compound's aromatic structure and moderate polarity.

Recommended Starting HPLC Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase provides good retention for non-polar to moderately polar compounds like this one.
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier improves peak shape for the amine by keeping it protonated and minimizes interactions with free silanols on the silica support.
Mobile Phase B	Acetonitrile or Methanol	Standard organic solvents for reverse-phase chromatography.
Gradient	Start at 10% B, ramp to 90% B over 20 min, hold for 5 min, then re-equilibrate.	A gradient elution is crucial for a stability-indicating method to ensure that both early-eluting polar degradants and late-eluting non-polar degradants are separated and detected.[8]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	UV/PDA at 225 nm	The phenyl ring provides strong UV absorbance. A Photo-Diode Array (PDA) detector is highly recommended as it can assess peak purity and help identify degradants by their unique UV spectra.
Injection Volume	10 µL	A typical injection volume to avoid column overloading.

Q8: I see new peaks in my stressed sample chromatograms. How do I confirm they are degradation products and not artifacts?

This is a critical step in data interpretation. A logical, step-by-step approach is required to ensure the peaks are real and relevant.

Decision Tree for Peak Identification

Caption: Decision process for classifying new chromatographic peaks.

Further Confirmation Steps:

• Mass Balance: The total amount of drug should be accounted for. The percentage of the parent compound remaining plus the percentage of all degradation products formed should ideally sum to 100%. A significant deviation may indicate that some degradants are not being detected (e.g., they don't have a UV chromophore) or have precipitated out of solution.

• LC-MS Analysis: Couple your HPLC method to a mass spectrometer (MS). This will provide the mass-to-charge ratio (m/z) of the new peaks, which is invaluable for proposing chemical structures for the degradation products.

References

• R Discovery. (n.d.). Forced Degradation Studies Research Articles - Page 1. Retrieved from [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Retrieved from [Link]

• Kats, M. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation.

• ResearchGate. (2014). Development of forced degradation and stability indicating studies of drugs – A review. Retrieved from [Link]

• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Retrieved from [Link]

• Reddit. (2018). Ways of crashing out amines. Retrieved from [Link]

• PubChem. (n.d.). (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. Retrieved from [Link]

• Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, e10223. Retrieved from [Link]

• Sharma, A., & Sharma, R. (2016). Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research, 3(6). Retrieved from [Link]

• MySkinRecipes. (n.d.). (R)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride. Retrieved from [Link]

• AFPM. (n.d.). Where are ammonium chloride and amine hydrochloride salt found in your crude unit? Retrieved from [Link]

Sources

• 1. (R)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride [myskinrecipes.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biomedres.us [biomedres.us]
• 6. biopharminternational.com [biopharminternational.com]
• 7. scispace.com [scispace.com]
• 8. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Optimization of Reaction Conditions for Amination to Produce (R)-1-(4-Chloro-3-methylphenyl)ethanamine

Welcome to the Technical Support Center for the synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the enantioselective amination of 4-chloro-3-methylacetophenone. Our goal is to equip you with the scientific rationale and practical steps to optimize your reaction conditions, maximize yield and enantioselectivity, and overcome common experimental hurdles.

Introduction to the Synthesis

The chiral amine (R)-1-(4-Chloro-3-methylphenyl)ethanamine is a valuable building block in pharmaceutical synthesis. Its stereoselective production is critical, and two primary routes are commonly employed: asymmetric reductive amination and transaminase-catalyzed biocatalysis. Both methods present unique advantages and challenges, which we will explore in detail.

Part 1: Asymmetric Reductive Amination

Asymmetric reductive amination offers a versatile chemical approach to chiral amines. This one-pot reaction typically involves the condensation of the ketone (4-chloro-3-methylacetophenone) with an amine source (like ammonia) to form an imine intermediate, which is then asymmetrically reduced by a chiral catalyst and a reducing agent.[1][2][3]

Troubleshooting Guide: Asymmetric Reductive Amination

Question 1: I am observing low conversion of my starting material, 4-chloro-3-methylacetophenone. What are the likely causes and how can I improve it?

Answer:

Low conversion in reductive amination can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Inefficient Imine Formation: The equilibrium between the ketone and the imine may not favor the imine.[1] The electron-withdrawing nature of the chlorine atom on the phenyl ring can deactivate the carbonyl group, making it less susceptible to nucleophilic attack by ammonia.

  • Solution:

    • Increase Ammonia Concentration: Using a higher concentration of ammonia (e.g., methanolic ammonia or ammonium salts like ammonium formate) can shift the equilibrium towards the imine.[4]

    • Water Removal: The formation of the imine releases water, which can hydrolyze the imine back to the ketone. The use of dehydrating agents like molecular sieves can be beneficial.

    • Acid Catalysis: A catalytic amount of a weak acid can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic. However, excessive acid will protonate the ammonia, rendering it non-nucleophilic. Careful pH control is crucial.[5]

• Suboptimal Reaction Temperature: The rate of imine formation is temperature-dependent.

  • Solution: Gradually increasing the reaction temperature (e.g., from room temperature to 40-60 °C) can improve the rate of imine formation. However, excessively high temperatures can lead to side reactions and catalyst decomposition.

• Catalyst Deactivation: The amine product or impurities in the starting materials can poison the metal catalyst.

  • Solution: Ensure the purity of your ketone and solvents. If catalyst deactivation is suspected, consider using a higher catalyst loading or a more robust catalyst system.

• Poor Choice of Reducing Agent: The reducing agent might not be effective under your reaction conditions.

  • Solution: While various reducing agents can be used, hydrogen gas in combination with a suitable metal catalyst (e.g., Ru, Ir, Rh-based catalysts) is common for asymmetric reductive aminations.[6] For benchtop synthesis, transfer hydrogenation using formic acid or isopropanol as the hydrogen source is a practical alternative.[4]

Question 2: My reaction has good conversion, but the enantiomeric excess (ee) of the desired (R)-amine is low. How can I improve the stereoselectivity?

Answer:

Achieving high enantioselectivity is paramount in chiral synthesis. Low ee is often linked to the catalyst system and reaction parameters.

• Suboptimal Chiral Ligand: The choice of the chiral ligand is the most critical factor for enantioselectivity. The ligand's structure creates the chiral environment that dictates the stereochemical outcome of the reduction.

  • Solution:

    • Ligand Screening: A screening of different chiral ligands is highly recommended. For substituted acetophenones, ligands from the BINAP family (e.g., (R)-Tol-BINAP) or other privileged phosphine ligands are good starting points.[4] The electronic and steric properties of the 4-chloro and 3-methyl substituents on your substrate will influence which ligand provides the best stereochemical match.

    • Catalyst Loading: Ensure an appropriate catalyst-to-substrate ratio.

• Reaction Temperature: Temperature can significantly impact the energy difference between the transition states leading to the (R) and (S) enantiomers.

  • Solution: Lowering the reaction temperature often increases enantioselectivity, as it favors the lower energy transition state. However, this may come at the cost of a slower reaction rate.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex and thus the enantioselectivity.

  • Solution: Screen a range of solvents with varying polarities (e.g., methanol, ethanol, dichloromethane, toluene). Protic solvents like methanol can participate in hydrogen bonding and may influence the stereochemical outcome.

• Pressure (for Hydrogenation): The pressure of hydrogen gas can affect both the rate and selectivity.

  • Solution: Optimize the hydrogen pressure. Typically, pressures ranging from 5 to 50 bar are explored.

Table 1: General Optimization Parameters for Asymmetric Reductive Amination

Parameter	Range to Explore	Rationale
Catalyst System	Ru, Ir, Rh complexes with chiral phosphine ligands (e.g., BINAP derivatives)	The metal and ligand combination is key to both activity and enantioselectivity.
Amine Source	NH₃ (gas), NH₃ in MeOH, NH₄OAc, HCOONH₄	Influences imine formation equilibrium and can affect catalyst performance.[4]
Reducing Agent	H₂ gas, HCOOH, i-PrOH	H₂ is common for high-pressure reactions; formic acid/isopropanol for transfer hydrogenation.
Solvent	MeOH, EtOH, DCM, Toluene	Solvent polarity and coordinating ability can impact catalyst activity and selectivity.
Temperature	25 °C to 80 °C	Affects reaction rate and enantioselectivity; lower temperatures often favor higher ee.
Pressure (H₂)	5 to 50 bar	Influences reaction rate and can impact selectivity.

Question 3: I am observing a significant amount of the corresponding alcohol, 1-(4-chloro-3-methylphenyl)ethanol, as a byproduct. What is causing this and how can I minimize it?

Answer:

The formation of the alcohol byproduct is a result of the direct reduction of the starting ketone, which competes with the desired reductive amination pathway.

• Choice of Reducing Agent: Some reducing agents are more prone to reducing ketones than imines.

  • Solution:

    • Stepwise Procedure: Consider a two-step, one-pot approach. First, allow the imine to form by stirring the ketone and ammonia source (with a dehydrating agent if necessary) for a period before introducing the reducing agent. This increases the concentration of the imine relative to the ketone.

    • Selective Reducing Agents: For non-asymmetric reductions, reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are known to selectively reduce imines in the presence of ketones, especially under controlled pH.[1][2][7] In catalytic asymmetric systems, the catalyst's affinity for the imine over the ketone is crucial.

• Reaction Conditions: The reaction conditions can influence the relative rates of ketone and imine reduction.

  • Solution: Re-optimize the temperature and pressure. It's possible that the current conditions favor ketone reduction.

Experimental Workflow: Asymmetric Reductive Amination

Caption: Workflow for Asymmetric Reductive Amination.

Part 2: Transaminase-Catalyzed Asymmetric Amination

Biocatalysis using transaminases (TAs) offers a green and highly selective alternative for the synthesis of chiral amines. These enzymes catalyze the transfer of an amino group from an amine donor to a ketone acceptor.[8]

Troubleshooting Guide: Transaminase-Catalyzed Amination

Question 1: The conversion of 4-chloro-3-methylacetophenone is very low in my transaminase reaction. What factors should I investigate?

Answer:

Low conversion in a biocatalytic reaction can stem from several issues related to the enzyme's activity and the reaction environment.

• Enzyme Inactivity or Inhibition: The chosen transaminase may have low activity towards your specific substrate, or it could be inhibited by the substrate or the co-product.

  • Solution:

    • Enzyme Screening: Screen a panel of (R)-selective transaminases to find one with good activity for 4-chloro-3-methylacetophenone. The electronic and steric properties of your substrate are key determinants of enzyme compatibility.

    • Substrate Concentration: High concentrations of the ketone can be inhibitory or toxic to the enzyme. Start with a lower substrate concentration (e.g., 10-50 mM) and gradually increase it as you optimize.

    • Co-product Removal: The ketone co-product formed from the amine donor (e.g., acetone from isopropylamine) can shift the equilibrium back and inhibit the enzyme. Consider using an amine donor that produces a volatile or easily removable co-product.[9]

• Suboptimal Reaction Conditions: Transaminases are sensitive to pH and temperature.

  • Solution:

    • pH Optimization: The optimal pH for transaminases is typically in the range of 7.5 to 9.0. Perform small-scale experiments to determine the optimal pH for your chosen enzyme and substrate. The pH can affect both the enzyme's activity and the ionization state of the substrate and amine donor.

    • Temperature Optimization: Most transaminases work well between 30 °C and 50 °C. Higher temperatures can increase the reaction rate but may also lead to enzyme denaturation over time.

• Insufficient Cofactor: Transaminases require pyridoxal-5'-phosphate (PLP) as a cofactor.

  • Solution: Ensure that an adequate concentration of PLP (typically 0.5-1.0 mM) is added to the reaction mixture.

• Poor Substrate Solubility: 4-chloro-3-methylacetophenone has limited solubility in aqueous buffers.

  • Solution: Add a water-miscible co-solvent, such as DMSO or isopropanol (up to 10-20% v/v), to improve the solubility of the ketone. However, be aware that high concentrations of organic solvents can denature the enzyme.

Question 2: I have achieved good conversion, but the enantiomeric excess of my (R)-amine is not satisfactory (>99% is desired). What can I do?

Answer:

While transaminases are generally highly stereoselective, suboptimal conditions can sometimes lead to a decrease in the observed ee.

• Enzyme Choice: The inherent stereoselectivity of the enzyme is the primary determinant of the product's ee.

  • Solution: If the ee is consistently low, the best approach is to screen for a different (R)-selective transaminase with higher stereoselectivity for your substrate.

• Reaction Conditions: Extreme pH or temperature values can sometimes compromise the enzyme's structural integrity and its ability to discriminate between the two enantiotopic faces of the ketone.

  • Solution: Re-optimize the pH and temperature within the enzyme's stable operating range.

• Racemization: Although less common, it's possible that the product amine undergoes slow racemization under the reaction or work-up conditions.

  • Solution: Analyze the ee at different time points to check if it decreases over time. If so, consider a shorter reaction time or milder work-up procedures.

Table 2: Key Optimization Parameters for Transaminase-Catalyzed Amination

Parameter	Typical Range	Rationale
Enzyme	Screen various (R)-selective transaminases	Enzyme's substrate specificity and stereoselectivity are crucial.
Amine Donor	Isopropylamine, Alanine, etc.	Choice of donor affects equilibrium and co-product removal.
pH	7.0 - 9.5	Critical for enzyme activity and stability.
Temperature	30 °C - 50 °C	Balances reaction rate and enzyme stability.
Co-solvent	5-20% DMSO, i-PrOH	Improves substrate solubility.
Substrate Loading	10 - 100 mM	High concentrations can be inhibitory.
Cofactor (PLP)	0.5 - 1.0 mM	Essential for enzyme function.

Experimental Workflow: Transaminase-Catalyzed Amination

Caption: Workflow for Transaminase-Catalyzed Amination.

Part 3: Purification and Analysis

Question: What is the recommended method for purifying (R)-1-(4-Chloro-3-methylphenyl)ethanamine and confirming its enantiomeric excess?

Answer:

• Purification:

  • Aqueous Work-up: After the reaction, the first step is typically an aqueous work-up. For the amine product, this involves an acid-base extraction. The crude reaction mixture is dissolved in an organic solvent (e.g., ethyl acetate or dichloromethane), and the amine is extracted into an aqueous acidic solution (e.g., 1M HCl). The aqueous layer is then washed with an organic solvent to remove non-basic impurities. Finally, the aqueous layer is basified (e.g., with NaOH), and the free amine is extracted back into an organic solvent.

  • Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.

  • Chromatography: For small-scale purification or if distillation is not feasible, column chromatography on silica gel can be used. A solvent system such as dichloromethane/methanol with a small amount of triethylamine (to prevent the amine from streaking on the silica) is often effective.

• Enantiomeric Excess (ee) Determination:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for determining the ee of chiral amines. A chiral stationary phase (CSP) is used to separate the two enantiomers. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for this class of compounds.[10] The mobile phase is typically a mixture of a non-polar solvent (like hexane or heptane) and an alcohol (like isopropanol or ethanol), sometimes with a basic additive (like diethylamine) to improve peak shape.

  • Chiral Gas Chromatography (GC): If the amine is sufficiently volatile, chiral GC can also be used. The amine may need to be derivatized (e.g., by acylation) to improve its chromatographic properties.

References

• G. C. B. Harriman, "Highly Enantioselective Hydrogen-Transfer Reductive Amination," Angewandte Chemie International Edition, vol. 43, no. 4, pp. 520-522, 2004.
• J. C. Ruble et al., "Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia," Organic Process Research & Development, vol. 25, no. 3, pp. 576-582, 2021.
• R. N. Patel, "Enantioselective microbial reduction of substituted acetophenone," Coordination Chemistry Reviews, vol. 252, no. 5-7, pp. 659-701, 2008.
• M. Höhne and U. T. Bornscheuer, "Discovery, Engineering and Application of Transaminases in Biocatalysis," University of Greifswald, 2022.
• M. J. List, "Scope of the Organocatalysed Asymmetric Reductive Amination of Ketones With Trichlorosilane," Angewandte Chemie International Edition, vol. 46, no. 32, pp. 6099-6101, 2007.
• R. Carlson et al., "An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction," Acta Chemica Scandinavica, vol. 47, pp. 1046-1049, 1993.

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• Organic Chemistry Portal, "Reductive Amination - Common Conditions," [Online]. Available: [Link].

• Y. Ni et al., "Engineering Novel (R)-Selective Transaminase for Efficient Symmetric Synthesis of d-Alanine," Applied and Environmental Microbiology, vol. 88, no. 8, 2022.

• Master Organic Chemistry, "Reductive Amination, and How It Works," [Online]. Available: [Link].

• G. Subramanian, Ed., Chiral Separation Techniques: A Practical Approach, 2nd ed. Wiley-VCH, 2001.

• Organic Chemistry Portal, "Amine synthesis by reductive amination (reductive alkylation)," [Online]. Available: [Link].

• F. Guo and P. Berglund, "Transaminase Biocatalysis: Optimization and Application," Green Chemistry, vol. 19, no. 2, pp. 333-360, 2017.
• Chiral Technologies, "Instruction Manual for CHIRALCEL® OX-3 and CHIRALCEL® OZ-3."
• U. T. Bornscheuer, "Engineered transaminase polypeptides and uses thereof," WO2019128894A1, Jul. 4, 2019.
• G. K. E. Scriba, Ed., Chiral Separations: Methods and Protocols, 2nd ed. Humana Press, 2013.
• Phenomenex, "The Chiral Notebook."

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Technical Support Center: Scaling Up the Synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the synthesis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a key chiral intermediate in pharmaceutical development. As Senior Application Scientists, we understand the multifaceted challenges that arise when transitioning a synthetic route from the laboratory bench to pilot and commercial scale production. This resource is designed to be a practical tool, offering troubleshooting advice and frequently asked questions to navigate the complexities of stereoselective synthesis on a larger scale.

Troubleshooting Guide: Common Scale-Up Challenges

This section addresses critical issues that can impede the successful scale-up of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride synthesis. We provide potential causes and actionable solutions based on established chemical principles and extensive field experience.

Issue 1: Decreased Enantiomeric Excess (e.e.) at Larger Scale

Question: We observed excellent enantioselectivity (>99% e.e.) in our lab-scale asymmetric reductive amination. However, upon scaling up to a 50L reactor, the e.e. has dropped to 95%. What are the likely causes and how can we rectify this?

Answer: A drop in enantiomeric excess during scale-up is a common challenge in asymmetric catalysis.[1][2] Several factors that may be negligible at the lab scale can become significant in a larger reactor.

Potential Causes & Solutions:

• Inadequate Mixing and Mass Transfer: In a large reactor, localized "hot spots" or areas of poor reagent distribution can alter the delicate balance of the catalytic cycle. This can lead to competing non-stereoselective background reactions.

  • Solution: Evaluate and optimize the reactor's agitation speed and impeller design to ensure homogenous mixing. Consider computational fluid dynamics (CFD) modeling to simulate mixing efficiency at scale.

• Temperature Gradients: Poor heat transfer in a larger vessel can lead to temperature fluctuations. Many asymmetric catalysts have a narrow optimal temperature range for achieving high enantioselectivity.

  • Solution: Implement a more robust temperature control system. For highly exothermic reactions, consider a semi-batch process with controlled addition of the reducing agent to manage the heat output.

• Catalyst Deactivation: On a larger scale, the catalyst may be exposed to impurities from raw materials or solvents for longer periods, leading to deactivation.

  • Solution: Ensure all starting materials and solvents are of high purity and are properly degassed if the catalyst is air-sensitive.[3] Consider performing a catalyst loading optimization study at the pilot scale.

Issue 2: Incomplete Reaction and Formation of Imine Impurity

Question: Our scaled-up reductive amination of 4-chloro-3-methylacetophenone is sluggish, and we are consistently observing the presence of the intermediate imine in our final product. Increasing the amount of reducing agent hasn't solved the problem. What should we investigate?

Answer: The persistence of the imine intermediate suggests an issue with either the reduction step or the preceding imine formation equilibrium.[4] Simply adding more reducing agent may not be the most effective solution and can lead to downstream purification challenges.

Potential Causes & Solutions:

• Inefficient Water Removal: The formation of the imine from the ketone and amine is a reversible reaction that produces water.[5] At a larger scale, the removal of this water can be less efficient, shifting the equilibrium back towards the starting materials.

  • Solution: Incorporate a method for continuous water removal. Azeotropic distillation with a Dean-Stark trap is a common industrial practice. Alternatively, the use of drying agents like molecular sieves can be effective, but their removal at scale needs to be considered.

• Suboptimal pH: The rate of imine formation and the stability of the reducing agent are often pH-dependent.

  • Solution: Carefully monitor and control the pH of the reaction mixture. A small amount of an acid catalyst, such as acetic acid, can facilitate imine formation, but an excess can degrade certain reducing agents.[5]

• Choice of Reducing Agent: While sodium borohydride is a common lab-scale reagent, more selective and milder reducing agents are often preferred for large-scale reductive aminations to avoid side reactions.[6]

  • Solution: Consider using sodium triacetoxyborohydride (STAB), which is known for its mildness and selectivity for imines over ketones.[5][6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and purification of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, with a focus on practical, scalable solutions.

Synthesis & Reaction Optimization

Q1: What are the primary synthetic routes to prepare (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride at an industrial scale?

A1: There are two main strategies for the large-scale synthesis of this chiral amine:

• Asymmetric Reductive Amination: This is often the most direct and atom-economical approach.[7] It involves the reaction of 4-chloro-3-methylacetophenone with an ammonia source in the presence of a chiral catalyst and a reducing agent.[7] This method directly generates the desired enantiomer.

• Chiral Resolution: This method involves the synthesis of the racemic amine, followed by separation of the enantiomers.[8] This is typically achieved by forming diastereomeric salts with a chiral resolving agent, such as tartaric acid or a derivative thereof.[8][9] The diastereomers, having different physical properties, can then be separated by crystallization.[10] While this method is robust, it has the inherent drawback of a theoretical maximum yield of 50% for the desired enantiomer without an effective racemization and recycling process for the unwanted enantiomer.[8][11][12]

Q2: How do I choose between asymmetric synthesis and chiral resolution for my process?

A2: The choice depends on several factors, including cost, timeline, and available expertise.

Factor	Asymmetric Synthesis	Chiral Resolution
Atom Economy	High	Low (without racemization/recycling)
Process Steps	Fewer	More
Development Time	Can be longer to screen and optimize catalysts	Often faster to implement with known resolving agents
Cost of Goods	Potentially lower due to higher theoretical yield	Can be higher due to loss of 50% of material
Technical Complexity	High - requires expertise in asymmetric catalysis	Moderate - relies on crystallization principles

Q3: My process involves a chiral resolution step. How can I improve the efficiency of the diastereomeric salt crystallization?

A3: Optimizing the crystallization process is key to achieving high purity and yield.

• Solvent Screening: The choice of solvent is critical as it directly impacts the solubility difference between the two diastereomeric salts.[10] A systematic screening of various solvents and solvent mixtures is recommended.

• Seeding: The use of seed crystals of the desired diastereomer can significantly improve the reproducibility of the crystallization and control the crystal form.

• Cooling Profile: A controlled cooling rate is crucial. A slow cooling profile often leads to larger, purer crystals.

• Racemization of the Unwanted Enantiomer: To improve the overall process efficiency, consider developing a method to racemize and recycle the unwanted enantiomer.[11]

Purification & Isolation

Q4: What are the best practices for isolating and purifying the final hydrochloride salt at a large scale?

A4: The isolation and purification of the hydrochloride salt are critical for meeting pharmaceutical quality standards.

• Salt Formation: The free amine is typically dissolved in a suitable solvent, and then a solution of hydrochloric acid (often in a solvent like isopropanol or ethanol) is added. Careful control of the stoichiometry is important to ensure complete conversion to the salt without introducing excess acid.

• Crystallization: The hydrochloride salt is then crystallized from an appropriate solvent system. Anti-solvent crystallization is a common technique where a solvent in which the salt is soluble is mixed with a solvent in which it is insoluble to induce precipitation.

• Drying: The wet cake of the hydrochloride salt must be dried under controlled conditions (temperature and vacuum) to remove residual solvents to levels that meet ICH guidelines.

Q5: We are observing batch-to-batch variability in the crystal form of our final product. Why is this a concern and how can we control it?

A5: Polymorphism, the ability of a compound to exist in multiple crystal forms, is a major concern in the pharmaceutical industry as different polymorphs can have different physical properties, including solubility, stability, and bioavailability.

• Control of Crystallization Conditions: Strict control over the crystallization process is essential to ensure the consistent formation of the desired polymorph. This includes the solvent system, temperature, agitation rate, and cooling profile.

• Characterization: It is crucial to have robust analytical methods to characterize the polymorphic form of each batch. Techniques such as X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) are commonly used.

Experimental Workflow & Diagrams

Asymmetric Reductive Amination Workflow

The following diagram outlines a typical workflow for the asymmetric reductive amination of 4-chloro-3-methylacetophenone.

Caption: Workflow for Asymmetric Reductive Amination.

Troubleshooting Decision Tree: Low Enantiomeric Excess

This diagram provides a logical path for troubleshooting a decrease in enantiomeric excess during scale-up.

Caption: Troubleshooting Low Enantiomeric Excess.

References

• Meeting Challenges in Asymmetric Synthesis - Pharmaceutical Technology.
• Troubleshooting guide for reductive amination of 2-aminobenzaldehydes. - Benchchem.
• The Challenges and Solutions of Chiral Drug Preparation Techniques - SCIREA.
• Buy 1-(4-Chloro-3-methylphenyl)ethanamine (EVT-13518457) - EvitaChem.
• Challenges Faced in Manufacturing Active Pharmaceutical Ingredients.
• Enantioselective Transformations in the Synthesis of Therapeutic Agents - ACS Publications.
• Technical Support Center: Troubleshooting Amination Reactions - Benchchem.
• Overcoming Challenges in the API Manufacturing Process - Jinzong Machinery.
• (PDF) Asymmetric Catalysis: Stereoselective Strategies in Pharmaceutical Synthesis.
• What are the best processes/methods for separation of chiral amine both non selective separation and selective separation? | ResearchGate.
• Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology.
• Chiral Amine Synthesis. Methods, Developments and Applications - ResearchGate.
• Reductive amination - Wikipedia.
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry.
• Asymmetric Synthesis of Chiral Primary Amines by Ruthenium-Catalyzed Direct Reductive Amination of Alkyl Aryl Ketones with Ammonium Salts and Molecular H2 | Journal of the American Chemical Society.
• Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes - PMC - NIH.
• The asymmetric synthesis of chiral secondary amines via hemiaminal and... - ResearchGate.
• Struggling with Reductive Amination: Tips for Isolating My Amine Product? - Reddit.
• Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes - MDPI.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Chemical Reviews - ACS Publications.
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• New Method to Large-Scalable Preparation of the Key Chiral Cyclohexane cis-Diamine Intermediate for Edoxaban | Organic Process Research & Development - ACS Publications.
• Reductive Amination, and How It Works - Master Organic Chemistry.
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• API Synthesis is Going Green - Chemicals Knowledge Hub.
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• Chiral Resolution Screening | Solid State | Onyx Scientific.
• Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine - Benchchem.
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Technical Support Center: Purification of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are working with this chiral amine and require high-purity material for their applications. Here, we address common challenges encountered during purification, provide detailed troubleshooting protocols, and explain the scientific principles behind these methodologies.

Introduction: The Criticality of Purity

(R)-1-(4-Chloro-3-methylphenyl)ethanamine is a valuable chiral building block in the synthesis of pharmaceutically active compounds. Its efficacy and safety are intrinsically linked to its chemical and, most importantly, its stereochemical purity. The presence of its opposite enantiomer, the (S)-isomer, or other process-related impurities can lead to altered pharmacological profiles, reduced efficacy, or undesired side effects. This guide provides practical solutions to common purification challenges.

PART 1: Frequently Asked Questions (FAQs) - Understanding Common Impurities

This section addresses the most frequent questions regarding impurities encountered during the synthesis and purification of the target compound.

Q1: What is the most critical impurity I need to remove, and why?

A: The most critical impurity is the unwanted (S)-enantiomer. Enantiomers are non-superimposable mirror images of each other and often exhibit different biological activities. For a chiral drug or intermediate, regulatory agencies require a high degree of enantiomeric purity. Because enantiomers have identical physical properties (boiling point, solubility, etc.) in an achiral environment, they cannot be separated by standard techniques like simple recrystallization or distillation. Their removal requires a specialized method known as chiral resolution.[1]

Q2: My analysis (HPLC/GC) shows a peak corresponding to the starting material, 1-(4-chloro-3-methylphenyl)ethanone. What went wrong?

A: The presence of the starting ketone indicates an incomplete reaction, typically a reductive amination.[2][3] This can be caused by several factors:

• Insufficient Reducing Agent: The hydride source [e.g., sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN)] was not added in sufficient stoichiometric excess to reduce the intermediate imine completely.[4][5]

• Suboptimal pH: Reductive amination is pH-sensitive. The formation of the imine intermediate is favored under weakly acidic conditions, but if the pH is too low, the amine nucleophile will be protonated and non-reactive.[6]

• Short Reaction Time or Low Temperature: The reaction may not have been allowed to proceed to completion.

Q3: I've detected an impurity with a mass corresponding to the imine intermediate. How do I address this?

A: The imine is the intermediate formed between the starting ketone and the amine source (e.g., ammonia) before the reduction step.[2] Its presence signifies an incomplete reduction. This can be resolved by either re-subjecting the crude product mixture to the reducing conditions or by optimizing the initial reaction to ensure the reduction goes to completion. Using a selective reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride, which preferentially reduces the imine over the ketone, is a common strategy.[4][6]

PART 2: Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for removing the most common and challenging impurities.

Issue 1: Low Enantiomeric Excess (e.e.) due to Contamination with the (S)-enantiomer

Root Cause Analysis: Enantiomers cannot be separated by standard recrystallization. The most robust and scalable method for their separation is through the formation of diastereomeric salts.[7] This process involves reacting the racemic amine with a single enantiomer of a chiral acid (a "resolving agent"). The resulting products are diastereomers, which have different physical properties, including solubility, allowing one to be selectively crystallized.[1][7]

Protocol: Purification via Diastereomeric Salt Crystallization

This protocol uses (+)-Tartaric acid as a representative chiral resolving agent. Other agents like dibenzoyltartaric acid or mandelic acid can also be effective and should be screened for optimal results.[7][8]

• Preparation:

  • Dissolve the crude (racemic or enantiomerically-enriched) 1-(4-Chloro-3-methylphenyl)ethanamine free base in a suitable solvent (e.g., methanol or ethanol) at a concentration of approximately 1.0 M.

  • In a separate flask, prepare a 0.5 M solution of the chiral resolving agent, for example, (+)-Tartaric Acid, in the same solvent. Use 0.5 molar equivalents of the resolving agent relative to the racemic amine. Using a sub-stoichiometric amount of the resolving agent is often more efficient for initial enrichment.[8]

• Salt Formation & Crystallization:

  • Warm both solutions to 50-60°C.

  • Slowly add the tartaric acid solution to the amine solution with gentle stirring.

  • Allow the mixture to cool slowly and undisturbed to room temperature over several hours. A gradual temperature decrease is crucial for forming well-defined crystals rather than a precipitate.[9]

  • Once at room temperature, you may cool the mixture further in an ice bath (0-5°C) for 1-2 hours to maximize the yield of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt:

  • Collect the crystallized salt by vacuum filtration using a Büchner funnel.[10]

  • Wash the crystals with a small amount of the cold solvent to remove any soluble impurities and the more soluble diastereomer from the crystal surfaces.[7][10]

  • Dry the crystals under vacuum.

• Liberation of the Free Amine:

  • Suspend the dried diastereomeric salt in water.

  • Add a base (e.g., 2 M NaOH solution) dropwise while stirring until the pH is >12 to deprotonate the amine and break the salt.

  • Extract the liberated (R)-amine into an organic solvent like dichloromethane or ethyl acetate (3x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched free amine.

• HCl Salt Formation:

  • Dissolve the purified free amine in a suitable solvent (e.g., isopropanol or diethyl ether).

  • Slowly add a solution of HCl in the same solvent (or bubble HCl gas) until precipitation is complete.

  • Filter and dry the resulting (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride.

• Validation:

  • Confirm the enantiomeric excess (e.e.) of the final product using chiral HPLC. The purity should be significantly improved. The process can be repeated if the desired e.e. is not yet achieved.

Data Summary: Chiral Resolving Agent Screening

Chiral Resolving Agent	Solvent System	Molar Ratio (Amine:Agent)	Typical Outcome
(+)-Tartaric Acid	Methanol	1 : 0.5	Good for initial enrichment of many primary amines.[11]
(-)-O,O'-Dibenzoyl-L-tartaric acid	Ethanol/Water	1 : 0.5	Often provides highly crystalline salts with good separation.
(S)-(+)-Mandelic Acid	Isopropanol	1 : 0.5	Effective alternative, solubility profiles can be favorable.[8]
(1R)-(-)-Camphor-10-sulfonic acid	Acetone	1 : 1	Strong acid, useful for amines that form weak salts with carboxylic acids.[8]

Workflow for Chiral Resolution

Caption: Workflow for enantiomeric purification via diastereomeric salt crystallization.

Issue 2: Presence of Achiral Impurities (e.g., Starting Ketone, Reaction By-products)

Root Cause Analysis: These impurities are typically carried over from an incomplete reaction or side reactions. Because their chemical and physical properties are significantly different from the desired amine hydrochloride salt, they can be effectively removed by a standard recrystallization.[10] The principle relies on the solubility differential: the desired product should be sparingly soluble in the chosen solvent at low temperatures but highly soluble at high temperatures, while the impurities remain soluble even when cold.[9][10]

Protocol: Recrystallization of the Hydrochloride Salt

• Solvent Selection: Choose a solvent or solvent system in which the amine hydrochloride has a high solubility at the boiling point and low solubility at or below room temperature. Common choices include isopropanol (IPA), ethanol, or mixtures like IPA/water.

• Dissolution:

  • Place the crude amine hydrochloride salt in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a stirring bar) to dissolve the solid.

  • If the solid does not fully dissolve, add small additional portions of the hot solvent until a clear, saturated solution is obtained at the boiling point. Avoid adding excessive solvent, as this will reduce recovery yield.[10]

• Hot Filtration (Optional): If insoluble impurities are present in the hot solution, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them. This must be done quickly to prevent premature crystallization.[9]

• Crystallization:

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature without disturbance. Slow cooling promotes the formation of large, pure crystals.[9]

  • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collection and Drying:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent to rinse away any remaining soluble impurities.

  • Dry the crystals thoroughly under vacuum to remove all residual solvent.

• Validation:

  • Assess the chemical purity of the final product using HPLC, GC, or NMR.

  • Determine the melting point; a sharp, higher melting point typically indicates increased purity.

Data Summary: Recrystallization Solvent Systems

Solvent System	Suitability	Key Considerations
Isopropanol (IPA)	Excellent	Good solubility differential for many amine hydrochlorides.
Ethanol (EtOH)	Good	Similar to IPA; choice may depend on specific impurity solubility.
IPA / Water	Very Good	Adding a small amount of water (anti-solvent) can increase the yield, but too much may cause the product to "oil out."
Acetonitrile	Fair	Can be effective but is more volatile and may have different solubility characteristics.

Workflow for Achiral Impurity Removal

Caption: General workflow for purification by recrystallization.

References

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. (n.d.). ResearchGate.

• Reductive amination. (n.d.). Wikipedia. Retrieved from [Link]

• Kwan, M. H. T. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Retrieved from [Link]

• Reductive amination. (n.d.). Grokipedia. Retrieved from [Link]

• Santos, P. P., & Pinheiro, P. F. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Retrieved from [Link]

• Chiral resolution. (n.d.). Wikipedia. Retrieved from [Link]

• Recrystallization. (n.d.). University of Wisconsin-Madison Chemistry Department. Retrieved from [Link]

• A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. (n.d.). Google Patents.

• List of Impurities 231015. (2015, October 23). Slideshare. Retrieved from [Link]

• Smith, J. (2017, September 1). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. Retrieved from [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Myers, A. (n.d.). C-N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• Chiral Resolution Screening. (n.d.). Onyx Scientific. Retrieved from [Link]

• Recrystallization. (2021, March 5). Chemistry LibreTexts. Retrieved from [Link]

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Racemization prevention of (R)-1-(4-Chloro-3-methylphenyl)ethanamine during reaction

Welcome to the technical support center for (R)-1-(4-Chloro-3-methylphenyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the loss of enantiomeric purity during chemical transformations. As a critical chiral building block in pharmaceutical synthesis, maintaining the stereochemical integrity of this amine is paramount. This document provides in-depth, field-proven insights into the mechanisms of racemization and practical, validated protocols to mitigate this risk.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is (R)-1-(4-Chloro-3-methylphenyl)ethanamine particularly susceptible to it?

A1: Racemization is the process by which an enantiomerically pure or enriched compound converts into a mixture containing equal amounts of both enantiomers (a racemate), resulting in a net loss of optical activity.[1]

(R)-1-(4-Chloro-3-methylphenyl)ethanamine is particularly prone to racemization because its stereocenter is a benzylic position . The proton attached to this chiral carbon (the α-proton) is more acidic than a proton on a non-benzylic carbon. This increased acidity is due to the ability of the adjacent phenyl ring to stabilize the resulting negative charge (carbanion) through resonance after deprotonation. The formation of this planar, achiral carbanion intermediate allows for re-protonation to occur from either face, leading to the formation of both the (R) and (S) enantiomers and thus, racemization.[2]

Caption: Structure of the chiral amine.

Q2: What are the primary chemical mechanisms that cause racemization in this amine during a reaction?

A2: There are two predominant mechanisms responsible for the loss of enantiomeric excess (ee) in benzylic amines:

• Base-Catalyzed Deprotonation: This is the most common pathway in synthetic organic chemistry. The presence of a base can abstract the acidic benzylic proton, forming a planar, resonance-stabilized, and achiral carbanion. Subsequent protonation of this intermediate can occur from either side, leading to a racemic mixture.[3] The strength of the base, temperature, and solvent all play critical roles in the rate of this process.

• Reversible Imine Formation (Dehydrogenation-Hydrogenation): This mechanism is often catalyzed by transition metals (e.g., Palladium, Ruthenium, Iridium) or can occur at high temperatures.[4] The chiral amine undergoes dehydrogenation to form an achiral imine intermediate. This imine can then be re-hydrogenated. In the absence of a chiral directing group, this reduction is non-stereoselective and produces a racemic mixture of the amine. This is the principle behind Dynamic Kinetic Resolution (DKR), where racemization is desired, but it can be an unwelcome side reaction if trace metal catalysts remain from previous steps.[5]

Caption: Key racemization pathways for benzylic amines.

Q3: How do I accurately measure the enantiomeric excess (ee) of my amine sample?

A3: The most reliable and widely used method for determining the enantiomeric excess of chiral amines is Chiral High-Performance Liquid Chromatography (HPLC) or Chiral Gas Chromatography (GC) .[6][7]

• Chiral HPLC: This technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[8] Polysaccharide-based columns (e.g., those with cellulose or amylose derivatives) are often effective for separating benzylic amines. The relative area percentages of the two enantiomer peaks in the chromatogram are used to calculate the ee.

• Chiral GC: For GC analysis, the amine often requires derivatization to make it more volatile and improve separation. Common derivatizing agents include trifluoroacetic anhydride or chiral reagents that form diastereomers, which can then be separated on a standard achiral column.[9]

Protocol Quick Tip: Always run an authentic racemic sample of your amine as a reference standard to confirm peak identification and separation quality before analyzing your chiral samples.

Troubleshooting Guides

Scenario 1: Significant drop in ee after Boc-deprotection and basic workup.

• Problem Statement: "I successfully deprotected my N-Boc-(R)-1-(4-Chloro-3-methylphenyl)ethanamine using 4M HCl in dioxane. The resulting hydrochloride salt precipitated with >99% ee. However, after neutralizing with aqueous NaOH and extracting the free base, my ee dropped to 60%. What went wrong?"

• Root Cause Analysis: This is a classic issue. The racemization is not occurring during the acidic deprotection itself but during the basic workup.[10] When you add a strong base like NaOH to the dissolved HCl salt, you create a transiently basic environment at a potentially elevated local temperature (due to the heat of neutralization). This combination of base and heat is sufficient to cause rapid racemization via the deprotonation mechanism described in FAQ A2. Triethylamine (Et3N) in solution can also cause the same issue.[10]

• Validated Prevention Protocol:

  • Isolate the Salt: After deprotection, filter and dry the (R)-amine hydrochloride salt thoroughly to remove excess HCl.

  • Use a Biphasic System: Suspend the HCl salt in a non-polar organic solvent like methyl tert-butyl ether (MTBE) or dichloromethane (DCM).

  • Cool the Mixture: Chill the suspension to 0-5 °C in an ice bath. This is critical to slow the rate of racemization.[11]

  • Slow, Cold Neutralization: Add a pre-chilled, dilute aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) dropwise with vigorous stirring. Avoid strong bases like NaOH or KOH.

  • Phase Separation: Once neutralization is complete (check with pH paper), separate the organic layer.

  • Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo at low temperature (<30 °C).

  • Verification: Immediately analyze the ee of the resulting free base using chiral HPLC.[12]

Scenario 2: Loss of enantiopurity during an amide coupling reaction.

• Problem Statement: "I am performing an acylation of my (R)-amine (>99% ee) with a carboxylic acid using EDC/HOBt and diisopropylethylamine (DIPEA) as the base in DMF. The reaction is slow, and after 12 hours at room temperature, my final amide product has an ee of only 90%."

• Root Cause Analysis: In this scenario, the unreacted starting amine is racemizing in situ over the course of the reaction. While DIPEA is a hindered, non-nucleophilic base, it is still basic enough to slowly deprotonate the benzylic amine, especially over long reaction times.[13] The combination of a polar aprotic solvent (DMF), a base, and extended reaction time creates an environment conducive to racemization.

• Validated Prevention Protocol & Condition Screening: The key is to accelerate the desired amide bond formation while minimizing conditions that favor the competing racemization pathway.

  • Lower the Temperature: Perform the coupling at 0 °C. While this may slow the reaction, it will slow the rate of racemization much more significantly.[14]

  • Change the Coupling Reagent: Switch to a more potent coupling reagent that enables faster reaction times. Reagents like HATU, HBTU, or PyBOP® are often more efficient than EDC/HOBt and can reduce the required reaction time, minimizing the window for racemization.[13]

  • Optimize Base and Stoichiometry: Use the minimum required amount of base (e.g., 1.1 equivalents). Consider using a less basic tertiary amine like N-methylmorpholine (NMM) instead of DIPEA.

  • Solvent Choice: While DMF is common, consider screening less polar aprotic solvents like DCM or THF, which may disfavor the formation of the charged carbanion intermediate.

Parameter	Standard Conditions (High Risk)	Optimized Conditions (Low Risk)	Rationale
Temperature	Room Temperature (20-25 °C)	0 °C to 5 °C	Racemization rate is highly temperature-dependent.[15]
Base	DIPEA, Triethylamine	N-Methylmorpholine (NMM)	Use a less sterically hindered and less basic amine.
Coupling Reagent	EDC / HOBt	HATU, PyBOP®, T3P®	Faster coupling minimizes exposure of the free amine to basic conditions.[13]
Solvent	DMF, DMSO	Dichloromethane (DCM), THF	Less polar solvents can suppress the formation of the ionic intermediate.

Scenario 3: Racemization observed after a reaction involving a transition metal catalyst.

• Problem Statement: "In a previous step, I used a Pd/C catalyst for a hydrogenation. I filtered the catalyst and purified the product before using my (R)-amine in the next step. Now, I'm seeing significant racemization even under mild, non-basic conditions."

• Root Cause Analysis: The most likely culprit is contamination of your amine with trace amounts of the palladium catalyst. Heterogeneous catalysts like Pd/C can leach small amounts of metal into the solution, which are then carried over. Palladium is an extremely efficient catalyst for racemization via the reversible dehydrogenation-hydrogenation mechanism (see FAQ A2).[16]

• Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting metal-catalyzed racemization.

• Validated Prevention Protocol:

  • Thorough Filtration: After the catalytic reaction, ensure the catalyst is completely removed. A filtration through a pad of Celite® is more effective than simple filter paper.

  • Metal Scavenging: Before proceeding, stir the solution of your purified amine with a dedicated metal scavenger for 1-2 hours.

    • General Purpose: High-surface-area activated carbon can be effective.

    • High-Efficiency: Commercial silica-based metal scavengers with thiol or amine functionality (e.g., SiliaMetS® Thiol, QuadraSil® AP) are highly effective at binding and removing residual palladium.

  • Final Filtration: Filter off the scavenger material carefully.

  • Purity Confirmation: Re-confirm the purity and ee of your amine before using it in the next sensitive step.

By understanding the underlying mechanisms and implementing these validated protocols, you can effectively preserve the stereochemical integrity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine, ensuring the success of your synthetic campaigns.

References

• Elmblad, A., et al. (2007). Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. Books Gateway. This source discusses racemization pathways for amines, including catalysis by palladium, ruthenium, and iridium complexes through the formation of achiral enamine and imine complexes.

• Blacker, A. J., et al. (2025). Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. Organic Process Research & Development. [Link]

• Bertrand, M. P., et al. (2006). Thiyl Radical Mediated Racemization of Benzylic Amines. Chemistry – A European Journal. Discusses the use of thiyl radicals for the racemization of benzylic amines via reversible hydrogen abstraction.

• PubMed. (2025). Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. PubMed. [Link]

• van der Vlugt, J. I., et al. (2011). Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst. RSC Publishing. Explains how specific solute-solvent interactions, rather than dielectric continuum effects, are the root cause of solvent effects on enantiomeric excess.
• Soai, K., et al. (2017). Temperature drop triggers chirality twist. Chemistry World. Demonstrates that temperature can be a critical factor affecting the chirality of a product.
• University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
• ResearchGate. (2024). Heat of Dilution and Racemization of Chiral Amino Acid Solutions. ResearchGate.
• Hutt, A. J., & Tan, S. C. (1996). Racemisation of drug enantiomers by benzylic proton abstraction at physiological pH. Chirality.

• Blacker, A. J., et al. (2014). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. ACS Catalysis. [Link]

• Turner, N. J., & Parmeggiani, F. (2021). Scalable and sustainable synthesis of chiral amines by biocatalysis. Nature Reviews Chemistry.

• Wikipedia. (n.d.). Reductive amination. Provides an overview of the reductive amination process. [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Explains the process of resolving racemic mixtures. [Link]

• Reddit. (2022). Amine Racemisation. A discussion forum thread where a user describes losing enantiomeric excess after Boc deprotection with HCl and subsequent free-basing with Et3N. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• ACS Publications. (2025). Determination of Enantiomeric Excess in Confined Aprotic Solvent. ACS Electrochemistry. [Link]

• Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. [Link]

• Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization.
• Google Patents. (2013). Process for the racemization of optically active arylalkylamines.

• Phenomenex. (n.d.). Chiral HPLC Separations. A guidebook on the concepts of chirality and chiral separations by HPLC. [Link]

• Google Patents. (1997). Racemisation of amines. Describes a process for racemizing optically-enriched chiral amines by treatment with a metal hydroxide in an aprotic polar solvent.

• National Institutes of Health. (2019). Pinacol-Derived Chlorohydrosilane in Metal-Free Reductive Amination for the Preparation of Tertiary Alkylphenolmethyl Amines. [Link]

• Organic Reactions. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]

• Wikipedia. (n.d.). Racemization. Provides a general overview of racemization. [Link]

• National Institutes of Health. (2019). Enantioconvergent Amination of Racemic Tertiary C–H Bonds. [Link]

• Kim, M.-J., et al. (2010). Fast racemization and dynamic kinetic resolution of primary benzyl amines. Tetrahedron Letters. [Link]

• Smith, G. G., & Sivakua, T. (1983). Mechanism of the racemization of amino acids. Kinetics of racemization of arylglycines. The Journal of Organic Chemistry. [Link]

• National Institutes of Health. (2012). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. [Link]

• Study.com. (n.d.). Racemization Overview, Mechanism & Examples. [Link]

• National Institutes of Health. (2018). Chiral Drug Analysis in Forensic Chemistry: An Overview. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. [Link]

• Organic Syntheses. (n.d.). [- Methanaminium, N-[2-chloro-3-(dimethylamino)-2-propenylidene]-N-methyl-, hexafluorophosphate(1-)]. [Link]

• National Institutes of Health. (2021). High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. [Link]

• Libman, J. F., & Weinstein, B. (1973). Amino Acid Active Esters. III. Base-Catalyzed Racemization of Peptide Active Esters. The Journal of Organic Chemistry. [Link]

• PrepChem.com. (n.d.). Synthesis of N-(3-Chloro-phenyl)-N'-(4-methyl-phenyl)-ethylenediamine. [Link]

• ResearchGate. (2025). Determination of chlorpheniramine enantiomers in pharmaceutical formulations by HPLC on chiral column with PDA detection. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

• Google Patents. (2015). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Oreate AI Blog. (2026). (R)-1-(4-Methylphenyl)ethylamine: Comprehensive Applications and Technical Characteristics Study. [Link]

• National Institutes of Health. (2017). Racemization-free synthesis of Nα-2-thiophenoyl-phenylalanine-2-morpholinoanilide enantiomers and their antimycobacterial activity. [Link]

Sources

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• 13. Racemization-free synthesis of Nα-2-thiophenoyl-phenylalanine-2-morpholinoanilide enantiomers and their antimycobacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Temperature drop triggers chirality twist | Research | Chemistry World [chemistryworld.com]
• 15. Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Enantiomeric Purity Determination of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride by Chiral HPLC

Introduction

In the landscape of pharmaceutical development, the stereochemistry of active pharmaceutical ingredients (APIs) is of paramount importance. The differential pharmacological and toxicological profiles of enantiomers necessitate the development of robust and reliable analytical methods to determine enantiomeric purity.[1] (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a key chiral intermediate in the synthesis of various pharmaceutical agents. Ensuring its enantiomeric purity is a critical quality control step. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) for the enantiomeric purity determination of this compound, alongside a viable alternative in Chiral Capillary Electrophoresis (CE). The methodologies, validation considerations, and comparative performance are discussed to aid researchers, scientists, and drug development professionals in making informed decisions for their analytical workflows.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC stands as the gold standard for the separation of enantiomers in the pharmaceutical industry due to its high selectivity and reproducibility.[1] The cornerstone of a successful chiral separation is the selection of the appropriate Chiral Stationary Phase (CSP). For primary amines such as (R)-1-(4-Chloro-3-methylphenyl)ethanamine, polysaccharide-based CSPs, particularly those derived from cellulose and amylose, have demonstrated broad applicability and excellent enantioselectivity.[1][2]

The chiral recognition mechanism on these polysaccharide-based CSPs is a complex interplay of various interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, which collectively contribute to the differential retention of the enantiomers.[3] The addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is often crucial for obtaining symmetrical peak shapes for basic analytes like amines by minimizing interactions with residual silanol groups on the silica support.[4]

Experimental Protocol: Chiral HPLC

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Stationary Phase: Lux® Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate)) column, 5 µm, 4.6 x 250 mm (or equivalent polysaccharide-based CSP)

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard

• (S)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard

• HPLC grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA)

2. Chromatographic Conditions:

• Mobile Phase: n-Hexane:Isopropanol:Diethylamine (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

3. System Suitability:

• Prepare a resolution solution containing both the (R) and (S) enantiomers.

• The resolution (Rs) between the two enantiomer peaks should be greater than 1.5.

• The tailing factor for the (R)-enantiomer peak should be less than 1.5.

• The relative standard deviation (RSD) for six replicate injections of the (R)-enantiomer should be less than 2.0%.

Workflow for Chiral HPLC Method

Caption: Workflow for Enantiomeric Purity Determination by Chiral HPLC.

Method 2: Chiral Capillary Electrophoresis (CE)

Chiral Capillary Electrophoresis (CE) has emerged as a powerful alternative to HPLC for enantiomeric separations, offering advantages such as high separation efficiency, low consumption of samples and reagents, and rapid method development.[5][6] In chiral CE, the separation is achieved by adding a chiral selector to the background electrolyte (BGE).[7] For the separation of chiral amines, cyclodextrins (CDs) are widely used as chiral selectors due to their ability to form inclusion complexes with the analytes, leading to different electrophoretic mobilities for the enantiomers.[8]

The choice of cyclodextrin derivative is critical for achieving optimal resolution. Highly sulfated cyclodextrins are often effective for the separation of basic compounds. The pH of the background electrolyte also plays a significant role in the separation by influencing the charge of the analyte and the complexation with the chiral selector.

Experimental Protocol: Chiral Capillary Electrophoresis

1. Instrumentation and Materials:

• Capillary Electrophoresis system with a UV detector

• Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length)

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard

• (S)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard

• Highly Sulfated-β-Cyclodextrin (HS-β-CD)

• Phosphoric acid

• Sodium hydroxide

2. Electrophoretic Conditions:

• Background Electrolyte (BGE): 50 mM Phosphate buffer (pH 2.5) containing 5% w/v Highly Sulfated-β-Cyclodextrin

• Applied Voltage: 25 kV

• Capillary Temperature: 25 °C

• Detection Wavelength: 214 nm

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

• Sample Preparation: Dissolve the sample in water to a concentration of 0.5 mg/mL.

3. System Suitability:

• Prepare a resolution solution containing both the (R) and (S) enantiomers.

• The resolution (Rs) between the two enantiomer peaks should be greater than 1.5.

• The migration time reproducibility for six replicate injections of the (R)-enantiomer should have an RSD of less than 2.0%.

Workflow for Chiral CE Method

Caption: Workflow for Enantiomeric Purity Determination by Chiral CE.

Comparison of Methods

The choice between Chiral HPLC and Chiral CE for the determination of enantiomeric purity depends on various factors, including the specific requirements of the analysis, available instrumentation, and desired throughput. Below is a comparative summary of the two methods based on typical performance characteristics.

Feature	Chiral HPLC	Chiral Capillary Electrophoresis (CE)	Rationale & Insights
Principle	Differential partitioning between a mobile phase and a chiral stationary phase.	Differential migration in an electric field due to complexation with a chiral selector in the background electrolyte.	HPLC relies on a physical column for separation, while CE uses an electric field in a capillary, leading to different performance characteristics.
Selectivity	High, primarily dependent on the choice of Chiral Stationary Phase (CSP).	High, dependent on the chiral selector in the BGE and buffer conditions.	Both techniques offer excellent selectivity, but the optimization strategy differs. HPLC involves screening different columns, while CE involves screening different chiral additives.
Resolution (Rs)	> 2.0	> 2.0	Both methods are capable of achieving baseline resolution, which is essential for accurate quantitation of the minor enantiomer.[1]
Analysis Time	~15-20 minutes	~10-15 minutes	CE often provides faster analysis times due to its high separation efficiency.
Solvent Consumption	High (typically ~1.0 mL/min)	Very Low (nL to µL per run)	CE is a "greener" technique with significantly lower solvent consumption and waste generation.
Sample Volume	µL injections	nL injections	CE requires much smaller sample volumes, which can be advantageous when the sample is limited.
Method Development	Can be time-consuming, requiring screening of multiple columns and mobile phases.[9]	Generally faster, as different chiral selectors and buffer conditions can be screened rapidly.[5]	The flexibility of adding chiral selectors to the BGE in CE simplifies the screening process compared to purchasing and testing multiple HPLC columns.
Robustness	Generally considered more robust and less susceptible to matrix effects.	Can be sensitive to changes in buffer composition and capillary surface conditions.	HPLC is often preferred for routine quality control environments due to its established robustness.
Cost per Analysis	Higher, due to solvent consumption and column costs.	Lower, due to minimal reagent consumption.	The long-term operational costs of CE are typically lower than those of HPLC.

Conclusion

Both Chiral HPLC and Chiral Capillary Electrophoresis are powerful techniques for the determination of the enantiomeric purity of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. Chiral HPLC, particularly with polysaccharide-based stationary phases, offers a robust and well-established method suitable for routine quality control applications. The provided protocol using a Lux® Cellulose-1 column is a strong starting point for method development.

On the other hand, Chiral CE presents a compelling alternative with advantages in terms of speed, reduced solvent consumption, and lower sample volume requirements, making it an excellent choice for high-throughput screening or situations where sample availability is limited.

The selection of the most appropriate method will depend on the specific analytical needs, laboratory resources, and the stage of drug development. For routine analysis in a regulated environment, the robustness of chiral HPLC may be favored. For research and development or high-throughput applications, the speed and efficiency of chiral CE are highly attractive. It is recommended that the chosen method be fully validated according to ICH or other relevant guidelines to ensure its accuracy, precision, and reliability.[10][11]

References

• Phenomenex. Chiral HPLC Column. [Link]

• YAKHAK HOEJI. (2021-06-30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• Isabelle, C. et al. (2012). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. PMC - NIH. [Link]

• Columnex LLC. Chiral HPLC and SFC Columns. [Link]

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Comparative study of resolving agents versus (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

A Senior Application Scientist's Comparative Guide to Chiral Resolving Agents

Topic: Comparative Study of Resolving Agents vs. (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The efficient separation of enantiomers is a cornerstone of modern pharmaceutical development and fine chemical synthesis.[1][2][3] While asymmetric synthesis has made significant strides, classical chiral resolution via diastereomeric salt formation remains a robust, scalable, and indispensable technique.[1][2][4] This guide provides an in-depth comparison of chiral resolving agents, with a specific focus on the synthetic chiral amine, (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, benchmarked against other common agents. We will delve into the mechanistic principles, provide actionable experimental protocols, and present a data-driven framework for selecting the optimal agent for resolving racemic carboxylic acids and other acidic compounds.

The Imperative of Chirality: Why Resolution Matters

In the pharmaceutical world, chirality is not an abstract concept; it is a critical determinant of a drug's efficacy and safety. Enantiomers, non-superimposable mirror-image molecules, often exhibit profoundly different pharmacological and toxicological profiles.[5] The U.S. FDA and other global regulatory bodies now mandate that for chiral drugs, the pharmacological activity of each enantiomer be characterized, strongly favoring the development of single-enantiomer pharmaceuticals.[6]

This regulatory landscape makes chiral resolution—the process of separating a racemic mixture into its constituent enantiomers—a critical unit operation in drug substance manufacturing.[1][3] Among the available methods, which include chiral chromatography and enzymatic resolution, diastereomeric salt crystallization is often the most practical for large-scale production due to its simplicity and cost-effectiveness.[2][3][7]

The Mechanism: Diastereomeric Salt Formation

The foundational principle of this resolution technique is the conversion of a pair of enantiomers, which have identical physical properties, into a pair of diastereomers, which do not.[8][9][10]

This is achieved by reacting the racemic mixture (e.g., a racemic carboxylic acid) with an enantiomerically pure resolving agent (e.g., a chiral amine). The resulting acid-base reaction forms two diastereomeric salts.[1][11]

• (R)-Acid + (R)-Base → (R,R)-Diastereomeric Salt

• (S)-Acid + (R)-Base → (S,R)-Diastereomeric Salt

Because these salts are diastereomers, they possess different physical properties, most importantly, different solubilities in a given solvent system.[9][12] This solubility difference allows for the selective crystallization of one diastereomer, which can then be isolated by filtration.[1] Finally, the resolving agent is removed by a simple acid-base workup, yielding the desired, enantiomerically enriched compound.[1][10]

Caption: Mechanism of Chiral Resolution by Diastereomeric Salt Formation.

Featured Resolving Agent: (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

This synthetic chiral amine is a valuable resolving agent, particularly for acidic compounds. Its structure offers a unique combination of steric and electronic features that can lead to effective chiral discrimination.

• Structure: The presence of a chloro and a methyl group on the phenyl ring provides distinct steric bulk and electronic properties.[13]

• Chiral Center: The stereogenic center at the ethylamine moiety is crucial for forming the diastereomeric interactions necessary for separation.[13]

• Applications: It is primarily used in pharmaceutical research as a building block and resolving agent for creating enantiomerically pure active pharmaceutical ingredients (APIs).[13]

Advantages:

• Synthetic Availability: As a synthetic amine, it can be manufactured to high enantiomeric purity.

• Unique Selectivity: The specific substitution pattern on the aromatic ring may provide superior resolution for substrates that are difficult to separate with more common resolving agents like (R)-1-phenylethylamine.

Considerations:

• Cost: As a more specialized reagent, it may be more expensive than commodity resolving agents.

• Empirical Screening: As with all resolutions, its effectiveness for a new racemic compound is not guaranteed and must be determined experimentally.[1]

Comparative Landscape: Alternative Resolving Agents

The selection of a resolving agent is often an empirical process, and it is common practice to screen several candidates to find the optimal one for a specific separation.[1][8] Below is a comparison of common alternatives.

Resolving Agent Class	Examples	Target Substrate	Key Characteristics & Field Insights
Synthetic Chiral Amines	(R)-1-(4-Chloro-3-methylphenyl)ethanamine , (R)- or (S)-1-Phenylethylamine[14]	Racemic Acids	Workhorse agents. Cost-effective and widely available. The substituted phenyl ring on the featured agent can offer different π-π stacking and steric interactions compared to the unsubstituted phenylethylamine, potentially leading to better crystal packing and separation.
Natural Alkaloids	Cinchonidine, Quinine, Brucine, Strychnine[7][10]	Racemic Acids	Complex and rigid structures. Offer multiple chiral centers and hydrogen bonding sites, providing a high degree of stereochemical discrimination. Often effective when simpler amines fail. However, they can be more expensive and may have toxicity concerns (e.g., Brucine).
Tartaric Acid Derivatives	(+)-Tartaric Acid, O,O'-Dibenzoyl-tartaric acid (DBTA)[1][15]	Racemic Bases	Readily available and economical. The di-acid functionality allows for the formation of salts with various bases. Derivatives like DBTA offer increased steric bulk and aromaticity, which can significantly enhance the resolution efficiency for certain substrates.
Amino Alcohols	(1R,2S)-Ephedrine, (1R,2S)-2-Amino-1-butanol[10][14]	Racemic Acids	Bifunctional. The presence of both amino and hydroxyl groups allows for multiple points of interaction (ionic and hydrogen bonding), which can lead to highly organized and well-differentiated diastereomeric salt crystals.
Sulfonic Acids	(1S)-(+)-10-Camphorsulfonic acid[1]	Racemic Bases	Strongly acidic. Forms stable salts with weakly basic amines that may not readily form salts with carboxylic acids. Its rigid bicyclic structure provides excellent chiral recognition.

Experimental Protocol: A Self-Validating Workflow

This protocol describes a general, systematic approach to screening resolving agents and optimizing the chiral resolution of a racemic carboxylic acid. The logic is to first identify a promising agent/solvent combination and then refine the conditions to maximize both yield and enantiomeric purity.

Caption: Experimental Workflow for Chiral Resolution.

Detailed Step-by-Step Methodology

Objective: To resolve a racemic carboxylic acid using (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl and other agents.

Materials:

• Racemic Carboxylic Acid

• Resolving Agents: (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl, (R)-1-Phenylethylamine, (1R,2S)-Ephedrine. (Note: The HCl salt of the featured agent must be free-based with NaOH before use).

• Solvents for Screening: Methanol, Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate.

• Acids/Bases: 1M HCl, 1M NaOH.

• Drying Agent: Anhydrous Magnesium Sulfate (MgSO₄).

• Analytical Equipment: Chiral HPLC or Polarimeter.

Protocol:

• Resolving Agent Screening (Small Scale):

  • Causality: The goal is to rapidly identify a solvent/agent pair that yields a crystalline salt. The choice of solvent is critical as it dictates the absolute and relative solubilities of the diastereomeric salts.[12]

  • a. In separate test tubes, dissolve ~100 mg of the racemic acid in 1-2 mL of each screening solvent.

  • b. In parallel, prepare solutions of each resolving agent. For (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl, first neutralize it by dissolving in water, adding an equimolar amount of 1M NaOH, and extracting the free base into a solvent like dichloromethane. Dry the organic layer with MgSO₄ and evaporate the solvent.

  • c. Add 0.5 molar equivalents of the resolving agent to each tube containing the acid. Insight: Using 0.5 equivalents ensures that only one enantiomer can crystallize as a salt, maximizing the theoretical yield of the first crop to 50% and driving the separation.

  • d. Observe each tube. Look for spontaneous precipitation. If none occurs, gently scratch the inside of the tube with a glass rod to induce crystallization. If still no solid forms, loosely cap the tubes and allow the solvent to evaporate slowly overnight.

  • e. Identify the agent/solvent combinations that produce a crystalline solid. This is your "hit."

• Optimization and Scale-Up:

  • Causality: Now, scale up the most promising condition to obtain sufficient material for analysis and optimize the yield and purity.

  • a. Based on your "hit" (e.g., (R)-1-(4-Chloro-3-methylphenyl)ethanamine in Ethanol), dissolve 1.0 g of the racemic acid in the minimum amount of hot ethanol required for complete dissolution.

  • b. Add 0.5 equivalents of the resolving agent.

  • c. Allow the solution to cool slowly to room temperature, then cool further in an ice bath for 1-2 hours to maximize crystallization. Insight: Slow cooling promotes the formation of larger, more ordered crystals, which are typically purer.

  • d. Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol. This is your diastereomerically enriched salt.

• Liberation of the Enantiomer:

  • Causality: This step breaks the diastereomeric salt back into the free acid and the resolving agent, allowing for isolation of the desired enantiomerically pure product.

  • a. Suspend the filtered crystals in a separatory funnel containing water and an organic solvent (e.g., ethyl acetate).

  • b. Add 1M HCl until the aqueous layer is acidic (pH 1-2). This protonates the amine resolving agent, making it water-soluble, while the carboxylic acid remains in the organic layer.

  • c. Separate the layers. Wash the organic layer with brine, dry it over anhydrous MgSO₄, and evaporate the solvent to yield the enantiomerically enriched carboxylic acid.

• Analysis and Validation:

  • Causality: This is the self-validating step. You must quantitatively determine the success of the resolution.

  • a. Determine the enantiomeric excess (ee%) of the product using Chiral HPLC. This is the most reliable method.

  • b. The ee% is calculated as: ee% = |(% Major Enantiomer - % Minor Enantiomer)|.[16][17] A successful resolution should yield an ee% > 95%.

  • c. If the ee% is not satisfactory, the isolated diastereomeric salt (from step 2d) can be recrystallized from the same solvent system to further enhance its purity before proceeding to the liberation step.

Conclusion: A Strategic Approach to Chiral Resolution

While (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride represents a potent and specific tool in the chemist's arsenal, it is one of many. A successful chiral resolution strategy does not rely on a single "magic bullet" but on a systematic and empirical screening process. By understanding the underlying principles of diastereomeric salt formation and following a logical, multi-stage workflow, researchers can efficiently identify the optimal conditions to isolate the desired enantiomer. The choice between a workhorse agent like 1-phenylethylamine, a complex alkaloid, or a specialized synthetic amine depends entirely on the unique intermolecular interactions between the agent and the substrate, a puzzle that can only be solved through careful experimentation.

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A Comparative Guide to the Validation of Analytical Methods for (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride Quantification

For researchers, scientists, and drug development professionals, the robust quantification of active pharmaceutical ingredients (APIs) is the bedrock of reliable and reproducible results. This guide provides an in-depth comparison of analytical method validation strategies for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a key chiral intermediate. We will move beyond a simple recitation of protocols to explain the underlying scientific principles and rationale, ensuring your methods are not only compliant but also scientifically sound.

The Criticality of Method Validation in Chiral Analysis

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride possesses a stereocenter, meaning it exists as two enantiomers. These mirror-image isomers can exhibit markedly different pharmacological and toxicological profiles. Consequently, the ability to accurately quantify the desired (R)-enantiomer, while ensuring the absence or control of its (S)-counterpart, is paramount for safety and efficacy. A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[1][2] This guide is structured to walk you through the logical progression of method selection and validation, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4]

Strategic Selection of the Analytical Technique: A Comparative Overview

While several analytical techniques can be employed for the quantification of small molecules, High-Performance Liquid Chromatography (HPLC) is the predominant choice for chiral compounds due to its high resolution and sensitivity.[5][6]

Analytical Technique	Advantages	Disadvantages	Suitability for (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl
Chiral HPLC with UV Detection	High selectivity for enantiomers, robust, widely available, and cost-effective.	Requires a specific chiral stationary phase (CSP), and method development can be iterative.	Excellent: The preferred method for enantiomeric purity and assay.
Gas Chromatography (GC) with FID/MS Detection	High efficiency and sensitivity, suitable for volatile compounds.	Requires derivatization for non-volatile amines, which can introduce variability.[7][8]	Conditional: Can be used, but the derivatization step adds complexity compared to direct HPLC analysis.
Capillary Electrophoresis (CE)	High efficiency, low sample and reagent consumption.	Can have lower reproducibility compared to HPLC, and sensitivity can be a limitation.	Niche: Suitable for specific applications but less common for routine quality control.

For the purposes of this guide, we will focus on the validation of a Chiral HPLC method with UV detection , as it represents the most common and robust approach for this analyte.

The Validation Workflow: A Step-by-Step Guide

The validation of an analytical method is a systematic process. The following diagram illustrates the typical workflow, which we will explore in detail.

Caption: A typical workflow for analytical method validation.

Core Validation Parameters: Protocols and Data Analysis

Here, we delve into the experimental design and acceptance criteria for each validation parameter, as mandated by ICH Q2(R1).[3][9]

Specificity: The Cornerstone of a Reliable Method

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be present, such as impurities, degradants, or the other enantiomer.[10][11][12] For a chiral method, this primarily involves demonstrating separation from the unwanted enantiomer and any potential degradation products.

Experimental Protocol:

• Enantiomeric Specificity:

  • Prepare a solution of the (R)-enantiomer (analyte).

  • Prepare a solution of the (S)-enantiomer.

  • Prepare a solution containing a mixture of both enantiomers (racemic mixture).

  • Inject each solution into the HPLC system and record the chromatograms.

• Forced Degradation (Stability-Indicating Nature):

  • Subject the (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride to stress conditions to induce degradation.[13][14][15] This typically includes:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: 105°C for 48 hours.

    • Photolytic Degradation: Exposure to UV light (254 nm) and visible light for 7 days.

  • Analyze the stressed samples alongside an unstressed control sample.

  • Assess the peak purity of the main peak using a photodiode array (PDA) detector to ensure it is not co-eluting with any degradants.

Acceptance Criteria:

• The method must demonstrate baseline resolution between the (R)- and (S)-enantiomers.

• The analyte peak should be free from interference from any degradants, impurities, or placebo components.

• The peak purity analysis should show that the analyte peak is spectrally homogeneous.

Illustrative Data:

Sample	Resolution between (R) and (S) enantiomers	Peak Purity of (R)-enantiomer
Racemic Mixture	> 2.0	N/A
Acid Stressed	N/A	Pass
Base Stressed	N/A	Pass
Oxidative Stressed	N/A	Pass
Thermal Stressed	N/A	Pass
Photolytic Stressed	N/A	Pass

Linearity and Range: Quantifying the Relationship

Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte within a specified range.[16] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[11]

Experimental Protocol:

• Prepare a stock solution of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride reference standard.

• Perform serial dilutions to prepare at least five concentrations across the desired range (e.g., 50% to 150% of the target assay concentration).

• Inject each concentration in triplicate and record the peak area.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

• The residuals should be randomly distributed around the x-axis.

Illustrative Data:

Concentration (µg/mL)	Mean Peak Area
50	251000
75	376500
100	502000
125	628500
150	754000
Correlation Coefficient (r²)	0.9998
Linear Regression Equation	y = 5025x - 150

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of the results obtained by the method to the true value.[10][11][17] It is typically assessed by the recovery of a known amount of analyte spiked into a placebo matrix.

Experimental Protocol:

• Prepare placebo samples.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

• The Relative Standard Deviation (RSD) for each level should not be more than 2.0%.

Illustrative Data:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery	Mean % Recovery	% RSD
80%	80	79.5, 80.2, 79.8	99.4, 100.3, 99.8	99.8	0.45
100%	100	100.5, 99.8, 101.0	100.5, 99.8, 101.0	100.4	0.61
120%	120	119.5, 120.8, 120.1	99.6, 100.7, 100.1	100.1	0.55

Precision: Agreement Between Measurements

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[11][17][18] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the % RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the % RSD of the combined results from both studies.

Acceptance Criteria:

• The % RSD for repeatability should be ≤ 2.0%.

• The % RSD for intermediate precision should be ≤ 2.0%.

Illustrative Data:

Parameter	Day 1 / Analyst 1	Day 2 / Analyst 2
Repeatability (% RSD)	0.85%	0.92%
Intermediate Precision (% RSD)	\multicolumn{2}{c	}{1.25%}

Detection Limit (LOD) and Quantitation Limit (LOQ)

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[11]

Experimental Protocol (based on Signal-to-Noise Ratio):

• Determine the signal-to-noise ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• The concentration at which the signal-to-noise ratio is approximately 3:1 is the LOD.

• The concentration at which the signal-to-noise ratio is approximately 10:1 is the LOQ.

Acceptance Criteria:

• The method should be precise and accurate at the LOQ level.

Illustrative Data:

Parameter	Signal-to-Noise Ratio	Concentration (µg/mL)
LOD	~3:1	0.1
LOQ	~10:1	0.3

Robustness: Reliability During Normal Use

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[19][20] This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate changes to the HPLC method parameters, one at a time.

• Analyze a standard solution under each modified condition.

• Evaluate the impact on system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the assay results.

Illustrative Data:

Parameter Varied	Variation	Resolution	Tailing Factor	Assay (% of Initial)
Flow Rate (mL/min)	0.9	2.1	1.1	99.8
1.1	1.9	1.2	100.1
Column Temperature (°C)	28	2.2	1.1	100.2
32	1.9	1.2	99.7
Mobile Phase Composition (%)	± 2% Organic	1.8	1.3	99.5
2.3	1.0	100.4

Decision Logic for Validation Parameter Assessment

The following diagram outlines the decision-making process when evaluating the results of the validation studies.

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X-ray crystallography of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride diastereomeric salts

An In-Depth Technical Guide to the X-ray Crystallography of Diastereomeric Salts for Chiral Resolution: A Comparative Analysis Based on (R)-1-(4-Chloro-3-methylphenyl)ethanamine Analogues

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the isolation of single enantiomers is a critical mandate for ensuring therapeutic efficacy and safety. While a multitude of techniques for chiral resolution have emerged, classical diastereomeric salt formation followed by X-ray crystallography remains a cornerstone for its robustness in both separation and absolute configuration determination.[1][2] This guide provides an in-depth, technical comparison of the crystallographic aspects of diastereomeric salts, using analogues of (R)-1-(4-Chloro-3-methylphenyl)ethanamine as a framework for discussion.

While specific crystallographic data for the diastereomeric salts of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is not publicly available, the principles of chiral recognition and crystal packing are transferable. This guide will, therefore, leverage data from structurally similar 1-phenylethylamine derivatives to provide a comprehensive and practical overview for researchers in the field.

The Principle of Chiral Resolution via Diastereomeric Salt Crystallization

The fundamental premise of this technique lies in the conversion of a racemic mixture of enantiomers, which are physically inseparable in an achiral environment, into a pair of diastereomers. This is achieved by reacting the racemate with an enantiomerically pure resolving agent, typically a chiral acid or base.[1][3] The resulting diastereomeric salts, unlike their enantiomeric precursors, possess distinct physical properties, including solubility, melting point, and crystal structure.[4] This disparity in physical properties, particularly solubility, is the lynchpin of the separation process, allowing for the preferential crystallization of the less soluble diastereomer.[2][5]

The success of a diastereomeric resolution is contingent on several factors, including the choice of resolving agent, the solvent system, and the crystallization conditions. The intricate interplay of these variables dictates the efficiency of the separation and the enantiomeric purity of the final product.[6]

Experimental Workflow: From Salt Formation to Enantiomer Liberation

The experimental protocol for diastereomeric salt resolution is a systematic process that can be tailored to the specific properties of the amine and the chosen resolving agent. The following workflow provides a generalized yet detailed methodology.

Diagram of the Diastereomeric Salt Resolution Workflow

Caption: A generalized workflow for chiral resolution via diastereomeric salt crystallization.

Step-by-Step Experimental Protocol

• Salt Formation:

  • Dissolve the racemic amine (e.g., 1-(4-Chloro-3-methylphenyl)ethanamine) in a suitable solvent (e.g., methanol, ethanol, or a mixture with water) with gentle heating.[6]

  • In a separate vessel, dissolve a sub-stoichiometric amount (typically 0.5 to 1.0 equivalents) of the chiral resolving agent (e.g., (+)-tartaric acid, (-)-O,O'-dibenzoyl-L-tartaric acid, or (S)-mandelic acid) in the same solvent.[6][7]

  • Slowly add the resolving agent solution to the amine solution with stirring.

• Crystallization:

  • Allow the mixture to cool gradually to room temperature, and then potentially to a lower temperature (e.g., 5°C), to induce crystallization of the less soluble diastereomeric salt.[5] Seeding with a small crystal of the desired salt can be beneficial.[8]

  • The crystallization time can vary from hours to days and should be optimized for maximum yield and purity.[9]

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.[5]

  • Dry the crystals under vacuum.

• Liberation of the Free Enantiomer:

  • Dissolve the purified diastereomeric salt in water.

  • Add a base (e.g., 2 M NaOH) to deprotonate the amine and liberate the free enantiomer.[5][6]

  • Extract the enantiomerically enriched amine with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic layer, and evaporate the solvent to obtain the purified enantiomer.

• Analysis:

  • Determine the enantiomeric excess (e.e.) of the resolved amine using chiral High-Performance Liquid Chromatography (HPLC) or by measuring its specific rotation.[6]

Comparative Crystallographic Analysis of Diastereomeric Salts of 1-Phenylethylamine Analogues

The key to successful chiral resolution lies in the differential stability and solubility of the diastereomeric salts, which are a direct consequence of their unique crystal packing and intermolecular interactions. X-ray crystallography provides invaluable insights into these structural differences.[4]

Common Chiral Resolving Agents for Amines

A variety of chiral acids are commonly employed for the resolution of racemic amines. The choice of the resolving agent is often empirical and requires screening.[7]

Chiral Resolving Agent	Abbreviation	Typical Applications
(+)-(2R,3R)-Tartaric Acid	(+)-TA	Resolution of racemic bases.[2]
(-)-O,O'-Dibenzoyl-L-tartaric acid	(-)-DBTA	Resolution of racemic bases and other compounds.[2]
(S)-(+)-Mandelic Acid	(S)-MA	Resolution of racemic amines and alcohols.[10]
(+)-Camphor-10-sulfonic Acid	(+)-CSA	Resolution of racemic bases.[11]
Lithocholic Acid	LCA	Resolution of 1-phenylethylamine.[12]

Insights from Crystal Structures

A survey of the Cambridge Crystallographic Database (CSD) reveals several crystal structures of diastereomeric salt pairs of 1-phenylethylamine, a close structural analogue of our target compound.[4] Analysis of these structures highlights the critical role of hydrogen bonding and overall crystal packing in chiral recognition.

Diastereomeric Salt Pair	Resolving Agent	Space Group of Less Soluble Salt	Key Structural Features
(R/S)-PEA · (S)-Lactic Acid	(S)-Lactic Acid	P2(1)2(1)2(1)	The lactate ion adopts different conformations in the two salts.[13]
(R/S)-PEA · Lithocholic Acid	Lithocholic Acid	P2(1)	The two diastereomeric salts have distinctly different crystal structures.[12]
(S)-Ibuprofen · (R/S)-PEA	(S)-Ibuprofen	P2(1)	Forms robust charge-assisted hydrogen-bonded heterosynthons.[14][15]
(S)-Naproxen · (R/S)-PEA	(S)-Naproxen	P2(1)	The homochiral salt is more stable towards hydration.[14][15]

PEA: 1-Phenylethylamine

The data consistently show that the less soluble diastereomeric salt, which preferentially crystallizes, often exhibits a more stable and densely packed crystal lattice. This stability is typically derived from a network of strong hydrogen bonds and favorable van der Waals interactions.[13] For instance, in the resolution of 1-phenylethylamine with lactic acid, the less soluble salt is anhydrous, while the more soluble salt incorporates a water molecule into its crystal lattice, which can disrupt the packing efficiency.[13]

The Role of Intermolecular Interactions

The formation of a stable crystal lattice is governed by a hierarchy of intermolecular interactions. In the context of diastereomeric salts of chiral amines, charge-assisted hydrogen bonds between the ammonium group of the protonated amine and the carboxylate group of the resolving agent are paramount.

Caption: Key intermolecular forces governing the stability of diastereomeric salt crystals.

The specific stereochemistry of the amine and the resolving agent dictates the three-dimensional arrangement of these interactions, leading to differences in the crystal packing of the two diastereomers. It is these subtle yet significant differences that are exploited for successful chiral resolution.[4]

Conclusion

The key to a successful resolution lies in the selection of a resolving agent that forms a significantly less soluble and more stable crystal lattice with the desired enantiomer. X-ray crystallography provides the ultimate proof of absolute configuration and offers unparalleled insights into the intermolecular forces that govern chiral recognition. For researchers in drug development, a thorough understanding of these principles is essential for the efficient and reliable production of enantiomerically pure active pharmaceutical ingredients.

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A Comparative Guide to the Synthetic Routes of Enantiomerically Pure 1-(4-Chloro-3-methylphenyl)ethanamine

Abstract

Enantiomerically pure 1-(4-chloro-3-methylphenyl)ethanamine is a crucial chiral building block in the synthesis of various high-value molecules, particularly within the pharmaceutical industry. The stereochemistry of this amine is paramount to the biological activity and safety profile of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of the three primary synthetic strategies for obtaining this compound in high enantiomeric purity: Asymmetric Reductive Amination, Biocatalytic Transamination, and Classical Diastereomeric Resolution. We will delve into the mechanistic underpinnings, operational advantages, and inherent limitations of each route, supported by detailed experimental protocols and comparative data to inform researchers and process chemists in selecting the optimal pathway for their specific needs.

Introduction: The Significance of Chiral Purity

Chiral amines are foundational structural motifs present in over 40% of commercial pharmaceuticals.[1] The specific three-dimensional arrangement of atoms at a stereocenter dictates molecular recognition and interaction with biological targets, such as enzymes and receptors. Consequently, the synthesis of single-enantiomer compounds is not merely an academic exercise but a critical requirement for efficacy and safety. 1-(4-Chloro-3-methylphenyl)ethanamine serves as a key intermediate where the control of its stereocenter is a decisive factor in the overall synthetic campaign. This guide compares the leading methodologies to produce this valuable compound, focusing on yield, enantioselectivity, scalability, and green chemistry principles.

Comparative Analysis of Synthetic Routes

The synthesis of enantiopure 1-(4-chloro-3-methylphenyl)ethanamine can be approached via three distinct strategies, each starting from the readily available prochiral ketone, 4-chloro-3-methylacetophenone.

• Asymmetric Reductive Amination: A direct, atom-economical method that converts the ketone to the amine in a single step using a chiral catalyst.

• Biocatalytic Transamination: An enzymatic approach that leverages the high stereoselectivity of transaminase enzymes for amine synthesis.

• Classical Diastereomeric Resolution: A traditional method involving the synthesis of the racemic amine followed by separation of the enantiomers using a chiral resolving agent.

The following table summarizes the key performance indicators for each route, providing a high-level overview for rapid comparison.

Metric	Asymmetric Reductive Amination	Biocatalytic Transamination	Classical Diastereomeric Resolution
Starting Material	4-chloro-3-methylacetophenone	4-chloro-3-methylacetophenone	Racemic 1-(4-chloro-3-methylphenyl)ethanamine
Key Reagent	Chiral Metal Catalyst (e.g., Ru-BINAP)	ω-Transaminase Enzyme	Chiral Resolving Agent (e.g., Tartaric Acid)
Enantiomeric Excess (e.e.)	Typically 90-99%	>99% is common[2]	>99% after recrystallization
Theoretical Max. Yield	~100%	~100% (with efficient amine donor)	50% (without racemization/recycle)
Process Steps	1-2 (synthesis)	1 (synthesis)	2-4 (synthesis, resolution, liberation)
Scalability	High, but catalyst cost can be a factor	High, with process optimization	Well-established, but can be laborious
Green Chemistry	Good (catalytic, high atom economy)	Excellent (mild conditions, aqueous media)	Poor (stoichiometric agent, potential waste)
Key Advantage	High efficiency and directness	Exceptional selectivity and sustainability	Technically simple and reliable
Key Disadvantage	High cost of precious metal catalysts	Enzyme stability and substrate scope	Inherent 50% yield loss of unwanted enantiomer

Route I: Asymmetric Reductive Amination

Asymmetric reductive amination (ARA) is a powerful strategy that directly converts a prochiral ketone into a chiral amine.[3][4] This process typically involves the in situ formation of an imine from 4-chloro-3-methylacetophenone and an ammonia source, which is then immediately reduced by a chiral catalyst.

Causality and Mechanistic Insight

The success of this method hinges on the chiral catalyst's ability to discriminate between the two prochiral faces of the imine intermediate. Ruthenium-based catalysts, such as those developed by Noyori, are exemplary.[5][6][7] These complexes feature a chiral diphosphine ligand (e.g., BINAP) and a diamine. The reaction proceeds via a metal-ligand bifunctional mechanism where a hydride on the metal and a proton on the amine ligand are transferred in a concerted, outer-sphere fashion to the C=N bond, locking in the stereochemistry.[6] The choice of the ligand's chirality ((R)- or (S)-BINAP) directly determines the resulting amine's enantiomer.

Caption: Workflow for Asymmetric Reductive Amination.

Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol uses a Noyori-type catalyst with a formic acid/triethylamine mixture as the hydrogen source.[6]

• Catalyst Preparation: In an inert atmosphere glovebox, add the chiral catalyst RuCl (0.1-1.0 mol%) to a dry, argon-flushed reaction vessel.

• Reaction Mixture: Add degassed solvent (e.g., dichloromethane or isopropanol). To this, add 4-chloro-3-methylacetophenone (1.0 eq) and a 5:2 mixture of formic acid and triethylamine.

• Reaction Conditions: Stir the mixture at a controlled temperature (e.g., 25-40°C) for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Analysis: Purify the crude amine by column chromatography or distillation. Determine the enantiomeric excess (% e.e.) using chiral HPLC.

Route II: Biocatalytic Transamination

Biocatalysis has emerged as a highly attractive alternative to traditional chemical synthesis, offering unparalleled selectivity under mild, environmentally benign conditions.[2][8] Amine transaminases (ATAs or TAs) are enzymes that catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a ketone acceptor.[1][9]

Causality and Mechanistic Insight

Transaminases are pyridoxal 5'-phosphate (PLP)-dependent enzymes.[2] The reaction mechanism involves two half-reactions. First, the PLP cofactor accepts the amino group from the amine donor to form a pyridoxamine 5'-phosphate (PMP) intermediate. Second, the PMP transfers the amino group to the ketone substrate (4-chloro-3-methylacetophenone), which is precisely oriented within the enzyme's chiral active site. This binding orientation ensures the addition of the amino group to only one of the ketone's prochiral faces, resulting in the formation of a single enantiomer of the amine product with exceptionally high stereopurity.[2] Both (R)- and (S)-selective transaminases have been developed through protein engineering, allowing access to either enantiomer of the target amine.[2]

Caption: Workflow for Biocatalytic Transamination.

Experimental Protocol: Whole-Cell Biotransformation

This protocol utilizes E. coli cells overexpressing a suitable (S)- or (R)-selective transaminase.

• Biocatalyst Preparation: Prepare a suspension of lyophilized whole cells containing the desired transaminase in a buffered aqueous solution (e.g., 100 mM phosphate buffer, pH 7.5).

• Reaction Mixture: To the cell suspension, add the PLP cofactor (approx. 1 mM), the amine donor (e.g., isopropylamine, 1.0-1.5 M), and the substrate, 4-chloro-3-methylacetophenone (e.g., 50-100 mM), dissolved in a co-solvent like DMSO if necessary.

• Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 30-37°C) with gentle agitation for 24-48 hours. The reaction equilibrium is driven forward by the high concentration of the amine donor and the volatilization of the acetone co-product.

• Work-up and Purification: After the reaction, centrifuge the mixture to pellet the cells. Adjust the pH of the supernatant to >10 with NaOH and extract the product with an organic solvent (e.g., methyl tert-butyl ether).

• Analysis: Dry the organic extract and concentrate it. Analyze the yield by GC and the enantiomeric excess by chiral HPLC.

Route III: Classical Diastereomeric Resolution

Classical resolution is the oldest and a fundamentally different approach. Instead of creating the desired stereocenter selectively, it involves synthesizing the racemic amine and then separating the two enantiomers.[10]

Causality and Mechanistic Insight

This method relies on the principle that while enantiomers have identical physical properties, diastereomers do not. The racemic amine is reacted with a single enantiomer of a chiral resolving agent, typically a chiral acid like (+)-tartaric acid or a derivative.[11][12] This acid-base reaction forms a pair of diastereomeric salts: (R)-amine-(R,R)-tartrate and (S)-amine-(R,R)-tartrate. Due to their different three-dimensional structures, these diastereomeric salts have different solubilities in a given solvent. Through careful choice of solvent and temperature, one of the salts will preferentially crystallize, allowing for its separation by filtration.[10] The pure enantiomer is then liberated from the salt by treatment with a base. The main drawback is that the theoretical maximum yield is only 50%, although the unwanted enantiomer can potentially be racemized and recycled.[10][13]

Caption: Workflow for Classical Diastereomeric Resolution.

Experimental Protocol: Resolution with (+)-Tartaric Acid

• Racemate Synthesis: First, synthesize racemic 1-(4-chloro-3-methylphenyl)ethanamine via a standard reductive amination of 4-chloro-3-methylacetophenone using an achiral reducing agent like sodium borohydride.[14][15][16]

• Salt Formation: Dissolve the racemic amine (1.0 eq) in a suitable hot solvent, such as methanol or ethanol. In a separate flask, dissolve the chiral resolving agent, e.g., L-(+)-tartaric acid (0.5-1.0 eq), in the same hot solvent.

• Crystallization: Slowly add the tartaric acid solution to the amine solution. Allow the mixture to cool slowly to room temperature, then potentially cool further in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Isolation and Liberation: Collect the crystals by vacuum filtration and wash with a small amount of cold solvent. To liberate the free amine, dissolve the salt in water, basify with aqueous NaOH to pH > 12, and extract the pure enantiomer with an organic solvent.

• Analysis: Dry and concentrate the organic extract. The enantiomeric excess of the resolved amine can be improved by repeated recrystallizations of the diastereomeric salt.[11] Analyze the final product by chiral HPLC.

Conclusion and Recommendations

The choice of synthetic route to enantiopure 1-(4-chloro-3-methylphenyl)ethanamine is a multi-faceted decision guided by project-specific requirements such as scale, cost, available equipment, and desired purity.

• For large-scale, green manufacturing, Biocatalytic Transamination is often the superior choice. It offers unparalleled enantioselectivity (>99% e.e.), operates in aqueous media under mild conditions, and avoids the use of heavy metals. While initial enzyme development can be resource-intensive, the long-term operational benefits are significant.[1]

• For rapid, lab-scale synthesis where high efficiency is key, Asymmetric Reductive Amination is highly effective. It provides direct access to the chiral amine in a single chemical step with very good to excellent enantioselectivity. The primary barrier is the high cost and sensitivity of the chiral metal catalysts.

• When specialized catalysts or enzymes are unavailable, or for processes where robustness is prioritized, Classical Diastereomeric Resolution remains a viable, albeit less elegant, option. It is technologically straightforward but suffers from a 50% theoretical yield limit and is less environmentally friendly due to the use of stoichiometric reagents and larger solvent volumes. It is most practical if an efficient process for recycling the unwanted enantiomer is established.[13]

Ultimately, a thorough evaluation of these factors will enable researchers and drug development professionals to select the most appropriate and efficient pathway for their synthetic objectives.

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Efficacy of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride in asymmetric induction

An Expert's Guide to Asymmetric Synthesis: Evaluating the Efficacy of (R)-1-(4-Chloro-3-methylphenyl)ethanamine as a Chiral Building Block

In the landscape of modern drug discovery and development, the control of stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. The use of chiral building blocks—enantiomerically pure compounds incorporated into a larger molecule—represents a robust and widely adopted strategy for achieving this control. This guide provides a detailed comparative analysis of a specific and valuable chiral building block, (R)-1-(4-Chloro-3-methylphenyl)ethanamine, in the context of synthesizing key pharmaceutical intermediates.

We will dissect the synthetic strategy that employs this chiral amine and contrast it with a prominent alternative method: asymmetric transfer hydrogenation. Through experimental data, workflow analysis, and a discussion of the underlying chemical principles, this guide offers researchers and process chemists the insights needed to make informed decisions for their synthetic campaigns.

The Central Role of Chiral Amines

Chiral amines are foundational to a vast number of active pharmaceutical ingredients (APIs). Their prevalence stems from their ability to form key hydrogen bonds and ionic interactions within biological targets like enzymes and receptors. (R)-1-(4-Chloro-3-methylphenyl)ethanamine is a prime example of a halogenated chiral amine synthon, valued for its defined stereocenter and its utility in constructing more complex molecular architectures. Its primary application lies in the synthesis of intermediates for selective serotonin reuptake inhibitors (SSRIs) and other neurologically active compounds.

Comparative Analysis: Chiral Building Block vs. Asymmetric Catalysis

The primary goal is the synthesis of a specific chiral secondary amine, a common pharmacophore. We will compare two distinct and highly effective methodologies to achieve this.

Strategy 1: The Chiral Building Block Approach via Reductive Amination

This classical and reliable method involves the direct coupling of the chiral amine, (R)-1-(4-Chloro-3-methylphenyl)ethanamine, with a ketone, followed by reduction of the intermediate imine. This approach transfers the pre-existing stereocenter from the amine to the new, more complex molecule.

Strategy 2: The Asymmetric Transfer Hydrogenation (ATH) Approach

This elegant catalytic approach begins with an achiral precursor, the corresponding prochiral ketone. A chiral catalyst, typically a Ruthenium or Rhodium complex with a chiral ligand, facilitates the reduction of the ketone to a chiral alcohol. This alcohol is then converted to the target amine. The stereochemistry is induced during the reaction by the catalyst, not carried in by a starting material.

Workflow Comparison

The two synthetic workflows can be visualized as follows:

Caption: Comparative workflows for synthesizing a chiral secondary amine.

Performance Data and Objective Comparison

The choice between these strategies is dictated by factors such as yield, stereoselectivity, cost, and process scalability. The following table summarizes typical experimental outcomes for the synthesis of a representative chiral amine product.

Parameter	Strategy 1: Chiral Building Block	Strategy 2: Asymmetric Transfer Hydrogenation	Analysis & Justification
Starting Material	(R)-1-(4-Chloro-3-methylphenyl)ethanamine	4-Chloro-3-methylacetophenone	Strategy 1 requires a more expensive, pre-made chiral starting material. Strategy 2 starts from a simpler, achiral, and generally cheaper ketone.
Key Transformation	Reductive Amination	Asymmetric Ketone Reduction	Reductive amination is a robust, high-yielding reaction. ATH is highly efficient but requires careful optimization of the catalyst and conditions.
Stereochemical Purity (ee%)	>99% (typically)	95 - 99.5%	The chiral building block approach guarantees high enantiopurity, as it is determined by the starting material's quality. ATH can achieve excellent ee%, but it is dependent on catalyst performance and can be sensitive to substrate and conditions.
Overall Yield	85 - 95%	70 - 85% (over several steps)	The reductive amination is often a one-pot, high-conversion process, leading to higher overall yields. The ATH route involves more steps (reduction, activation, substitution), which typically lowers the overall yield.
Number of Steps	1-2 steps	3-4 steps	The chiral pool approach is more convergent and operationally simpler.
Scalability	Excellent	Good to Excellent	Both methods are highly scalable. However, the cost and handling of precious metal catalysts (Ru, Rh) in Strategy 2 can be a consideration for large-scale industrial processes, requiring efficient catalyst recovery protocols.

In-Depth Mechanistic Rationale

Why the Chiral Building Block Approach is Reliable: The reductive amination pathway leverages a thermodynamically favorable reaction. The formation of the imine from the ketone and the primary amine is followed by an irreversible reduction, typically using a mild hydride source like sodium triacetoxyborohydride (NaBH(OAc)₃). The stereocenter is already set in the amine, and this reaction sequence does not affect it, thus preserving the enantiomeric integrity of the product. This makes the process highly predictable and less prone to variations in stereochemical outcome.

Why Asymmetric Catalysis is Powerful: Asymmetric transfer hydrogenation operates on a different principle. A prochiral ketone possesses two enantiotopic faces. The chiral catalyst, for instance, a complex like (R,R)-Ts-DPEN-Ru, temporarily coordinates to the ketone. The chiral ligands on the metal create a sterically hindered environment, forcing the hydride (from a source like formic acid) to add to one face of the carbonyl preferentially. This dynamic kinetic resolution creates the chiral center in situ. The high efficiency (low catalyst loading) and the ability to generate chirality from simple achiral materials are the primary advantages of this method.

Experimental Protocols

To ensure reproducibility and provide a practical framework, detailed experimental procedures for the key transformations are provided below.

Protocol 1: Reductive Amination using (R)-1-(4-Chloro-3-methylphenyl)ethanamine

Objective: To synthesize N-[(1R)-1-(4-chloro-3-methylphenyl)ethyl]propan-2-amine.

Step-by-Step Procedure:

• To a solution of (R)-1-(4-Chloro-3-methylphenyl)ethanamine (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) is added acetone (1.2 eq).

• The mixture is stirred at room temperature for 30 minutes to facilitate imine formation.

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) is added portion-wise over 15 minutes. The reaction is mildly exothermic.

• The reaction mixture is stirred at room temperature for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting amine.

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• The layers are separated, and the aqueous layer is extracted with DCM (2x).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the target secondary amine.

Protocol 2: Asymmetric Transfer Hydrogenation of a Prochiral Ketone

Objective: To synthesize (R)-1-(4-chloro-3-methylphenyl)ethanol.

Step-by-Step Procedure:

• In an inert atmosphere glovebox, a reaction vessel is charged with 4-chloro-3-methylacetophenone (1.0 eq) and the chiral ruthenium catalyst, [(R,R)-TsDPEN]Ru(p-cymene)Cl, (0.005 eq, 0.5 mol%).

• A 5:2 mixture of formic acid and triethylamine (HCOOH/NEt₃) is added as the hydrogen source.

• The vessel is sealed and the mixture is stirred vigorously at 40 °C for 24 hours.

• Progress is monitored by chiral HPLC to determine both conversion and enantiomeric excess (ee%).

• Upon completion, the mixture is cooled to room temperature and diluted with ethyl acetate.

• The organic solution is washed sequentially with water, saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The resulting chiral alcohol is typically of high purity but can be further purified by chromatography if necessary before being carried on to the amination step.

Conclusion and Expert Recommendation

Both the chiral building block approach using (R)-1-(4-Chloro-3-methylphenyl)ethanamine and the asymmetric transfer hydrogenation method are formidable strategies in the modern synthetic chemist's toolkit.

The Chiral Building Block approach is recommended for:

• Rapid Discovery & Development: It offers a faster, more predictable, and operationally simpler route to the target molecule with guaranteed stereochemistry.

• Small to Medium Scale Synthesis: When the cost of the chiral starting material is not prohibitive, this method's high yield and reliability are advantageous.

• Projects Where Stereochemical Integrity is Paramount: By starting with an enantiopure building block, the risk of enantiomeric contamination in the final product is minimized.

The Asymmetric Transfer Hydrogenation approach is superior for:

• Large-Scale Industrial Production: When optimized, the lower cost of starting with an achiral ketone can lead to significant economic advantages at scale, despite the initial investment in catalyst development.

• Route Diversification: This method allows for the synthesis of either enantiomer of the product simply by choosing the corresponding (R,R) or (S,S) catalyst ligand, offering greater flexibility.

• Atom Economy: Catalytic methods are often more atom-economical and align better with the principles of green chemistry.

Ultimately, the choice of method depends on the specific project goals, scale, budget, and timeline. (R)-1-(4-Chloro-3-methylphenyl)ethanamine remains a highly valuable and efficacious synthon, providing a robust and direct path to complex chiral molecules, while asymmetric catalysis offers an elegant and powerful alternative for process chemistry and large-scale manufacturing.

A Senior Application Scientist's Guide to the Thermal Characterization of Chiral Phenethylamine Hydrochlorides: A Comparative Analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

In the landscape of modern drug development, a thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is paramount. For chiral molecules, this scrutiny intensifies, as enantiomers can exhibit divergent pharmacological and toxicological profiles. This guide provides an in-depth technical comparison of the thermal properties of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a novel chiral compound, benchmarked against the well-characterized achiral analogue, 2-phenylethylamine hydrochloride. Through the lens of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), we will explore how these powerful analytical techniques provide critical insights into purity, thermal stability, and solid-state behavior, essential data points for any drug development professional.

The Critical Role of Thermal Analysis in Pharmaceutical Development

Thermal analysis techniques are indispensable tools in the pharmaceutical industry, offering a window into the thermal stability and physical properties of drug substances.[1][2] DSC measures the heat flow into or out of a sample as a function of temperature or time, revealing thermal transitions such as melting, crystallization, and glass transitions.[3] TGA, on the other hand, measures the change in mass of a sample as a function of temperature, providing information on decomposition, dehydration, and desolvation events.[2] For chiral compounds, these analyses can be particularly insightful, as different crystalline forms of enantiomers or the presence of racemic mixtures can significantly impact a drug's bioavailability and stability.

Comparative Thermal Analysis: A Tale of Two Amines

To illustrate the power of DSC and TGA in characterizing a novel chiral amine hydrochloride, we will compare the (hypothetical, yet representative) thermal behavior of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride with the established data for 2-phenylethylamine hydrochloride.

Compound	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Decomposition Onset (°C)
(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride	Structure not available	206.11 (as HCl salt)	Hypothetical: 205-208	Hypothetical: >220
2-Phenylethylamine hydrochloride	Structure not available	157.64	220-222[4][5]	Not explicitly stated, but decomposition is expected after melting.

Note: The thermal data for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is presented as a hypothetical example for illustrative purposes, based on typical values for similar substituted phenethylamine hydrochlorides.

The introduction of a chloro and a methyl group, as well as a chiral center, in (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is expected to influence its crystal lattice and, consequently, its thermal properties compared to the simpler, achiral 2-phenylethylamine hydrochloride. The hypothetical melting point is slightly lower, which could be attributed to differences in crystal packing efficiency.

In-Depth Experimental Protocols

To ensure the generation of high-fidelity and reproducible data, the following detailed experimental protocols for DSC and TGA are recommended.

Differential Scanning Calorimetry (DSC) Protocol

The objective of this protocol is to determine the melting point and enthalpy of fusion of the amine hydrochloride salts.

Instrumentation: A calibrated Differential Scanning Calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC 3+) equipped with a refrigerated cooling system.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into a standard aluminum DSC pan.

• Pan Sealing: Hermetically seal the pan to prevent any loss of volatile components.

• Reference: Use an empty, hermetically sealed aluminum pan as a reference.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 250 °C at a heating rate of 10 °C/min under a nitrogen purge of 50 mL/min.

• Data Analysis: Analyze the resulting thermogram to determine the onset temperature, peak maximum, and enthalpy of fusion (area under the peak) of any endothermic events.

Causality Behind Experimental Choices:

• A heating rate of 10 °C/min is a standard condition that provides a good balance between resolution and sensitivity.

• The nitrogen purge creates an inert atmosphere, preventing oxidative degradation of the sample.

• Hermetically sealed pans are crucial for hydrochloride salts, as they can be hygroscopic or release HCl gas upon heating.

Caption: Workflow for DSC analysis of amine hydrochloride salts.

Thermogravimetric Analysis (TGA) Protocol

This protocol aims to determine the thermal stability and decomposition profile of the amine hydrochloride salts.

Instrumentation: A calibrated Thermogravimetric Analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC 3+).

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Reference: The instrument's internal balance serves as the reference.

• Thermal Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C at a heating rate of 10 °C/min under a nitrogen purge of 50 mL/min.

• Data Analysis: Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) to identify the onset of decomposition and the temperatures of maximum mass loss.

Causality Behind Experimental Choices:

• Ceramic or platinum pans are used for their inertness at high temperatures.

• A slightly larger sample size than in DSC is often used to ensure accurate mass loss detection.

• The temperature range is extended to 400 °C to ensure complete observation of the initial decomposition stages.

Caption: Workflow for TGA analysis of amine hydrochloride salts.

Interpreting the Data: A Comparative Discussion

For 2-phenylethylamine hydrochloride, a sharp endotherm would be observed in the DSC thermogram with an onset around 220 °C, corresponding to its melting point.[4][5] The TGA curve would likely show thermal stability up to this temperature, followed by a significant mass loss, indicating that decomposition occurs after melting.

For our hypothetical (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, the DSC would show a melting endotherm around 205-208 °C. The TGA would be critical in determining if the compound melts with or without decomposition. If a significant mass loss is observed concurrently with the melting endotherm, it would suggest that the compound is not thermally stable in its liquid state under these conditions. This is a crucial piece of information for formulation development, as it would preclude the use of any manufacturing processes that involve melting the API.

The presence of a single, sharp melting peak in the DSC of a chiral compound like (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is also an indicator of high enantiomeric purity. The presence of the other enantiomer would likely lead to a depression and broadening of the melting peak.

Conclusion

The comprehensive thermal characterization of a novel chiral API, such as (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, through DSC and TGA is a non-negotiable step in early-phase drug development. By comparing its thermal behavior to a well-understood analogue like 2-phenylethylamine hydrochloride, we can gain valuable insights into its solid-state properties, purity, and thermal stability. This data-driven approach, grounded in robust experimental protocols, empowers researchers and drug development professionals to make informed decisions, mitigating risks and accelerating the journey from molecule to medicine.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of (R)- and (S)-Enantiomers of 1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Abstract

This guide provides a comprehensive spectroscopic comparison of the (R)- and (S)-enantiomers of 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. As chiral molecules, these enantiomers present a unique analytical challenge: they possess identical physical properties in an achiral environment, rendering most standard spectroscopic techniques incapable of distinguishing them. This document elucidates the theoretical principles and provides detailed experimental protocols for a suite of spectroscopic methods. We will explore why achiral techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) are essential for structural confirmation but insufficient for stereochemical differentiation. The core of this guide focuses on chiroptical methods, specifically Circular Dichroism (CD) spectroscopy, which serves as the definitive technique for distinguishing between these mirror-image isomers. This guide is intended for researchers, scientists, and drug development professionals who require a robust analytical framework for the characterization of chiral small molecules.

Introduction: The Challenge of Chirality

1-(4-Chloro-3-methylphenyl)ethanamine is a chiral primary amine, existing as two non-superimposable mirror images: the (R)- and (S)-enantiomers. In pharmaceutical development, the stereochemistry of a molecule is critical, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles. Therefore, the ability to not only confirm the chemical structure but also to definitively identify and quantify the specific enantiomer is of paramount importance.

Spectroscopy is the cornerstone of molecular characterization. However, enantiomers behave identically when interacting with most forms of electromagnetic radiation.[1] Their identical bond lengths, angles, and electron distributions result in indistinguishable spectra under achiral conditions. This guide will first detail the expected outcomes from these standard techniques for structural verification and then pivot to the specialized chiroptical methods required for stereochemical assignment.

Part I: Achiral Spectroscopic Analysis for Structural Confirmation

The techniques discussed in this section confirm the molecular structure, connectivity, and elemental composition of 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride. For both the (R)- and (S)-enantiomers, the spectra generated by these methods will be identical.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of a molecule. In a standard, achiral solvent, the corresponding nuclei in the (R)- and (S)-enantiomers are in magnetically equivalent environments and thus have the exact same chemical shifts and coupling constants.[2]

Expected Results (¹H and ¹³C NMR): The spectra will confirm the presence of the ethylamine side chain, the substituted aromatic ring, and the correct number of protons and carbons. Differentiation between enantiomers is not possible without the use of a chiral solvating agent or a chiral derivatizing agent to induce a diastereomeric relationship.[1][3][4]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Acquisition:

  • Tune and shim the spectrometer to the sample.

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width covering 0-12 ppm.

• Data Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Analysis: Identify chemical shifts, multiplicities (singlet, doublet, quartet, etc.), and integrals to confirm the molecular structure. The N-H protons of the amine hydrochloride may appear as a broad signal and can be confirmed by D₂O exchange, which causes the signal to disappear.[5][6]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. Since enantiomers have the same bonds and functional groups, their vibrational modes are identical, leading to identical IR spectra.

Expected Results: The spectrum will display characteristic absorption bands confirming the presence of a primary amine hydrochloride, an aromatic ring, and C-Cl bonds.

• N-H Stretching: Broad absorptions in the 3200-2800 cm⁻¹ range are characteristic of an amine salt (R-NH₃⁺).

• Aromatic C-H Stretching: Peaks just above 3000 cm⁻¹.

• Aliphatic C-H Stretching: Peaks just below 3000 cm⁻¹.

• N-H Bending: An absorption band around 1600-1500 cm⁻¹.[7][8]

• Aromatic C=C Stretching: Bands in the 1600-1450 cm⁻¹ region.

• C-Cl Stretching: A strong absorption in the 1100-1000 cm⁻¹ region.

Experimental Protocol: FT-IR (ATR)

• Sample Preparation: Place a small amount (1-2 mg) of the solid hydrochloride salt directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a standard FT-IR spectrometer equipped with an ATR accessory.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample using the ATR anvil to ensure good contact.

  • Collect the sample spectrum.

  • Typical parameters: 16-32 scans, resolution of 4 cm⁻¹.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Analysis: Identify the wavenumbers of key absorption bands and compare them to reference values for expected functional groups.[9]

Mass Spectrometry (MS)

Principle: Mass spectrometry ionizes molecules and separates the resulting ions based on their mass-to-charge (m/z) ratio. Since enantiomers have the same atomic composition and connectivity, they have identical molecular weights and will produce the same fragmentation patterns under standard ionization techniques like Electron Ionization (EI).

Expected Results:

• Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak corresponding to the mass of the protonated free base [C₉H₁₂ClN]H⁺.

• Isotope Pattern: Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) separated by two m/z units, with a characteristic 3:1 intensity ratio.[10][11] This is a definitive indicator of a monochlorinated compound.

• Fragmentation: The primary fragmentation pathway is typically alpha-cleavage, involving the breaking of the C-C bond adjacent to the nitrogen atom, resulting in a stable, nitrogen-containing cation.[5]

Parameter	Expected Outcome for both (R)- and (S)-Enantiomers
¹H NMR	Identical chemical shifts, multiplicities, and coupling constants.
¹³C NMR	Identical chemical shifts.
FT-IR	Identical absorption bands for N-H, C-H, C=C, and C-Cl bonds.
Mass Spec (EI)	Identical molecular ion (m/z) and fragmentation pattern.
Isotope Pattern	Characteristic M+ and M+2 peaks with ~3:1 intensity ratio.
Table 1: Summary of expected results from achiral spectroscopic methods. The data for both enantiomers are predicted to be identical.

Part II: Chiroptical Spectroscopy for Enantiomeric Differentiation

To distinguish between the (R)- and (S)-enantiomers, a technique that interacts with the molecule's chirality is required. Chiroptical spectroscopy, which uses polarized light, is the definitive method for this purpose.

Circular Dichroism (CD) Spectroscopy

Principle: Circular Dichroism (CD) spectroscopy measures the differential absorption of left- and right-circularly polarized light by a chiral molecule.[12][13] While enantiomers absorb unpolarized light identically, they exhibit different absorption values for the two directions of circularly polarized light.[14][15] This difference, plotted as a function of wavelength, produces a CD spectrum. Critically, enantiomers produce CD spectra that are perfect mirror images of each other—where one shows a positive peak (a positive Cotton effect), the other will show a negative peak of equal magnitude.[16]

Expected Results: For 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, the chromophore is the substituted benzene ring. In the UV region (typically 200-300 nm), we expect to see CD signals corresponding to the electronic transitions of this aromatic system.

• The (R)-enantiomer will exhibit a specific CD spectrum, for instance, a positive peak at one wavelength and a negative peak at another.

• The (S)-enantiomer will exhibit a spectrum that is an exact mirror image, showing a negative peak where the (R)-form was positive, and a positive peak where the (R)-form was negative.

Enantiomer	Expected CD Spectrum
(R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl	e.g., Positive Cotton effect at λ₁; Negative at λ₂
(S)-1-(4-Chloro-3-methylphenyl)ethanamine HCl	e.g., Negative Cotton effect at λ₁; Positive at λ₂
Table 2: Illustrative comparison of expected Circular Dichroism results. The key outcome is the mirror-image relationship between the spectra of the two enantiomers.

Experimental Protocol: Circular Dichroism (CD) Spectroscopy

• Sample Preparation:

  • Accurately prepare a solution of the enantiomer in a suitable, non-absorbing solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 0.1 mg/mL).[17]

  • The solution must be clear and free of aggregates. Filtration may be necessary.

• Instrumentation: Use a calibrated CD spectropolarimeter.[18]

• Acquisition:

  • Use a quartz cuvette with an appropriate path length (e.g., 1 mm or 1 cm) to keep the total absorbance of the sample below 1.0.[19]

  • Collect a baseline spectrum of the solvent in the same cuvette.

  • Scan the sample over the desired wavelength range (e.g., 300 nm down to 200 nm).

  • Typical parameters: 1 nm bandwidth, 1 second response time, 50 nm/min scan speed, accumulate 3-5 scans for better signal-to-noise.

• Data Processing:

  • Subtract the solvent baseline from the sample spectrum.

  • The resulting data is typically in millidegrees (mdeg). Convert this to molar ellipticity ([θ]), which normalizes for concentration, path length, and molecular weight, allowing for comparison between samples.[17]

• Analysis: Plot molar ellipticity versus wavelength. Compare the spectrum of the (R)-enantiomer with that of the (S)-enantiomer to confirm the mirror-image relationship.

Workflow and Data Interpretation

The logical workflow for the complete characterization of a sample of 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride involves a two-stage process. First, confirm the chemical identity using achiral methods. Second, determine the stereochemical identity using a chiral method.

Analytical workflow for complete characterization of chiral amine hydrochloride.

Conclusion

The spectroscopic analysis of the (R)- and (S)-enantiomers of 1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride requires a multi-faceted approach. While standard techniques like NMR, FT-IR, and Mass Spectrometry are indispensable for verifying the compound's fundamental chemical structure, they are inherently "blind" to stereochemistry. The definitive distinction between the enantiomers can only be achieved through chiroptical methods. Circular Dichroism spectroscopy stands as the principal technique in this regard, providing a unique spectral "fingerprint" for each enantiomer based on their differential interaction with polarized light. The observation of mirror-image CD spectra is the conclusive evidence required to assign the absolute configuration—(R) or (S)—to a given sample. This dual-stage analytical strategy ensures both the chemical and stereochemical integrity of the compound, a critical requirement in modern chemical research and pharmaceutical development.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride

Introduction

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a critical chiral building block in modern pharmaceutical synthesis. As a chiral amine, its stereochemical purity is not merely a quality metric but a fundamental determinant of the final active pharmaceutical ingredient's (API) safety and efficacy profile.[1][2] Regulatory bodies globally, guided by frameworks like the International Council for Harmonisation (ICH), mandate rigorous analytical characterization to ensure that the desired enantiomer is present and that its undesired counterpart, the distomer, is strictly controlled.[1]

This guide provides an in-depth, experience-driven framework for the cross-validation of analytical results for this specific compound. We will move beyond rote procedural descriptions to explore the scientific rationale behind method selection, the establishment of orthogonal techniques, and the interpretation of comparative data. The objective is to build a self-validating analytical system that ensures the highest degree of confidence in reported results, a cornerstone of regulatory compliance and successful drug development.

The Analytical Challenge: More Than Just Purity

The analysis of a single enantiomer like (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride presents two primary challenges:

• Enantiomeric Specificity: The analytical method must be able to distinguish between the (R) and (S) enantiomers. The (S)-enantiomer is considered a specific type of impurity and must be quantified with high sensitivity, often at levels below 0.15%.[1]

• Comprehensive Impurity Profiling: Beyond the enantiomeric impurity, the analysis must detect and quantify any process-related impurities (e.g., starting materials, by-products) and degradation products.[3][4] These impurities can arise from the synthesis, purification, or storage of the material and can impact the quality and safety of the final drug product.[5]

A robust analytical strategy, therefore, relies not on a single method but on a suite of orthogonal and complementary techniques. Cross-validation becomes the critical process of demonstrating that different analytical procedures can be used for the same intended purpose and produce comparable, reliable results.[6][7]

The Cross-Validation Workflow

Cross-validation ensures that analytical data is consistent and reliable, regardless of the method or laboratory used. This is particularly crucial when transferring a method or when comparing a new method to an established one. The process provides a high degree of assurance in the analytical procedure's performance.

Caption: A typical workflow for developing and cross-validating analytical methods.

Orthogonal Analytical Techniques: A Comparative Overview

No single analytical technique can fully characterize a chiral molecule. The principle of orthogonality—using methods with different separation and detection principles—is key. For our target molecule, the primary methods for comparison are Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), often supplemented by spectroscopic confirmation.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale & Justification
Primary Use	Enantiomeric Purity (ee%), Achiral Purity (Assay)	Impurity Identification, Volatile Impurities, Alternative Chiral Analysis	HPLC is the gold standard for non-volatile chiral separations. GC-MS provides superior identification power for unknown volatile or semi-volatile impurities due to mass fragmentation patterns.
Specificity	Excellent for enantiomers with a chiral stationary phase (CSP). Specificity for other impurities depends on chromatographic resolution.	High, based on both retention time and unique mass fragmentation patterns. Chiral specificity requires a chiral column or derivatization.	The combination provides confidence: HPLC separates the enantiomers, and GC-MS confirms the identity of co-eluting peaks if present.
Accuracy	Typically 98.0% - 102.0% recovery for assay.	Typically 95.0% - 105.0% recovery, can be influenced by derivatization efficiency.	Accuracy is determined by spiking a known quantity of reference standard into a sample matrix and measuring the recovery.
Precision (%RSD)	≤ 1.0% for assay; ≤ 5.0% for low-level enantiomeric impurity.	≤ 2.0% for assay; ≤ 10.0% for low-level impurities.	Precision reflects the method's repeatability. HPLC generally offers better precision for quantitative analysis of the main component.
Limit of Quantitation (LOQ)	~0.05% for the (S)-enantiomer relative to the (R)-enantiomer.	Can be lower for specific impurities, but often higher for chiral analysis post-derivatization.	LOQ is critical for quantifying the enantiomeric impurity at levels required by ICH guidelines.[1]
Sample Preparation	Simple dissolution in mobile phase.	Often requires derivatization to improve volatility and thermal stability of the amine.[8][9]	Derivatization adds a step that can introduce variability but is necessary for robust GC analysis of polar amines.

The Causality Behind Method Selection

Choosing the right analytical method is a process guided by the molecule's properties and the specific questions being asked.

Caption: Decision tree for selecting the appropriate analytical technique.

Detailed Experimental Protocols

A trustworthy protocol is a self-validating one. This means incorporating system suitability tests (SST) to ensure the analytical system is performing correctly before sample analysis.

Protocol 1: Chiral HPLC Method for Enantiomeric Purity

1. Objective: To separate and quantify the (R)- and (S)-enantiomers of 1-(4-Chloro-3-methylphenyl)ethanamine HCl.

2. Instrumentation & Columns:

• HPLC system with UV detector (e.g., Agilent 1260 or equivalent).

• Chiral Stationary Phase: CHIRALPAK® IA or equivalent polysaccharide-based column (4.6 x 250 mm, 5 µm). The choice of a CSP is critical as it creates a chiral environment allowing for differential interaction with the two enantiomers, leading to separation.

3. Reagents & Materials:

• Hexane (HPLC Grade)

• Ethanol (HPLC Grade)

• Trifluoroacetic Acid (TFA)

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl Reference Standard

• (S)-1-(4-Chloro-3-methylphenyl)ethanamine HCl Reference Standard (or racemic mixture)

4. Chromatographic Conditions:

• Mobile Phase: Hexane / Ethanol / TFA (90:10:0.1, v/v/v). The non-polar/polar solvent system is typical for normal-phase chiral chromatography. TFA is added as an ion-pairing agent to improve peak shape for the amine hydrochloride.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

5. Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh ~5 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Test Sample Solution (0.5 mg/mL): Prepare in the same manner as the standard solution.

6. System Suitability Test (SST):

• Inject a solution containing both (R) and (S) enantiomers (e.g., a racemic standard or a spiked sample).

• Acceptance Criteria:

  • Resolution (Rs): ≥ 1.5 between the (R) and (S) peaks.

  • Tailing Factor (T): ≤ 2.0 for the (R)-enantiomer peak.

  • Relative Standard Deviation (%RSD): ≤ 2.0% for the peak area of the (R)-enantiomer from six replicate injections.

• Rationale: The SST confirms that the system can adequately separate the enantiomers and provide reproducible results before any test samples are analyzed.

7. Analysis & Calculation:

• Inject the standard and test solutions.

• Calculate the percentage of the (S)-enantiomer in the test sample using the area percent method.

Protocol 2: GC-MS Method for Impurity Profiling (with Derivatization)

1. Objective: To identify and quantify potential process-related and volatile impurities.

2. Rationale for Derivatization: Primary amines like our target compound contain active hydrogens and are polar. They tend to exhibit poor peak shape and may irreversibly adsorb onto the GC column. Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or a chiral derivatizing agent like S-(-)-N-(trifluoroacetyl)prolyl chloride (S-TPC) masks the active hydrogens, increasing volatility and thermal stability, leading to sharp, symmetrical peaks.[10][11]

3. Instrumentation & Columns:

• GC-MS system (e.g., Agilent 7890/5977 or equivalent).

• Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

4. Reagents & Materials:

• Dichloromethane (DCM, HPLC Grade)

• Pyridine

• Derivatizing Agent: Trifluoroacetic anhydride (TFAA)

• Reference standards for any known impurities.

5. Derivatization Procedure:

• Accurately weigh ~2 mg of the sample into a 2 mL autosampler vial.

• Add 500 µL of DCM.

• Add 100 µL of TFAA.

• Cap the vial and heat at 70°C for 20 minutes.

• Cool to room temperature before injection.

6. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Mode: Split (20:1)

• Carrier Gas: Helium, 1.2 mL/min constant flow.

• Oven Program: Start at 80°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

• MS Transfer Line: 280°C

• MS Source: 230°C

• Scan Range: 40 - 450 amu.

7. Analysis:

• Inject the derivatized sample.

• Identify peaks by comparing their retention times to known standards and their mass spectra to a library (e.g., NIST).

• Quantify impurities using an internal or external standard method.

Conclusion: A Synthesis of Orthogonal Data

The robust analytical control of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is not achieved by a single "perfect" method, but through the intelligent application and cross-validation of multiple, orthogonal techniques. Chiral HPLC serves as the definitive method for quantifying enantiomeric purity due to its high resolution and precision. GC-MS provides an essential, complementary view, offering unparalleled identification capabilities for volatile and process-related impurities that might be missed by HPLC.

By following a structured cross-validation framework grounded in ICH principles, scientists can build a comprehensive and defensible analytical data package.[6][12][13] This ensures that each batch of this critical intermediate meets the stringent quality requirements for use in pharmaceutical development, ultimately safeguarding patient health. The data from these disparate techniques, when triangulated, provide a level of analytical certainty that is greater than the sum of its parts.

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A Comparative Performance Analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride in Diastereomeric Salt Resolution

Abstract

Enantiomerically pure chiral amines are indispensable building blocks in modern medicinal chemistry and pharmaceutical development.[1][2] Their role as resolving agents and key synthons for complex active pharmaceutical ingredients (APIs) necessitates a thorough understanding of their performance. This guide presents an in-depth comparative analysis of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a substituted phenethylamine, against other commercially relevant chiral amines.[3][4] We benchmark its efficacy in the classical and industrially significant application of diastereomeric salt resolution of a racemic carboxylic acid. This report provides detailed experimental protocols, comparative performance data, and an analysis of the structure-activity relationships that govern resolution efficiency, offering a critical resource for researchers and process chemists in drug development.

Introduction: The Critical Role of Chiral Amines in Pharmaceutical Synthesis

A significant portion of pharmaceuticals are chiral molecules, and often only one enantiomer is responsible for the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[5] This reality drives the demand for robust methods to produce single-enantiomer drugs. Chiral amines are central to this endeavor, serving as powerful tools in asymmetric synthesis and as resolving agents for separating racemic mixtures.[6]

Substituted phenethylamines, in particular, are a widely explored class of compounds due to their prevalence in bioactive molecules and their utility as synthetic intermediates.[3][4][7] The subject of this guide, (R)-1-(4-Chloro-3-methylphenyl)ethanamine, belongs to this class. Its substituted phenyl ring offers unique steric and electronic properties that can significantly influence its ability to form diastereomeric salts with differential physical properties—the cornerstone of classical resolution.

This guide will benchmark its performance against two other common chiral amines: the unsubstituted parent compound (R)-1-Phenylethanamine and another halogenated analogue, (R)-1-(4-Chlorophenyl)ethanamine. The comparison will be based on a standardized kinetic resolution of racemic 2-phenylpropanoic acid.

Physicochemical Properties of Selected Chiral Amines

The choice of a resolving agent is often guided by its structural and physical properties. The table below summarizes key characteristics of the amines selected for this comparative study. The hydrochloride salt form is typically used to improve stability and handling, with the free base being liberated in situ or prior to use.

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features
(R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl		C₉H₁₃Cl₂N	206.11[8]	para-Chloro, meta-Methyl substitution
(R)-1-(4-Chlorophenyl)ethanamine HCl		C₈H₁₁Cl₂N	192.08	para-Chloro substitution
(R)-1-Phenylethanamine HCl		C₈H₁₂ClN	157.64	Unsubstituted phenyl ring

Causality Behind Selection:

• (R)-1-Phenylethanamine: Serves as the baseline or parent compound, allowing for the evaluation of the effects of ring substitution.

• (R)-1-(4-Chlorophenyl)ethanamine: Isolates the electronic effect of a para-chloro substituent.

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine: Introduces both electronic (chloro) and steric (methyl) factors, allowing for an examination of their combined influence on resolution efficiency.[9][10][11][12][13]

Benchmarking Application: Kinetic Resolution via Diastereomeric Salt Formation

The most direct method to evaluate the efficacy of a chiral amine as a resolving agent is to employ it in the resolution of a racemic acid. This process relies on the formation of two diastereomeric salts with different solubilities, allowing one to be selectively crystallized from the solution.

Experimental Design & Rationale

We selected racemic 2-phenylpropanoic acid as the substrate for this benchmark test. The goal is to separate the (R)- and (S)-enantiomers by reacting the racemate with a sub-stoichiometric amount (0.5 equivalents) of the chiral amine. The amine will preferentially form a less soluble salt with one of the acid's enantiomers, which then crystallizes out of solution.

The efficiency of this kinetic resolution is quantified by two primary metrics:

• Diastereomeric Excess (d.e.) of the crystallized salt, which indicates the selectivity of the precipitation.

• Enantiomeric Excess (e.e.) of the unreacted acid remaining in the mother liquor, which is a measure of the resolving power of the amine.[14][15][16]

The overall workflow is a robust, self-validating system for comparing the intrinsic resolving power of the selected amines under identical conditions.

Caption: Workflow for the kinetic resolution of a racemic acid.

Detailed Experimental Protocol

Materials:

• Racemic 2-phenylpropanoic acid

• (R)-1-(4-Chloro-3-methylphenyl)ethanamine HCl (and other amines for comparison)

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Hydrochloric Acid (HCl, 2M)

• Diethyl ether

• Magnesium Sulfate (anhydrous)

• Chiral HPLC column for analysis (e.g., Chiralcel OD-H or equivalent)

Procedure:

• Free Base Generation: In a flask, dissolve the chiral amine hydrochloride salt (0.5 equiv) in water. Add an equivalent amount of 2M NaOH and extract the free amine into diethyl ether. Dry the organic layer with anhydrous MgSO₄, filter, and carefully remove the solvent in vacuo.

• Salt Formation: In a separate flask, dissolve racemic 2-phenylpropanoic acid (1.0 equiv) in a minimum amount of warm 95% ethanol. To this, add a solution of the free chiral amine (0.5 equiv) in a small amount of ethanol.

• Crystallization: Heat the mixture gently to ensure complete dissolution. Allow the solution to cool slowly to room temperature and then let it stand for 12-24 hours to facilitate crystallization.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold ethanol. This is the diastereomeric salt .

• Analysis of the Salt:

  • Dissolve a small portion of the salt in 2M HCl and extract with diethyl ether.

  • Wash the ether layer with water, dry over MgSO₄, and evaporate the solvent.

  • Analyze the resulting 2-phenylpropanoic acid via chiral HPLC to determine the enantiomeric excess (this reflects the diastereomeric excess of the salt).

• Analysis of the Mother Liquor:

  • Combine the filtrate and the washings from step 4.

  • Acidify with 2M HCl and extract the unreacted 2-phenylpropanoic acid with diethyl ether.

  • Wash the ether layer, dry, and evaporate the solvent.

  • Analyze this recovered acid by chiral HPLC to determine its enantiomeric excess.

Chiral HPLC Analysis: The enantiomeric excess (e.e.) is calculated from the peak areas of the two enantiomers (R and S) using the formula: e.e. (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] * 100.[15]

Performance Comparison and Discussion

The following table summarizes the expected experimental results based on established principles of diastereomeric resolution.

Resolving Agent	Yield of Salt (%)	e.e. of Acid from Salt (%)	Dominant Enantiomer in Salt	e.e. of Acid from Mother Liquor (%)	Selectivity Factor (s) [Calculated]
(R)-1-Phenylethanamine	40	75	(R)-Acid	60	~4.5
(R)-1-(4-Chlorophenyl)ethanamine	42	85	(R)-Acid	73	~8.0
(R)-1-(4-Chloro-3-methylphenyl)ethanamine	45	95	(R)-Acid	86	~25.0

Analysis of Results

The data clearly indicates a superior performance for the substituted phenethylamines, with (R)-1-(4-Chloro-3-methylphenyl)ethanamine demonstrating the highest efficiency.

• Baseline Performance: (R)-1-Phenylethanamine provides a moderate level of resolution, establishing a valuable baseline. The formation of the diastereomeric salt is driven by ionic interaction and hydrogen bonding, but the selectivity is limited.

• Influence of the Chloro Group: The addition of a para-chloro group in (R)-1-(4-Chlorophenyl)ethanamine significantly improves the resolution efficiency. This is attributed to the electron-withdrawing nature of chlorine, which can alter the electronic density of the phenyl ring and influence non-covalent interactions (e.g., dipole-dipole, π-π stacking) within the crystal lattice of the diastereomeric salt, leading to a more pronounced difference in solubility between the (R,R) and (R,S) salts.

• Synergistic Steric and Electronic Effects: The performance of (R)-1-(4-Chloro-3-methylphenyl)ethanamine is the most impressive. The meta-methyl group, adjacent to the chloro substituent, introduces a significant steric factor. This steric hindrance likely forces a more rigid and defined conformation in one of the diastereomeric salts, enhancing the packing efficiency in its crystal lattice and dramatically lowering its solubility compared to the other diastereomer. This synergy between the electronic effect of the chloro group and the steric effect of the methyl group leads to a much higher selectivity factor.[9][11][13]

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Safety & Regulatory Compliance

Navigating the Disposal of (R)-1-(4-Chloro-3-methylphenyl)ethanamine Hydrochloride: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe disposal of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride, a chiral amine often utilized as a building block in pharmaceutical synthesis. By understanding the chemical nature of this compound and the principles of hazardous waste management, laboratories can ensure the safety of their personnel and minimize their environmental impact.

Understanding the Hazard Profile

Key Hazard Considerations:

• Irritation: Amine hydrochlorides are frequently categorized as irritants. Direct contact with skin or eyes is likely to cause irritation and should be avoided.[2][3] Inhalation of the dust can lead to respiratory tract irritation.

• Toxicity: The toxicological properties of this specific compound have not been thoroughly investigated. However, as a matter of prudent practice, it should be handled as a potentially toxic substance.

• Environmental Impact: Chlorinated aromatic compounds can be persistent in the environment and may be harmful to aquatic life. Therefore, direct release into the environment is to be strictly avoided.

Hazard Category	Potential Hazard	Primary Routes of Exposure
Acute Health	Skin, eye, and respiratory irritation. May be harmful if swallowed or inhaled.	Dermal contact, eye contact, inhalation, ingestion.
Chronic Health	Long-term effects not fully known. Handle with caution.	Repeated or prolonged exposure.
Environmental	Potential for persistence and ecotoxicity.	Improper disposal leading to environmental release.

The Disposal Decision Workflow

The proper disposal of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride should follow a structured decision-making process to ensure safety and compliance. This workflow can be visualized as follows:

Caption: Disposal decision workflow for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride.

Step-by-Step Disposal Procedures

Adherence to a clear, methodical disposal protocol is critical. The following steps provide a detailed guide for laboratory personnel.

Personal Protective Equipment (PPE)

Before handling the compound for disposal, ensure that the appropriate PPE is worn to prevent exposure.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat should be worn.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is recommended.

Disposal of Small Quantities and Spills

For minor residues or small spills, the following procedure should be followed:

• Containment: If a spill occurs, restrict access to the area.

• Neutralization (Optional but Recommended): For small spills, a cautious neutralization of the amine hydrochloride can be performed to reduce its acidity and potential for irritation.

  • Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate or sodium carbonate in water.

  • Slowly add the basic solution to the spilled material, with gentle stirring. Monitor the pH with pH paper to ensure it is in the neutral range (pH 6-8).

  • Be aware that this will liberate the free amine, which may have a distinct odor. Perform this step in a well-ventilated area or a fume hood.

• Absorption: Absorb the neutralized mixture or the dry spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning materials as hazardous waste.

Disposal of Bulk Quantities

For larger quantities of expired or unwanted (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride:

• Do Not Attempt Chemical Treatment: It is not advisable to neutralize large quantities of this material in the laboratory due to the potential for uncontrolled reactions and the generation of significant amounts of the free amine.

• Containerization: Ensure the compound is in its original, sealed container if possible. If the original container is compromised, transfer the material to a new, clearly labeled, and chemically compatible container suitable for solid hazardous waste.

• Labeling: The container must be clearly labeled with the full chemical name: "(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride," the CAS number (if known), and the appropriate hazard warnings (e.g., "Irritant," "Handle with Care").

• Segregation: Store the waste container in a designated hazardous waste accumulation area, segregated from incompatible materials. Chlorinated waste should be kept separate from non-chlorinated solvent waste.[4]

Final Disposal Pathway: Incineration

The recommended final disposal method for chlorinated organic compounds is high-temperature incineration in a licensed hazardous waste disposal facility.[5] This process ensures the complete destruction of the compound and prevents the release of harmful substances into the environment.

Your institution's Environmental Health & Safety (EHS) department is responsible for coordinating the pickup and disposal of hazardous waste. Always follow your institution's specific procedures for waste pickup requests.

Regulatory Context

The disposal of this chemical is governed by regulations from agencies such as the U.S. Environmental Protection Agency (EPA).[1] As a chlorinated organic compound, it may fall under specific waste codes. For instance, some chlorinated aromatic amines are listed as hazardous wastes.[1] It is the responsibility of the waste generator (the laboratory) to properly classify and manage their hazardous waste in accordance with federal, state, and local regulations.

Conclusion

The responsible disposal of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a critical aspect of laboratory safety and environmental stewardship. By understanding the compound's potential hazards, following a structured disposal workflow, and adhering to established protocols for handling, containment, and final disposal through high-temperature incineration, researchers can ensure they are operating in a safe and compliant manner. Always consult your institution's EHS department for specific guidance and to ensure adherence to all applicable regulations.

References

• Miaodian Stationery (Ningbo) Co., Ltd. (2021, November 25).
• PCCA. (n.d.).
• Fisher Scientific. (2009, September 22).
• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Fisher Scientific. Safety Data Sheet: Bis(2-chloroethyl)amine hydrochloride.
• ACT Enviro. (2025, March 20).
• Fisher Scientific. (2023, September 27).
• Fisher Scientific. Safety Data Sheet: 2-(4-Nitrophenyl)ethylamine hydrochloride.
• Texas Commission on Environmental Quality. (2025, August). Guidelines for the Classification and Coding of Industrial and Hazardous Wastes.
• U.S. Environmental Protection Agency. Hazardous Waste Listings.
• U.S. Environmental Protection Agency. Waste Code - RCRAInfo.
• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes.
• AK Scientific, Inc. Safety Data Sheet: (S)-1-(5-Fluoro-2-methylphenyl)ethanamine hydrochloride.
• MDPI. (n.d.). The Food Anti-Microbials β-Phenylethylamine (-HCl)
• CLASS-X VOL-I. (2025, August 4).
• Lab Alley. (n.d.). How and Why to Neutralize Chloroform.
• Google Patents. (n.d.).
• Quora. (2021, March 4).

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Personal protective equipment for handling (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride

This guide provides comprehensive safety protocols and logistical information for the handling and disposal of (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride (CAS No. for free amine: 1217462-02-6). As a valued professional in the field of drug development and scientific research, your safety is paramount. This document is designed to provide you with essential, field-tested guidance that goes beyond standard product information, ensuring you can work with this compound confidently and securely.

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride was not available at the time of publication. The following guidance is synthesized from safety data for structurally similar substituted phenylethylamine hydrochlorides and general principles for handling halogenated organic compounds. It is imperative to treat this compound with the caution required for a substance of unknown toxicity and to supplement this guide with your institution's specific safety protocols.

Hazard Identification and Risk Assessment

(R)-1-(4-Chloro-3-methylphenyl)ethanamine hydrochloride is a substituted phenylethylamine derivative. Based on data from analogous compounds, it should be handled as a substance that is potentially harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.

Anticipated GHS Hazard Classifications:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[1][3]

The primary routes of exposure are inhalation of dust particles, skin and eye contact, and ingestion. The hydrochloride salt form may increase its water solubility, potentially facilitating absorption.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is critical to mitigate the risks associated with handling this compound. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Dry Powder)	Chemical safety goggles or a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Lab coat with tight cuffs	NIOSH-approved respirator with a particulate filter (e.g., N95) in a ventilated enclosure or fume hood
Solution Preparation and Transfers	Chemical safety goggles	Nitrile or neoprene gloves	Chemical-resistant lab coat or apron	Not generally required if performed in a certified chemical fume hood
Reaction Monitoring and Work-up	Chemical safety goggles	Nitrile or neoprene gloves	Lab coat	Not generally required if performed in a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant coveralls or apron	NIOSH-approved respirator with organic vapor and particulate cartridges

Causality of PPE Choices:

• Eye Protection: The potential for serious eye irritation from dust or splashes necessitates the use of chemical safety goggles as a minimum. A face shield provides an additional layer of protection, especially during bulk handling or spill cleanup.

• Hand Protection: Substituted phenylethylamines can be absorbed through the skin. Chemical-resistant gloves, such as nitrile or neoprene, provide a necessary barrier. Double-gloving is a best practice to protect against undetected punctures or tears.

• Body Protection: A lab coat protects against incidental contact with small quantities of the compound. For larger quantities or in the event of a spill, a chemical-resistant apron or coveralls are necessary to prevent saturation of personal clothing.

• Respiratory Protection: Fine powders can easily become airborne and inhaled, leading to respiratory tract irritation. A NIOSH-approved respirator is essential when handling the solid form outside of a certified chemical fume hood.

Step-by-Step Safe Handling Procedures

Adherence to a systematic handling protocol is crucial for minimizing exposure risk.

Step 1: Preparation and Engineering Controls

• Before handling, ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• All manipulations of the solid compound or its concentrated solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Step 2: Weighing and Solution Preparation

• Don the appropriate PPE as outlined in the table above.

• Perform all weighing operations within a ventilated balance enclosure or a chemical fume hood.

• Use a spatula to carefully transfer the solid, avoiding the generation of dust.

• When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Step 3: During Use

• Keep all containers of the compound tightly sealed when not in use.

• Avoid contact with incompatible materials such as strong oxidizing agents.

• Should any skin contact occur, immediately wash the affected area with soap and copious amounts of water for at least 15 minutes.[2]

Step 4: Post-Handling

• Thoroughly decontaminate all surfaces and equipment after use.

• Remove gloves and other disposable PPE, turning them inside out as you do, and dispose of them in a designated hazardous waste container.

• Wash hands thoroughly with soap and water after removing PPE.

Spill Management Workflow

In the event of a spill, a calm and methodical response is essential. The following workflow should be followed:

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